JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

Core Science & Biosynthesis

An In-depth Technical Guide to the PROTAC Building Block: JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Dawn of Targeted Protein Degradation

The advent of Proteolysis Targeting Chimeras (PROTACs) has marked a paradigm shift in therapeutic intervention. Moving beyond simple inhibition, PROTACs leverage the cell's own ubiquitin-proteasome system to achieve the targeted degradation of pathogenic proteins. This innovative approach offers the potential for more profound and durable pharmacological effects compared to traditional occupancy-based drugs. The modular nature of PROTACs, consisting of a target-binding ligand, an E3 ubiquitin ligase-recruiting ligand, and a connecting linker, allows for a high degree of tunability and optimization. This guide delves into the intricate details of a specific and crucial building block in the synthesis of a novel BRD4-targeting PROTAC: JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 .

Section 1: Deconstructing the Molecular Architecture

The nomenclature of "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" provides a descriptive roadmap to its constituent parts. This molecule is not a complete PROTAC but rather a sophisticated precursor, primed for the final conjugation to an E3 ligase-recruiting moiety to create a functional degrader, specifically PROTAC BRD4 Degrader-29.

The Warhead: JQ-1 (carboxylic acid)

At the helm of this molecule is the well-established and potent bromodomain and extra-terminal domain (BET) family inhibitor, (+)-JQ1. Specifically, it is the carboxylic acid derivative of JQ1 that serves as the "warhead" for targeting the BRD4 protein.[1][2] BRD4 is a critical epigenetic reader protein implicated in the transcriptional regulation of key oncogenes, making it a prime target in oncology research.[3][4] The carboxylic acid functional group is strategically positioned to allow for covalent linkage to the rest of the molecule while maintaining the essential pharmacophore for BRD4 binding.

The Linker Element: -NH-C2-NH-

Connecting the warhead to the E3 ligase-binding component is a short and flexible ethylenediamine (-NH-C2-NH-) linker. The choice of linker is a critical determinant of a PROTAC's efficacy, influencing the geometry of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase. While seemingly simple, this C2 linker provides the necessary spacing and conformational flexibility to facilitate a productive ubiquitination event.

The E3 Ligase Interface: -AMPRO-222

The "AMPRO-222" component represents a crucial and less conventional aspect of this PROTAC precursor. While the exact E3 ubiquitin ligase it is designed to recruit is not immediately apparent from its name, analysis of the complete "PROTAC BRD4 Degrader-29" reveals that AMPRO-222 is a component of a novel E3 ligase ligand. The molecular formula of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is C43H51ClN8O3S2, and the final PROTAC BRD4 Degrader-29 possesses a molecular formula of C58H61ClN10O9S2.[5] This indicates that a significant molecular fragment is added to the AMPRO-222 moiety to complete the E3 ligase ligand.

Section 2: The Strategic Synthesis Pathway

The synthesis of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a multi-step process that requires careful control of reaction conditions to ensure the desired connectivity and stereochemistry. While specific proprietary details may vary, a generalizable synthetic approach can be outlined.

Experimental Protocol: A Generalized Synthetic Approach

• Activation of JQ-1 Carboxylic Acid: The synthesis commences with the activation of the carboxylic acid group of (+)-JQ1-carboxylic acid. This is typically achieved using standard peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HOBt/EDC (Hydroxybenzotriazole/N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride) in an appropriate aprotic solvent like dimethylformamide (DMF).

• Amide Bond Formation with the Linker: The activated JQ-1 is then reacted with a protected ethylenediamine linker. A mono-Boc-protected ethylenediamine is a common choice to ensure selective acylation. The reaction is typically carried out in the presence of a non-nucleophilic base such as diisopropylethylamine (DIPEA) to neutralize the acid formed during the reaction.

• Deprotection of the Linker: Following the successful coupling of JQ-1 to the linker, the protecting group (e.g., Boc) on the terminal amine of the linker is removed. This is typically achieved under acidic conditions, for example, with trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Conjugation to the AMPRO-222 Moiety: The deprotected JQ-1-linker intermediate is then conjugated to the AMPRO-222 precursor. The specific reaction will depend on the functional groups present on the AMPRO-222 component. Given the "-NH-" in the final name, it is likely another amide bond formation or a related coupling reaction.

• Purification and Characterization: The final product, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, is purified using techniques such as flash chromatography or preparative high-performance liquid chromatography (HPLC). The structure and purity are confirmed by analytical methods including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Diagram: Synthetic Workflow

Caption: The catalytic cycle of PROTAC-induced targeted protein degradation.

Section 4: Data Interpretation and Quality Control

The successful synthesis and purification of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 require rigorous analytical characterization to ensure its identity, purity, and suitability for downstream applications.

Analytical Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural elucidation and confirmation of covalent bonds.	Chemical shifts, coupling constants, and integration values consistent with the proposed structure.
High-Resolution Mass Spectrometry (HRMS)	Accurate mass determination to confirm the molecular formula.	Observed m/z value within a narrow tolerance (e.g., ± 5 ppm) of the calculated exact mass.
Analytical HPLC	Assessment of purity.	A single major peak, ideally with >95% purity, indicating the absence of significant impurities.
FTIR Spectroscopy	Identification of key functional groups.	Presence of characteristic absorption bands for amides, carboxylic acids, and aromatic rings.

Section 5: Future Perspectives and Applications

The development of modular PROTAC precursors like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a testament to the growing sophistication of the field of targeted protein degradation. The ability to synthesize and readily modify such building blocks allows for the rapid generation of diverse PROTAC libraries. This modularity facilitates the exploration of structure-activity relationships, particularly concerning the nature of the E3 ligase ligand and the linker length and composition.

By utilizing this precursor, researchers can efficiently synthesize PROTAC BRD4 Degrader-29 and investigate its efficacy in various preclinical models of cancer. Furthermore, the synthetic handles present in this molecule could potentially be exploited to attach other moieties, such as imaging agents or delivery vectors, to further enhance its utility as a research tool or therapeutic candidate. The continued exploration of novel E3 ligase ligands, as hinted at by the "AMPRO-222" component, will undoubtedly expand the arsenal of tools available for targeted protein degradation and open up new avenues for therapeutic intervention against a wide range of diseases.

References

• Ding, M., et al. (2023). Design, synthesis, and biological evaluation of BRD4 degraders. Bioorganic & Medicinal Chemistry, 78, 117134. [Link]

• Donati, B., et al. (2018). BRD4 and Cancer. Accounts of Chemical Research, 51(2), 339-348.
• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation.
• Lu, J., et al. (2015). Hijacking the E3 Ubiquitin Ligase Cereblon to Efficiently Target BRD4. Chemistry & Biology, 22(6), 755-763.

• PubChem. PROTAC BRD4 Degrader-19. [Link]

• Testa, A., et al. (2021). Targeted Protein Degradation: Elements of PROTAC Design. Current Opinion in Structural Biology, 67, 138-146.
• Zhang, F., et al. (2020). The current landscape of PROTACs and their future challenges. Expert Opinion on Drug Discovery, 15(12), 1401-1413.
• Zhu, S., et al. (2022). Design, synthesis, and biological evaluation of BRD4 degraders. Bioorganic & Medicinal Chemistry, 78, 117134.

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An In-Depth Technical Guide to the Mechanism of Action of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 Based PROTACs

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Abstract

The field of targeted protein degradation has ushered in a new paradigm in therapeutic intervention, moving beyond simple inhibition to induce the outright elimination of disease-causing proteins. Proteolysis-targeting chimeras (PROTACs) are at the forefront of this revolution, and those targeting the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, have shown significant promise in oncology. This technical guide provides an in-depth examination of the mechanism of action for PROTACs synthesized using the building block JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 . This molecule is a key intermediate, designed to create potent degraders of BRD4.[1][2] We will dissect the molecular logic behind its design, detail the critical steps of its mechanism, and provide field-proven experimental protocols to validate its activity, grounding our discussion in the principles of scientific integrity and causality.

Deconstructing the Degrader: Molecular Architecture and Rationale

A PROTAC is a heterobifunctional molecule engineered to hijack the cell's own ubiquitin-proteasome system (UPS) for the selective degradation of a target protein.[3][4] The structure of a PROTAC derived from JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 can be broken down into three essential components:

• Warhead Ligand (JQ-1): The molecule utilizes a derivative of (+)-JQ-1, a potent and well-characterized inhibitor of the BET family of bromodomains.[5][6] JQ-1 binds reversibly to the acetyl-lysine binding pockets of BRD2, BRD3, and BRD4, displacing them from chromatin and thereby inhibiting their function as transcriptional co-activators.[7] In the context of a PROTAC, JQ-1 serves as the "warhead," guiding the entire chimeric molecule to the BRD4 protein of interest (POI).

• E3 Ligase Ligand (Derived from AMPRO-222): The "AMPRO-222" moiety is a ligand designed to recruit an E3 ubiquitin ligase. Based on structural analogs and common PROTAC design, this component is presumed to be a derivative of immunomodulatory drugs (IMiDs) like thalidomide or pomalidomide, which are known to bind to the Cereblon (CRBN) E3 ligase complex.[2] CRBN is a substrate receptor for the CUL4A-DDB1-RBX1 E3 ligase complex and is frequently exploited in PROTAC design.[8][9]

• Linker (-NH-C2-NH-): This ethylenediamine-based chemical linker connects the JQ-1 warhead to the E3 ligase ligand. The linker's length, composition, and attachment points are not trivial; they are critical for enabling the simultaneous binding of both BRD4 and the E3 ligase, facilitating the formation of a productive ternary complex.

The Core Mechanism: A Step-by-Step Induced Degradation Cascade

The primary mechanism of action is a catalytic cycle where one PROTAC molecule can induce the degradation of multiple target protein molecules. This process is driven by the formation of a key ternary complex .[10]

Step 1: Ternary Complex Formation

The PROTAC molecule acts as a molecular bridge, inducing the proximity of BRD4 and the CRBN E3 ligase. This results in the formation of a transient, yet critical, POI-PROTAC-E3 ligase ternary complex. The stability and conformation of this complex are paramount for the efficiency of the subsequent steps. The cooperativity of binding—whether the binding of one protein enhances the affinity for the other—is a key determinant of PROTAC potency.

Ubiquitination and proteasomal degradation cascade.

Experimental Validation: A Self-Validating Protocol Workflow

A rigorous, multi-faceted approach is required to validate a PROTAC's mechanism of action. The following experimental workflow provides a logical progression from biochemical confirmation to cellular characterization.

Logical workflow for PROTAC validation.

Protocol 1: Western Blot for Target Protein Degradation

This is the cornerstone assay to confirm protein degradation and determine potency (DC50) and efficacy (Dmax). [11]

• Objective: To quantify the reduction of BRD4 protein levels following PROTAC treatment.

• Methodology:

  • Cell Culture & Treatment: Plate a relevant cancer cell line (e.g., MV-4-11 acute myeloid leukemia cells) at an appropriate density. After overnight adherence, treat cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM). Include a vehicle control (DMSO).

  • Incubation: Incubate cells for a predetermined time (e.g., 18-24 hours) to allow for degradation.

  • Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

  • SDS-PAGE & Transfer: Separate 20-30 µg of protein lysate on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane (e.g., 5% non-fat milk in TBST) for 1 hour. Incubate with a primary antibody against BRD4 overnight at 4°C. Use a loading control antibody (e.g., GAPDH, β-actin) to normalize results.

  • Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Visualize bands using an ECL substrate and an imaging system.

  • Analysis: Quantify band intensity using software like ImageJ. Normalize BRD4 levels to the loading control and then to the vehicle control. Plot the percentage of remaining BRD4 against the log of PROTAC concentration to determine DC50 (concentration for 50% degradation) and Dmax (maximum degradation). [12]

    Parameter	Representative Value (JQ1-based PROTACs)	Description
    DC50	1 - 50 nM	Concentration of PROTAC required to degrade 50% of the target protein. [12]

    | Dmax | > 90% | Maximum percentage of target protein degradation achieved. |

Protocol 2: Target Ubiquitination by Co-Immunoprecipitation (Co-IP)

This protocol validates that the PROTAC-induced degradation is mediated by the ubiquitin-proteasome system. [13]

• Objective: To detect the polyubiquitination of BRD4 in cells upon PROTAC treatment.

• Methodology:

  • Cell Treatment: Treat cells with the PROTAC at a concentration known to induce degradation (e.g., 10x DC50) for a shorter time period (e.g., 2-6 hours).

  • Proteasome Inhibition: Crucially, co-treat the cells with a proteasome inhibitor (e.g., 10 µM MG132) for the last 2-4 hours of the PROTAC treatment. This "traps" the ubiquitinated protein by preventing its degradation. [12] 3. Lysis: Lyse cells using a non-denaturing lysis buffer (e.g., containing 1% NP-40).

  • Immunoprecipitation: Incubate the cell lysate with an anti-BRD4 antibody overnight at 4°C. Add Protein A/G beads to pull down the BRD4 and its interacting partners.

  • Washing: Wash the beads extensively to remove non-specific binders.

  • Elution & Western Blot: Elute the protein complexes from the beads and analyze by Western blot.

  • Detection: Probe separate blots with an anti-ubiquitin antibody (to detect the ubiquitin smear on BRD4) and an anti-BRD4 antibody (to confirm successful immunoprecipitation). A characteristic high-molecular-weight smear in the anti-ubiquitin blot for the PROTAC-treated sample confirms polyubiquitination.

Protocol 3: Ternary Complex Formation by TR-FRET

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust biophysical assay to directly measure the formation of the ternary complex in a cell-free system. [10]

• Objective: To quantify the formation of the BRD4-PROTAC-CRBN complex.

• Methodology:

  • Reagents: Obtain purified recombinant BRD4 protein (e.g., tagged with His), purified CRBN-DDB1 complex (e.g., tagged with GST), and fluorescently labeled antibodies (e.g., anti-His-Terbium and anti-GST-d2).

  • Assay Setup: In a microplate, combine a fixed concentration of BRD4 and the CRBN complex with a serial dilution of the PROTAC.

  • Antibody Addition: Add the labeled antibodies, which will bind to their respective protein tags.

  • Incubation: Incubate the plate to allow the complex to form.

  • Measurement: Read the plate on a TR-FRET enabled reader. If a ternary complex forms, the Terbium donor and d2 acceptor fluorophores are brought into close proximity, resulting in an energy transfer and a specific emission signal.

  • Analysis: The TR-FRET signal intensity correlates with the amount of ternary complex formed. Plotting this signal against PROTAC concentration often yields a characteristic "hook effect" curve, where the signal decreases at very high concentrations due to the formation of unproductive binary complexes.

Parameter	Representative Value (JQ1-based PROTACs)	Description
Ternary Complex Kd	1 - 100 nM	Dissociation constant of the ternary complex, indicating its stability.
Cooperativity (α)	> 1	A value greater than 1 indicates positive cooperativity, where the binding of the first protein enhances affinity for the second.

Downstream Consequences and Therapeutic Rationale

The degradation of BRD4 has profound effects on cellular transcription. BRD4 is a master regulator of gene expression, often found at super-enhancers that drive the transcription of key oncogenes like MYC.

• Transcriptional Reprogramming: By evicting BRD4 from chromatin, a JQ1-based PROTAC leads to a rapid and sustained downregulation of BRD4 target genes. This is a more durable effect than that achieved by simple inhibition, as the entire protein scaffold is removed.

• Anti-proliferative Effects: The suppression of oncogenic drivers like MYC leads to cell cycle arrest and induction of apoptosis in susceptible cancer cells. [12]* Therapeutic Advantage: Compared to traditional inhibitors, PROTAC-mediated degradation can be more potent and overcome resistance mechanisms related to inhibitor binding site mutations. The catalytic nature of PROTACs means that sub-stoichiometric concentrations can elicit a robust biological response.

Conclusion

PROTACs synthesized from the JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 building block represent a sophisticated strategy for targeting BRD4 in diseases like cancer. Their mechanism of action is a carefully orchestrated sequence of induced proximity, ubiquitination, and proteasomal degradation. Understanding this cascade and employing a rigorous, multi-assay validation workflow is essential for the successful development of these next-generation therapeutics. By moving beyond simple occupancy-driven pharmacology to an event-driven, catalytic model of protein elimination, these molecules offer a powerful and promising approach to targeting previously intractable drivers of human disease.

References

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• Cancer Discovery. Discovery of Monovalent Direct Degraders of BRD4 that Act via the Recruitment of DCAF11. [Link]

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• NIH. PROTAC technology as a novel tool to identify the target of lathyrane diterpenoids. [Link]

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• PubMed. TRIM22 E3 ubiquitin ligase activity is required to mediate antiviral activity against encephalomyocarditis virus. [Link]

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JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 as a BRD4 ligand

An In-Depth Technical Guide to JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222: A Building Block for Targeted BRD4 Degradation

Abstract

The targeted degradation of proteins, rather than their mere inhibition, represents a paradigm shift in therapeutic development. This guide provides a comprehensive technical overview of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, a key chemical entity designed for the synthesis of Proteolysis-Targeting Chimeras (PROTACs) against Bromodomain-containing protein 4 (BRD4). We will deconstruct the molecule into its core components: the high-affinity BRD4-binding "warhead" derived from the well-characterized inhibitor JQ1, and a versatile linker system. This document serves as a resource for researchers and drug development professionals, detailing the underlying mechanism of action for the resulting degraders, providing field-proven experimental protocols for their characterization, and offering insights into data interpretation. By leveraging this molecule, researchers can build powerful tools to induce the selective, proteasome-mediated destruction of BRD4, enabling deeper investigation into its biological roles and advancing the development of novel therapeutics.

Chapter 1: Introduction to BRD4 and Targeted Protein Degradation

The Role of BRD4 in Transcriptional Regulation and Disease

Bromodomain-containing protein 4 (BRD4) is a prominent member of the Bromodomain and Extra-Terminal domain (BET) family of proteins, which also includes BRD2, BRD3, and the testis-specific BRDT.[1][] These proteins are critical epigenetic "readers" that recognize and bind to acetylated lysine residues on histone tails and other proteins.[1][3][4] This interaction is fundamental to chromatin organization and gene expression. BRD4, in particular, acts as a scaffold to recruit transcriptional regulatory complexes to chromatin, most notably the positive transcription elongation factor b (P-TEFb).[5][6] This recruitment facilitates the phosphorylation and activation of RNA Polymerase II, initiating the transcription of target genes.[7]

Due to its central role in activating the expression of key oncogenes like c-Myc, BRD4 has been identified as a major therapeutic target in a variety of cancers, including acute myeloid leukemia and ovarian carcinoma.[1][3][8][9] Its deregulation is strongly linked to cancer and inflammatory diseases, making it an attractive target for therapeutic intervention.[1]

From Inhibition to Degradation: The PROTAC Revolution

For years, the primary strategy for targeting proteins like BRD4 involved the development of small molecule inhibitors that block the protein's function. The archetypal example is JQ1, which competitively binds to the acetyl-lysine binding pocket of BET proteins, displacing them from chromatin.[1] While effective, this occupancy-based inhibition has limitations, including the need for continuous high drug exposure and potential for the development of resistance.

Targeted Protein Degradation (TPD) offers a powerful alternative. This approach utilizes heterobifunctional molecules, most notably PROTACs, which do not simply block the target protein but eliminate it entirely from the cell.[1][10][11] A PROTAC consists of two distinct ligands connected by a chemical linker: one binds to the protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[1][11] This engineered proximity hijacks the cell's own ubiquitin-proteasome system to tag the POI for destruction.[12][13] This event-driven, catalytic mechanism allows for substoichiometric drug concentrations to have a profound and long-lasting biological effect.

JQ1: The Archetypal BET Bromodomain Inhibitor

The development of JQ1 was a landmark in the study of BET proteins.[10] It is a potent, cell-permeable, and highly specific inhibitor of the BET family, with a dissociation constant (Kd) for the first bromodomain of BRD4 (BRD4(1)) in the nanomolar range.[1][14][15] JQ1 functions by mimicking the acetylated lysine histone tail, thereby competitively blocking the binding pocket and preventing BRD4 from associating with chromatin.[1][16] This leads to the downregulation of BRD4 target genes, resulting in cell cycle arrest and apoptosis in cancer models.[3][8] The proven efficacy and well-understood binding mode of JQ1 make it an ideal starting point, or "warhead," for the design of BRD4-targeting PROTACs.[10]

Chapter 2: JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 - Molecular Profile

Deconstructing the Molecule: Warhead, Linker, and Functional Moiety

The compound JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a functionalized chemical building block, not a final PROTAC, but a key intermediate for its synthesis. It incorporates a ligand for BRD4 and a PROTAC linker, designed for conjugation to an E3 ligase ligand to create a complete degrader molecule, such as "PROTAC BRD4 Degrader-29".[17][18]

• Warhead: The JQ-1 (carboxylic acid) portion is the active BRD4-binding moiety. It is a derivative of the potent BET inhibitor (+)-JQ1.[19][20]

• Linker: The -NH-C2-NH- component represents a short, flexible linker. The choice of linker is critical in PROTAC design as it dictates the geometry and stability of the ternary complex between the target, the PROTAC, and the E3 ligase.

• Functional Moiety: The AMPRO-222 component is the terminal end of this specific building block, which would be chemically reacted with an E3 ligase ligand (e.g., a derivative of thalidomide for Cereblon, or a VHL ligand) to complete the PROTAC synthesis.

Rationale for Design: The Role of JQ-1 (carboxylic acid)

The standard (+)-JQ1 molecule does not have a convenient chemical handle for modification. The development of JQ-1 (carboxylic acid) was a crucial step, introducing a carboxylic acid group that serves as a versatile attachment point for linkers without abolishing its high-affinity binding to BRD4.[][19][21] This functionalization enables its use as a precursor in the modular synthesis of PROTACs and other chemical probes.[][22][23] By using this established warhead, researchers can be confident that the resulting PROTAC will effectively engage BRD4.

Chapter 3: Mechanism of Action: From Ligand to Degrader

The Ternary Complex: BRD4, the PROTAC, and an E3 Ligase

The mechanism of action for a PROTAC synthesized from JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is initiated by its heterobifunctional nature. The JQ1 end of the molecule binds to a bromodomain of BRD4, while the other end simultaneously recruits an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL).[13][24] This action physically brings BRD4 and the E3 ligase into close proximity, forming a transient, productive ternary complex (BRD4-PROTAC-E3 Ligase).[1][25] The stability and geometry of this complex are critical determinants of degradation efficiency.

Hijacking the Ubiquitin-Proteasome System

Once the ternary complex is formed, the E3 ligase facilitates the transfer of ubiquitin (a small regulatory protein) from a charged E2 ubiquitin-conjugating enzyme to lysine residues on the surface of the BRD4 protein.[12] This process is repeated to form a poly-ubiquitin chain, which acts as a molecular flag signaling for destruction.[12] The poly-ubiquitinated BRD4 is then recognized and degraded by the 26S proteasome, a large protein complex that functions as the cell's primary machinery for protein disposal.[13][25] The PROTAC molecule itself is not degraded and is released to recruit another BRD4 protein, acting catalytically to induce the degradation of multiple target molecules.

PROTAC-mediated degradation of BRD4.

Downstream Consequences of BRD4 Degradation

The removal of BRD4 protein leads to a more profound and durable suppression of its downstream targets compared to simple inhibition. A primary consequence is the potent downregulation of the MYC oncogene, a master regulator of cell proliferation and survival.[1][6] Unlike inhibitors which can be washed out, degradation removes the protein scaffold entirely, preventing its function until the cell synthesizes new protein. This leads to robust anti-proliferative effects, cell cycle arrest, and the induction of apoptosis in susceptible cancer cell lines.[1][8]

Chapter 4: Experimental Protocols for Characterization

Protocol 1: Confirmation of BRD4 Degradation via Western Blot

The most direct method to confirm the efficacy of a BRD4-targeting PROTAC is to measure the reduction in total BRD4 protein levels within the cell. Western blotting is the gold-standard technique for this purpose.

Causality Behind the Protocol: This protocol is designed to be self-validating. The inclusion of a vehicle control (DMSO) establishes the baseline protein level. A non-degrading inhibitor control (JQ1) confirms that the observed protein loss is due to degradation, not merely target displacement or transcriptional effects of inhibition.[25] A loading control (e.g., GAPDH, α-Tubulin) is essential to normalize for any variations in the amount of protein loaded per lane, ensuring that observed changes are not artifacts of unequal sample handling.[26][27]

Step-by-Step Methodology:

• Cell Seeding: Plate a relevant human cancer cell line (e.g., MDA-MB-231, HeLa, THP-1) in 6-well plates at a density that will achieve 70-80% confluency at the time of harvest.[6][25] Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the BRD4 PROTAC in cell culture medium. A typical concentration range for initial screening is 1 nM to 10 µM. Also prepare wells for vehicle control (e.g., 0.1% DMSO) and a non-degrading inhibitor control (e.g., 1 µM JQ1).[25][26]

• Incubation: Treat cells with the compounds for a defined period. A time-course experiment (e.g., 4, 8, 16, 24 hours) is recommended to determine the optimal degradation time.[26][27]

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells directly in the wells by adding 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[3][6] Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Lysate Clarification: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[6][13] Transfer the clear supernatant to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.[6][13] Normalize all samples to the same concentration using lysis buffer.

• SDS-PAGE and Transfer: Prepare samples by adding Laemmli buffer and boiling at 95°C for 5 minutes. Load 20-30 µg of protein per lane onto a polyacrylamide gel.[13] Separate proteins by electrophoresis and then transfer them to a PVDF membrane.[6][13]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[6][13]

  • Incubate the membrane overnight at 4°C with a primary antibody against BRD4 (e.g., 1:1000 dilution) and a primary antibody for a loading control (e.g., GAPDH, 1:2000 dilution).[13]

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody (e.g., 1:2000 dilution) for 1 hour at room temperature.[3][13]

• Detection and Analysis: Wash the membrane again with TBST. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system.[13] Quantify the band intensities using image analysis software. Normalize the BRD4 band intensity to the corresponding loading control band.[13]

Workflow for Western Blot analysis of BRD4 degradation.

Protocol 2: Assessment of Cellular Viability and Proliferation

After confirming target degradation, the next logical step is to assess the functional consequence on the cell. Cell viability assays measure the overall health of a cell population and are used to determine the concentration at which a compound has a cytotoxic or cytostatic effect.

Causality Behind the Protocol: This assay determines the functional potency of the degrader. By testing a range of concentrations, a dose-response curve can be generated to calculate the IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition) value.[12] This is a critical metric for comparing the efficacy of different compounds. The use of a luminescent readout (like CellTiter-Glo) often provides a wider dynamic range and higher sensitivity than colorimetric assays (like MTT).[28]

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well, opaque-walled plate (for luminescence assays) at an optimized density (e.g., 1,000-5,000 cells/well).[22][28] Allow cells to adhere overnight.

• Compound Treatment: Prepare a serial dilution of the PROTAC. A typical 10-point, 3-fold dilution series starting from 10 or 50 µM is common.[3]

• Incubation: Add the compound dilutions to the wells. Include vehicle-only controls. Incubate the plate for a defined period, typically 72 hours, to allow for effects on cell proliferation to manifest.[3][12]

• Reagent Addition: Equilibrate the plate and the viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) to room temperature. Add the reagent to each well according to the manufacturer's instructions (e.g., add a volume equal to the culture medium volume).[28]

• Signal Development: Mix the contents by orbital shaking for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[28]

• Signal Measurement: Read the luminescence using a plate reader.

• Data Analysis: Subtract the average background signal (from wells with medium but no cells). Normalize the data by expressing the signal from treated wells as a percentage of the vehicle control signal (% viability). Plot the % viability against the log of the compound concentration and use a non-linear regression model to calculate the IC50/GI50 value.[12]

Workflow for a cell viability assay.

Protocol 3: Target Engagement Assay (Conceptual)

While Western blotting confirms protein loss, it doesn't directly prove that the PROTAC's warhead is binding to the target inside the cell. A target engagement assay provides this crucial piece of evidence. Techniques like the NanoBRET™ Target Engagement assay are ideal for this.

Principle of the Assay: This assay measures the binding of a compound to a specific protein in living cells. The target protein (BRD4) is fused to a NanoLuc® luciferase enzyme. A fluorescent tracer that binds to BRD4 is added to the cells. When the tracer binds to the NanoLuc-BRD4 fusion protein, Bioluminescence Resonance Energy Transfer (BRET) occurs. A test compound that also binds to BRD4 will compete with the tracer, disrupting BRET and causing a measurable decrease in the signal. This allows for the quantification of compound affinity for the target in a physiological context.[29] This method can confirm that the JQ1 moiety of the PROTAC is actively engaging with BRD4 inside the cell.[29]

Chapter 5: Data Interpretation and Presentation

Quantitative data from degradation and viability experiments should be summarized in a clear, structured format for easy comparison.

Quantifying Protein Degradation: DC₅₀ and Dₘₐₓ

The potency of a degrader is described by two key parameters derived from the dose-response curve of the Western blot data:

• DC₅₀ (Degradation Concentration 50%): The concentration of the PROTAC required to degrade 50% of the target protein.

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achieved, representing the efficacy of the degrader.

Table 1: Example BRD4 Degradation Data in MDA-MB-231 Cells (24h Treatment)

Compound	Target	DC₅₀ (nM)	Dₘₐₓ (%)
PROTAC BRD4 Degrader-29	BRD4	15	>95%

| JQ1 (Control) | BRD4 | N/A | <10% |

Note: Data are hypothetical and for illustrative purposes.

Assessing Cytotoxicity: IC₅₀/GI₅₀ Values

The functional consequence of degradation is typically measured as an impact on cell viability or growth.

• IC₅₀ (Inhibitory Concentration 50%): The concentration of the PROTAC that reduces a metabolic or proliferative marker (e.g., ATP levels) by 50%.

Table 2: Example Cell Viability Data in MDA-MB-231 Cells (72h Treatment)

Compound	Target	IC₅₀ (nM)
PROTAC BRD4 Degrader-29	BRD4	25

| JQ1 (Control) | BRD4 | 150 |

Note: Data are hypothetical and for illustrative purposes. A lower IC₅₀ value indicates higher potency.

Chapter 6: Conclusion and Future Perspectives

JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 represents a critical tool for the modern chemical biologist and drug discovery scientist. It is not merely a ligand but a gateway to constructing highly specific molecular machines designed to eliminate BRD4 from the cellular environment. By providing a validated, high-affinity warhead in a synthetically tractable form, it streamlines the development of potent and selective BRD4 degraders.

The evolution from inhibition to degradation marks a significant advancement in our ability to probe protein function and develop new medicines. The protocols and principles outlined in this guide provide a robust framework for researchers to characterize novel PROTACs built from this and similar intermediates. As the field of targeted protein degradation continues to expand, the modular design principles embodied by molecules like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 will be instrumental in unlocking new therapeutic targets and creating the next generation of precision therapies.

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The Architect's Blueprint: A Deep Dive into JQ-1 (Carboxylic Acid)-NH-C2-NH-AMPRO-222, a Precursor to a BRD4-Targeting PROTAC

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Dawn of Targeted Protein Degradation

The paradigm of small-molecule drug discovery is undergoing a profound transformation. For decades, the focus has been on designing molecules that inhibit the function of pathogenic proteins. However, the advent of Proteolysis Targeting Chimeras (PROTACs) has ushered in a new era of "event-driven" pharmacology. Instead of merely blocking a protein's activity, PROTACs hijack the cell's natural protein disposal machinery—the ubiquitin-proteasome system—to selectively eliminate target proteins entirely.[1] This approach offers the potential for more profound and durable therapeutic effects, particularly for targets previously deemed "undruggable."

At the heart of this revolution lies the intricate design of heterobifunctional molecules, exemplified by the subject of this guide: JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 . This molecule serves as a key precursor in the synthesis of PROTAC BRD4 Degrader-29 , a potent degrader of the bromodomain and extra-terminal (BET) protein BRD4.[2][3][4] This guide will dissect the role of each component of this precursor, elucidate the mechanism of action of the final PROTAC, and provide detailed experimental protocols for its characterization, offering a comprehensive resource for researchers in the field of targeted protein degradation.

Deconstructing the Chimera: Anatomy of a BRD4 Degrader Precursor

The potency and selectivity of a PROTAC are dictated by the careful selection and linkage of its three core components: a warhead that binds the target protein, a linker, and a ligand that recruits an E3 ubiquitin ligase. JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a testament to this modular design.

The Warhead: JQ-1 (Carboxylic Acid) - Targeting the Epigenetic Reader BRD4

The journey of this PROTAC begins with JQ-1 (carboxylic acid) , a derivative of the well-characterized and potent BET bromodomain inhibitor, (+)-JQ1.[5][6][7][8][9] The BET family of proteins, particularly BRD4, are epigenetic readers that play a crucial role in regulating gene expression by binding to acetylated lysine residues on histones.[10] Dysregulation of BRD4 is implicated in a variety of diseases, most notably cancer, making it a prime therapeutic target.

The parent compound, JQ1, competitively binds to the bromodomains of BET proteins, displacing them from chromatin and thereby inhibiting the transcription of key oncogenes such as c-MYC.[10] The carboxylic acid functional group on this derivative serves as a crucial handle for conjugation to the linker, enabling its incorporation into the PROTAC scaffold without compromising its high-affinity binding to BRD4.[5][7]

Component	Molecular Formula	Function
JQ-1 (carboxylic acid)	C19H17ClN4O2S[5][6][7][8]	Binds to the bromodomains of the target protein, BRD4.

The Bridge: The -NH-C2-NH- Linker - More Than Just a Spacer

Connecting the warhead to the E3 ligase ligand is the -NH-C2-NH- linker , derived from ethylenediamine.[10][11][12][13] The linker is not merely a passive tether; its length, rigidity, and chemical composition are critical determinants of a PROTAC's efficacy. It must orient the target protein and the E3 ligase in a productive ternary complex that facilitates the transfer of ubiquitin. Even subtle changes in the linker can dramatically impact the stability and geometry of this complex, and consequently, the efficiency of degradation. The ethylenediamine-based linker in this precursor provides a short and relatively flexible connection, the properties of which are fine-tuned in the final PROTAC structure.

The Recruiter: AMPRO-222 - Hijacking the VHL E3 Ligase

The final and most enigmatic component is AMPRO-222 . Through deductive analysis of the molecular formula of the final product, PROTAC BRD4 Degrader-29 (C58H61ClN10O9S2), and the known components, the molecular formula of AMPRO-222 is determined to be C37H38N4O7S . This molecular fingerprint strongly suggests that AMPRO-222 is a derivative of a von Hippel-Lindau (VHL) E3 ligase ligand. VHL is one of the most successfully exploited E3 ligases in PROTAC design.[14] Ligands for VHL, often based on a hydroxyproline core, mimic the binding of the hypoxia-inducible factor 1α (HIF-1α) to VHL, thereby recruiting the VHL E3 ligase complex to the target protein.

Mechanism of Action: A Symphony of Induced Proximity

The culmination of this molecular architecture is a catalytic cycle of targeted protein degradation. The resulting PROTAC, PROTAC BRD4 Degrader-29, orchestrates the demise of BRD4 through a series of well-defined steps:

• Ternary Complex Formation: The bifunctional nature of the PROTAC allows it to simultaneously bind to both BRD4 (via the JQ-1 moiety) and the VHL E3 ligase (via the AMPRO-222 moiety), bringing them into close proximity to form a ternary complex.

• Ubiquitination: Once the ternary complex is formed, the VHL E3 ligase acts as a scaffold to recruit an E2 ubiquitin-conjugating enzyme. This enzyme then transfers ubiquitin molecules from itself to accessible lysine residues on the surface of the BRD4 protein.

• Proteasomal Degradation: The polyubiquitinated BRD4 is now marked for destruction and is recognized by the 26S proteasome, the cell's protein degradation machinery. The proteasome unfolds and degrades BRD4 into small peptides.

• Recycling of the PROTAC: Following the degradation of BRD4, the PROTAC is released and can engage in another cycle of binding to a new BRD4 molecule and E3 ligase, highlighting the catalytic nature of this process.

PROTAC-mediated degradation of BRD4.

Experimental Validation: A Step-by-Step Guide to Characterization

The successful development of a PROTAC requires rigorous experimental validation to confirm its mechanism of action and assess its efficacy. The following protocols provide a roadmap for the characterization of a JQ-1 based BRD4 degrader.

Confirmation of BRD4 Degradation by Western Blot

This is the most direct method to assess the ability of the PROTAC to induce the degradation of the target protein.

Protocol:

• Cell Culture and Treatment: Seed cells (e.g., a human cancer cell line known to be sensitive to JQ1, such as MV-4-11 or HeLa) in a 6-well plate and allow them to adhere overnight. Treat the cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a specified time course (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Normalize the protein amounts for each sample, add Laemmli buffer, and boil. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with a primary antibody against BRD4 overnight at 4°C. Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

Verification of Ternary Complex Formation by Co-Immunoprecipitation (Co-IP)

This assay provides evidence for the physical interaction between BRD4, the PROTAC, and the E3 ligase.

Protocol:

• Cell Treatment and Lysis: Treat cells with the PROTAC at a concentration that induces significant degradation for a shorter time point (e.g., 1-4 hours) to capture the transient ternary complex. Lyse the cells in a non-denaturing lysis buffer (e.g., containing 1% NP-40 or Triton X-100) with protease inhibitors.

• Immunoprecipitation: Incubate the cell lysate with an antibody against the E3 ligase (e.g., anti-VHL) or a control IgG overnight at 4°C with gentle rotation.

• Complex Capture: Add Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 1-2 hours to capture the antibody-protein complexes.

• Washing: Pellet the beads using a magnetic rack and wash them several times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using an antibody against BRD4 to confirm its co-immunoprecipitation with the E3 ligase.

Co-Immunoprecipitation Workflow.

Assessment of Ubiquitination

This assay confirms that the degradation is mediated by the ubiquitin-proteasome system.

Protocol:

• Cell Treatment: Treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132) for a few hours. The proteasome inhibitor will lead to the accumulation of ubiquitinated proteins.

• Immunoprecipitation: Lyse the cells and perform immunoprecipitation for the target protein (BRD4) as described in the Co-IP protocol.

• Western Blot Analysis: Elute the immunoprecipitated proteins and perform a Western blot using an antibody that recognizes ubiquitin. An increase in the ubiquitination signal in the presence of the PROTAC indicates that it is inducing the ubiquitination of BRD4.

Cellular Permeability Assays

For a PROTAC to be effective, it must be able to cross the cell membrane.

Parallel Artificial Membrane Permeability Assay (PAMPA):

• Plate Preparation: A donor plate is filled with the PROTAC solution, and an acceptor plate is filled with a buffer solution. A filter plate coated with a lipid layer is placed between the two.

• Incubation: The "sandwich" is incubated, allowing the PROTAC to diffuse from the donor to the acceptor plate.

• Quantification: The concentration of the PROTAC in both plates is measured (e.g., by LC-MS/MS) to determine the permeability coefficient.

Caco-2 Permeability Assay:

• Cell Culture: Caco-2 cells are cultured on a permeable support to form a monolayer that mimics the intestinal epithelium.

• Assay: The PROTAC is added to either the apical or basolateral side of the monolayer.

• Quantification: The amount of PROTAC that has crossed the monolayer to the other side is quantified over time to determine the apparent permeability coefficient (Papp).

Conclusion: A Versatile Tool for Targeted Therapy

The precursor molecule, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, encapsulates the elegant and modular design philosophy of PROTAC technology. By rationally combining a high-affinity warhead for the epigenetic reader BRD4 with a VHL E3 ligase-recruiting moiety via a carefully chosen linker, a powerful tool for inducing the selective degradation of BRD4 is created. This in-depth guide has provided a comprehensive overview of the individual components, the intricate mechanism of action, and the essential experimental workflows for the characterization of the resulting PROTAC. As the field of targeted protein degradation continues to expand, a thorough understanding of these fundamental principles will be paramount for the successful design and development of the next generation of transformative therapeutics.

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An In-Depth Technical Guide to Targeted Protein Degradation Leveraging JQ-1-Based PROTACs

Abstract

The field of therapeutic intervention is undergoing a paradigm shift, moving beyond simple inhibition to the complete removal of disease-causing proteins. Targeted Protein Degradation (TPD) has emerged as a powerful modality, utilizing bifunctional molecules known as Proteolysis-Targeting Chimeras (PROTACs) to hijack the cell's own ubiquitin-proteasome system for selective protein elimination.[1][2] This guide provides an in-depth technical exploration of this technology, centered on the design and evaluation of PROTACs derived from the versatile chemical intermediate, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 . We will deconstruct its components, elucidate the mechanism of action for the resulting degraders, and provide field-proven, step-by-step protocols for their comprehensive validation. This document is intended for researchers, scientists, and drug development professionals seeking to harness the potential of TPD.

Introduction: The Dawn of Event-Driven Pharmacology

Traditional pharmacology has largely relied on an "occupancy-driven" model, where a drug must continuously bind to a protein's active site to inhibit its function. This approach has limitations, often requiring high systemic exposure and facing challenges with targets that lack enzymatic activity, such as scaffolding proteins.[3] TPD, and specifically PROTAC technology, offers an "event-driven" alternative.[4] PROTACs act catalytically, with a single molecule capable of triggering the degradation of multiple target proteins, offering the potential for more profound and durable biological responses at lower concentrations.[5][6]

A PROTAC molecule is a heterobifunctional chimera composed of three distinct parts:

• A "warhead" ligand that binds to the target Protein of Interest (POI).

• An E3 ligase ligand that recruits a component of the ubiquitin-proteasome system.

• A chemical linker that tethers the two ligands.[4][7]

By bringing the POI and an E3 ligase into close proximity, the PROTAC facilitates the transfer of ubiquitin molecules onto the POI, marking it for destruction by the 26S proteasome.[1][]

General structure of a PROTAC molecule.

The Target: BRD4 and the BET Protein Family

The Bromodomain and Extra-Terminal domain (BET) family of proteins, particularly BRD4, are epigenetic readers that play a critical role in regulating gene transcription.[9][10] They bind to acetylated lysine residues on histones, recruiting transcriptional machinery to drive the expression of key oncogenes, such as c-MYC.[11] Dysregulation of BRD4 activity is a hallmark of numerous cancers, including acute myeloid leukemia and multiple myeloma, making it a high-value therapeutic target.[9][10]

The small molecule (+)-JQ1 is a potent and specific inhibitor of BET bromodomains, competitively binding to the acetyl-lysine recognition pocket and displacing BRD4 from chromatin.[11][12] While effective as an inhibitor, its therapeutic potential can be enhanced by converting it into a degrader, leading to the complete removal of the BRD4 protein scaffold and all its associated functions.

The Intermediate: Deconstructing JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

The molecule JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a key chemical intermediate specifically designed for the synthesis of BRD4-targeting PROTACs, such as "BRD4 Degrader-29".[13][14][15] It provides the core components that can be readily conjugated to a chosen E3 ligase ligand.

• JQ-1 (carboxylic acid): This is a derivative of the BET inhibitor JQ1.[16] The tert-butyl ester of JQ1 is replaced with a carboxylic acid, providing a reactive handle for linker attachment without compromising its high-affinity binding to BRD4.[][18] This serves as the "warhead" of the final PROTAC.

• -NH-C2-NH-: This represents a short, flexible ethylenediamine linker component.

• AMPRO-222: This is a proprietary or designated linker component that, combined with the ethylenediamine, forms the complete linker system upon conjugation to an E3 ligase ligand.[14][15]

This intermediate provides a streamlined path for medicinal chemists to generate a library of PROTACs by coupling it with various E3 ligase ligands (e.g., those targeting Cereblon or VHL) to optimize degradation efficiency.[19]

Mechanism of Action: Hijacking the Cellular Machinery

A PROTAC synthesized from the JQ-1 intermediate induces BRD4 degradation through a multi-step intracellular process. The ultimate goal is the formation of a productive ternary complex—BRD4 :: PROTAC :: E3 Ligase—which is the crucial step for inducing protein degradation.[3]

• Cellular Entry & Binary Complex Formation: The PROTAC enters the cell and its JQ-1 moiety binds to a bromodomain of the BRD4 protein. Concurrently, its E3 ligase ligand binds to its cognate E3 ligase (e.g., Cereblon or VHL).

• Ternary Complex Formation: The PROTAC acts as a molecular bridge, bringing BRD4 and the E3 ligase into close proximity, forming the key ternary complex.[] The stability and geometry of this complex, heavily influenced by the linker, are critical for efficient degradation.[4]

• Ubiquitination: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin (Ub) from a charged E2 ubiquitin-conjugating enzyme to surface-exposed lysine residues on BRD4. This process is repeated to form a polyubiquitin chain.[]

• Proteasomal Recognition & Degradation: The polyubiquitinated BRD4 is now recognized as a substrate for the 26S proteasome.[1] The proteasome unfolds and degrades BRD4 into small peptides, while the PROTAC and ubiquitin molecules are released and recycled for subsequent rounds of degradation.

Mechanism of JQ-1 PROTAC-mediated BRD4 degradation.

Technical Guide: A Framework for Experimental Validation

The successful development of a PROTAC requires a rigorous, multi-assay approach to confirm its mechanism of action and quantify its efficacy.[1]

Workflow for PROTAC Evaluation

Experimental workflow for evaluating a PROTAC.

Part A: Quantifying Target Degradation via Western Blot

The Western blot is the foundational technique to visually confirm and quantify the reduction of the target protein.[21]

Protocol: Western Blot for BRD4 Degradation

• Cell Seeding and Treatment:

  • Seed appropriate cancer cells (e.g., MV4;11, HeLa) in 6-well plates to achieve 70-80% confluency at the time of harvest.

  • Prepare serial dilutions of your JQ-1 PROTAC (e.g., 1, 10, 50, 100, 500 nM) and a vehicle control (e.g., DMSO). It is also crucial to include (+)-JQ1 inhibitor as a control to differentiate degradation from simple inhibition.[21]

  • Treat cells for a specified duration (e.g., 4, 8, 16, or 24 hours). The optimal time should be determined via a time-course experiment.

• Cell Lysis and Protein Quantification:

  • After treatment, place plates on ice and wash cells twice with ice-cold PBS.[5]

  • Lyse the cells by adding 100-200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. The inclusion of inhibitors is critical to prevent non-specific protein degradation after cell lysis.[21][22]

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes with periodic vortexing.[5]

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[5]

  • Transfer the supernatant to a new pre-chilled tube and determine the protein concentration using a BCA or Bradford assay to ensure equal loading.[21]

• SDS-PAGE and Protein Transfer:

  • Normalize protein samples with lysis buffer and add 4x Laemmli sample buffer. Boil at 95-100°C for 5-10 minutes to denature the proteins.[5]

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel. Include a protein ladder.

  • Perform electrophoresis to separate proteins by molecular weight.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. Confirm successful transfer using Ponceau S staining.

• Immunoblotting and Detection:

  • Block the membrane for 1 hour at room temperature with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for BRD4 (e.g., rabbit anti-BRD4) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.[5]

  • Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

  • To ensure equal protein loading, probe the same membrane with an antibody against a stable housekeeping protein like GAPDH or β-actin.[5]

  • Add ECL (Enhanced Chemiluminescence) substrate and capture the signal using a digital imager.

• Data Analysis:

  • Quantify the band intensities using imaging software (e.g., ImageJ).

  • Normalize the BRD4 band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of remaining protein relative to the vehicle-treated control.

  • Plot the percentage of degradation against the log of the PROTAC concentration to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).[21]

Part B: Confirming the Mechanism via Ubiquitination Assay

To prove the PROTAC is working as intended, it's essential to show that it induces the ubiquitination of the target protein.[23] This can be achieved via immunoprecipitation.

Protocol: Detecting Poly-ubiquitinated BRD4

• Cell Treatment:

  • Treat cells with an effective concentration of the JQ-1 PROTAC for a shorter duration (e.g., 1-4 hours), as ubiquitination precedes degradation.

  • Crucially, include a control group pre-treated with a proteasome inhibitor (e.g., 10 µM MG132) for 2-4 hours before adding the PROTAC. This will cause the accumulation of poly-ubiquitinated proteins that would otherwise be degraded.[24]

• Immunoprecipitation (IP):

  • Lyse cells as described previously, but ensure the lysis buffer contains a deubiquitinase (DUB) inhibitor (e.g., PR-619) in addition to protease inhibitors.

  • Pre-clear the lysate with Protein A/G agarose beads.

  • Incubate the cleared lysate with an anti-BRD4 antibody overnight at 4°C to form an antibody-antigen complex.

  • Add fresh Protein A/G beads to capture the complex.

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Western Blot Analysis:

  • Elute the captured proteins from the beads by boiling in Laemmli buffer.

  • Perform Western blotting as described above.

  • Probe the membrane with a primary antibody that recognizes ubiquitin (e.g., mouse anti-Ubiquitin, P4D1 clone).

  • A high-molecular-weight smear or laddering pattern in the PROTAC- and MG132-treated lanes indicates poly-ubiquitinated BRD4.[]

Part C: Assessing Functional Consequences via Cell Viability Assay

The degradation of a critical protein like BRD4 is expected to inhibit cell proliferation or induce apoptosis.[25] This functional outcome is a key measure of a PROTAC's therapeutic potential.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Seeding:

  • Seed cells in a white, opaque 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well).

• Compound Treatment:

  • Prepare serial dilutions of the JQ-1 PROTAC and control compounds (e.g., JQ-1 inhibitor, vehicle).

  • Treat the cells and incubate for a longer period that allows for phenotypic changes (e.g., 48 or 72 hours).[25]

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control.

  • Plot the percent viability against the log of the compound concentration to determine the IC₅₀ (concentration for 50% inhibition of viability).[25]

Data Interpretation: A Comparative Summary

Effective data presentation is key to evaluating a PROTAC candidate. Comparing the degradation potency (DC₅₀) with the functional outcome (IC₅₀) provides critical insights.

Parameter	JQ-1 Inhibitor (Control)	JQ-1 PROTAC (Hypothetical Data)	Rationale & Expected Outcome
BRD4 Binding (IC₅₀)	~77 nM (BRD4(1))[12]	~77 nM	The warhead is unchanged, so binding affinity should be similar.
BRD4 Degradation (DC₅₀)	N/A	5-20 nM	The PROTAC should induce degradation at low nanomolar concentrations.
Max Degradation (Dₘₐₓ)	0%	>90%	A successful PROTAC should remove the vast majority of the target protein.
Cell Viability (IC₅₀)	100-250 nM[10]	10-50 nM	By removing the entire protein, the PROTAC is often more potent than the inhibitor.

Conclusion and Future Directions

Chemical intermediates like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 are invaluable tools that accelerate the design-synthesize-test cycle in TPD research. They provide a modular and efficient platform for developing potent and selective degraders against high-value targets like BRD4. The experimental framework detailed in this guide—from quantifying protein loss to confirming the mechanism and measuring the functional impact—represents a robust system for validating novel PROTAC candidates.

The future of TPD is bright, with ongoing efforts focused on expanding the toolkit of available E3 ligase ligands to overcome potential resistance and tailor degradation to specific cell types or tissues.[19][26] As our understanding of the complex biology governing ternary complex formation deepens, we can expect the rational design of next-generation degraders to yield transformative therapies for cancer and a host of other diseases.

References

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• JQ1. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]

• Elucidating PROTAC MoA with live cell kinetic monitoring of ternary complex formation and target protein ubiquitination. (n.d.). BMG Labtech. Retrieved January 3, 2026, from [Link]

• JQ1, a Potential Therapeutic Molecule for Myeloid Leukemia with PTEN Deficiency. (2016). Blood. Retrieved January 3, 2026, from [Link]

• Protein Degradation Assays - PROTAC Screening. (n.d.). Reaction Biology. Retrieved January 3, 2026, from [Link]

• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. (2024). Bioorganic & medicinal chemistry. Retrieved January 3, 2026, from [Link]

• Neklesa, T. K., Winkler, J. D., & Crews, C. M. (2017). PROTACs– a game-changing technology. Pharmacology & therapeutics, 174, 138-144. Available from [Link]

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology. Retrieved January 3, 2026, from [Link]

• An optimized protocol to analyze membrane protein degradation in yeast using quantitative western blot and flow cytometry. (2022). ResearchGate. Retrieved January 3, 2026, from [Link]

• Low weight protein degradation during western blot. (2017). Protocol Online. Retrieved January 3, 2026, from [Link]

• Zhang, X., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry. Retrieved January 3, 2026, from [Link]

• General mechanism of JQ1 in inhibiting various types of cancer. (2019). Oncology Letters. Retrieved January 3, 2026, from [Link]

• Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes. (2020). Biology of Reproduction. Retrieved January 3, 2026, from [Link]

• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. (2024). Bioorganic & Medicinal Chemistry. Retrieved January 3, 2026, from [Link]

• PROTAC Design. (2022). Protocols.io. Retrieved January 3, 2026, from [Link]

• Cheung, C. Y. J., & Van Molle, I. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. SLAS DISCOVERY: Advancing the Science of Drug Discovery. Retrieved January 3, 2026, from [Link]

• Designing Soluble PROTACs: Strategies and Preliminary Guidelines. (2022). ResearchGate. Retrieved January 3, 2026, from [Link]

• Scalable syntheses of the BET bromodomain inhibitor JQ1. (2015). Tetrahedron Letters. Retrieved January 3, 2026, from [Link]

• Design and Development of DNA Damage Chemical Inducers of Proximity for Targeted Cancer Therapy. (2023). Journal of the American Chemical Society. Retrieved January 3, 2026, from [Link]

• Scalable syntheses of the BET bromodomain inhibitor JQ1. (2015). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis of (±)-JQ1 via a one-pot method. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• A Caged E3 Ligase Ligand for PROTAC-mediated Protein Degradation with Light. (2021). ChemRxiv. Retrieved January 3, 2026, from [Link]

• E3 ligase ligand optimization of Clinical PROTACs. (2022). Frontiers in Chemistry. Retrieved January 3, 2026, from [Link]

• The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. (2024). International Journal of Molecular Sciences. Retrieved January 3, 2026, from [Link]

• Discovery of E3 Ligase Ligands for Target Protein Degradation. (2021). International Journal of Molecular Sciences. Retrieved January 3, 2026, from [Link]

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JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 chemical properties

An In-depth Technical Guide to the Design, Synthesis, and Evaluation of JQ-1-Based PROTACs: A Hypothetical Case Study of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

Introduction: Deconstructing a Novel Chemical Probe

The compound "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" represents a chemical entity designed for targeted protein degradation. While this specific name does not correspond to a known molecule in public databases, its nomenclature suggests a logical construction indicative of a Proteolysis-Targeting Chimera (PROTAC). A PROTAC is a heterobifunctional molecule that hijacks the cell's natural protein disposal system to eliminate a specific target protein.

This guide deconstructs the likely components of this hypothetical molecule to provide a comprehensive framework for its design, synthesis, and biological evaluation.

• JQ-1 (carboxylic acid): This is the "warhead" of the molecule. JQ-1 is a potent and well-characterized inhibitor of the Bromodomain and Extra-Terminal domain (BET) family of proteins, particularly BRD4. The carboxylic acid derivative (JQ-1-COOH) serves as a crucial chemical handle for covalently attaching a linker.

• -NH-C2-NH-: This represents a short, flexible ethylenediamine linker. The linker's length and composition are critical for orienting the two ends of the PROTAC to form a productive ternary complex between the target protein and an E3 ubiquitin ligase.

• AMPRO-222: This is the E3 ligase-recruiting moiety. While "AMPRO-222" is not a standard identifier, it would functionally be a ligand for an E3 ligase such as Cereblon (CRBN) or Von Hippel-Lindau (VHL).

This guide will therefore explore the properties and mechanisms of a JQ-1-based PROTAC, using this hypothetical structure as a model. We will delve into the core components, the mechanism of action, detailed experimental protocols for validation, and the therapeutic potential of such a molecule.

Part 1: The Core Components and Mechanism of Action

The Target Binder: JQ-1 and its Carboxylic Acid Derivative

JQ-1 is a thieno-triazolo-1,4-diazepine that mimics acetylated lysine residues, allowing it to bind with high affinity to the bromodomain pockets of BET proteins (BRD2, BRD3, BRD4, and BRDT). By occupying this pocket, JQ-1 displaces BET proteins from chromatin, leading to the downregulation of key oncogenes like MYC.

The carboxylic acid derivative, JQ-1-COOH, retains this binding capability while providing a site for chemical conjugation without disrupting the pharmacophore responsible for BET binding.

Table 1: Physicochemical Properties of JQ-1 and JQ-1-COOH

Property	JQ-1	JQ-1-COOH
Molecular Formula	C23H25ClN4O2S	C25H27ClN4O4S
Molecular Weight	456.99 g/mol	515.02 g/mol
Appearance	White to off-white solid	White to off-white solid
Solubility	Soluble in DMSO (>45 mg/mL)	Soluble in DMSO
Mechanism	Competitive BET Bromodomain Inhibitor	Competitive BET Bromodomain Inhibitor

The PROTAC Mechanism: Hijacking the Ubiquitin-Proteasome System

A JQ-1-based PROTAC functions by inducing proximity between its target (BRD4) and a chosen E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein. Polyubiquitination marks the target protein for recognition and degradation by the 26S proteasome.

Caption: Mechanism of a JQ-1 based PROTAC.

Part 2: Experimental Validation and Protocols

The validation of a novel PROTAC requires a multi-step approach to confirm its binding, degradation activity, and cellular effects.

Synthesis Workflow

The synthesis of the hypothetical PROTAC would involve a standard amide coupling reaction between JQ-1-COOH and the linker-E3 ligase ligand moiety.

Caption: General synthesis workflow for a JQ-1 PROTAC.

Protocol: Target Engagement Assay (TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust method to quantify the binding affinity of the PROTAC to its target, BRD4.

Objective: To determine the IC50 value, representing the concentration of the PROTAC required to displace 50% of a fluorescent tracer from the BRD4 bromodomain.

Materials:

• Recombinant human BRD4 protein (bromodomain 1)

• Fluorescently-labeled BET ligand (tracer)

• Terbium-conjugated anti-His antibody (for His-tagged BRD4)

• Assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4)

• Test compound (JQ-1 PROTAC) and positive control (JQ-1)

• 384-well microplates

• TR-FRET plate reader

Methodology:

• Compound Preparation: Prepare a serial dilution series of the JQ-1 PROTAC and JQ-1 (e.g., from 10 µM to 0.1 nM) in DMSO, followed by a final dilution in assay buffer.

• Reagent Preparation: Prepare a master mix containing the BRD4 protein, anti-His antibody, and tracer in assay buffer at 2x the final desired concentration.

• Assay Plate Setup:

  • Add 5 µL of the diluted compound or DMSO (vehicle control) to the wells.

  • Add 5 µL of the protein/tracer master mix to all wells.

• Incubation: Incubate the plate at room temperature for 60-120 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET enabled reader, measuring emissions at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis: Calculate the TR-FRET ratio (Acceptor/Donor). Plot the ratio against the log of the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Protocol: Cellular Degradation Assay (Western Blot)

Western blotting provides a direct visualization and semi-quantitative measurement of the target protein's degradation.

Objective: To determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) of the PROTAC in a relevant cell line (e.g., a MYC-driven cancer cell line like MOLM-13).

Materials:

• MOLM-13 cells

• RPMI-1640 medium with 10% FBS

• JQ-1 PROTAC, JQ-1 (as a non-degrading control), and DMSO

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (anti-BRD4, anti-GAPDH or anti-Actin as loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Methodology:

• Cell Culture and Treatment: Seed MOLM-13 cells in a 6-well plate. Allow them to adhere/stabilize, then treat with a serial dilution of the JQ-1 PROTAC (e.g., 1 µM to 0.1 nM), JQ-1 (1 µM), and DMSO for a set time (e.g., 18 hours).

• Cell Lysis: Harvest the cells, wash with cold PBS, and lyse with RIPA buffer on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates to pellet debris. Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Normalize protein amounts (e.g., 20 µg per lane) and separate the proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.

  • Incubate with primary anti-BRD4 antibody overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Re-probe the membrane with a loading control antibody (e.g., anti-GAPDH). Quantify the band intensities using software like ImageJ. Normalize the BRD4 signal to the loading control and plot the relative BRD4 levels against the log of the PROTAC concentration to determine DC50 and Dmax.

Part 3: Data Presentation and Interpretation

Quantitative data from the assays described above should be tabulated for clear comparison.

Table 2: Exemplary Performance Data for a JQ-1 PROTAC

Compound	BRD4 Binding IC50 (nM) [TR-FRET]	BRD4 Degradation DC50 (nM) [Western Blot, 18h]	Max Degradation (Dmax) [%]
JQ-1	50	> 10,000 (No degradation)	< 10%
JQ-1 PROTAC	75	15	> 90%

Interpretation:

• The PROTAC's binding affinity (IC50) is expected to be slightly weaker than the parent JQ-1 molecule due to steric hindrance from the linker.

• A potent PROTAC will exhibit a DC50 value significantly lower than its binding IC50, demonstrating catalytic efficiency.

• The Dmax value indicates the extent of degradation, with values over 90% considered highly effective.

• The JQ-1 control should not induce degradation, confirming that the effect is dependent on the complete PROTAC molecule.

Conclusion

The hypothetical molecule "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" serves as an excellent model for understanding the principles of targeted protein degradation. By combining a high-affinity binder for a target protein (JQ-1 for BRD4) with a ligand for an E3 ligase, these PROTAC molecules convert inhibitors into degraders. This approach offers a powerful therapeutic modality, particularly in oncology, by enabling the complete removal of disease-driving proteins. The successful development of such a molecule relies on a rigorous, multi-step validation process encompassing target engagement, cellular degradation, and downstream functional assays, as outlined in this guide.

References

• Title: Selective inhibition of BET bromodomains. Source: Nature, 2010. URL: [Link]

Foreword: Navigating the Landscape of Chemical Biology

An In-depth Technical Guide to JQ1-Based Chemical Probes: Synthesis, Mechanism, and Application of Functionalized Derivatives

In the dynamic field of chemical biology and drug discovery, the ability to precisely modulate protein function is paramount. Small molecules serve as powerful tools to dissect complex biological processes and as starting points for novel therapeutics. Among these, JQ1 has emerged as a cornerstone probe for studying the Bromodomain and Extra-Terminal (BET) family of proteins. Its high affinity and selectivity have made it an indispensable tool. However, the true power of JQ1 lies not just in its intrinsic activity but in its capacity for chemical modification.

This guide delves into the world of functionalized JQ1 derivatives, using the illustrative example of a molecule conceptually named "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222." While a specific public record or CAS number for this exact, complex name is not available, its nomenclature suggests a sophisticated chemical probe designed for advanced applications like targeted protein degradation (TPD). This guide, therefore, serves as a comprehensive manual for researchers, scientists, and drug development professionals on the principles behind designing, synthesizing, and utilizing such advanced probes. We will dissect the components of this molecule to understand its design rationale, explore its mechanism of action, provide validated experimental protocols for its characterization, and discuss its potential applications.

Deconstructing the Probe: JQ1 and Its Derivatives

The foundation of our topic molecule is JQ1, a potent and selective inhibitor of the BET family of bromodomain-containing proteins (BRD2, BRD3, BRD4, and BRDT). The parent compound, (+)-JQ1, has a CAS Number of 1268524-70-4 .

The name "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" implies a modular design:

• JQ1 (The "Warhead"): This is the core pharmacophore that recognizes and binds to the BET bromodomains.

• Carboxylic Acid (The "Anchor Point"): A carboxylic acid group is commonly introduced onto the JQ1 scaffold (often replacing the tert-butyl ester) to serve as a chemical handle for further modification. This process is a standard practice in medicinal chemistry to enable the attachment of linkers.

• -NH-C2-NH- Linker (The "Spacer"): This denotes a short, flexible ethylenediamine linker, providing spatial separation between the warhead and the terminal functional group.

• AMPRO-222 (The "Effector"): This is likely a placeholder or internal code for a specific chemical moiety. In the context of modern chemical biology, this is often a ligand for an E3 ubiquitin ligase, such as Cereblon or VHL. The purpose of such a ligand is to recruit the cellular protein degradation machinery.

Molecules with this tripartite structure—a warhead for a target protein, a linker, and an E3 ligase ligand—are known as PROteolysis TArgeting Chimeras (PROTACs) . They function by inducing the degradation of the target protein rather than simply inhibiting it.

Synthesis and Physicochemical Properties

The synthesis of a JQ1-based PROTAC is a multi-step process that begins with the modification of the JQ1 scaffold.

Synthesis of JQ1-acid

A common precursor for these derivatives is the carboxylic acid form of JQ1, often referred to as JQ1-acid. This is typically achieved by hydrolyzing the tert-butyl ester of (+)-JQ1 under acidic conditions (e.g., with trifluoroacetic acid). This step is critical as it provides a reactive carboxyl group for subsequent amide bond formation with a linker.

Linker and Ligand Conjugation

The JQ1-acid is then coupled to the linker, which already has the E3 ligase ligand attached. This is typically achieved through standard peptide coupling reactions using reagents like HATU or HBTU. The choice of linker is crucial as its length and composition can significantly impact the ternary complex formation (PROTAC-Target-E3 Ligase) and subsequent degradation efficiency.

Physicochemical Properties

The properties of the final conjugate will differ significantly from the parent JQ1 molecule. Researchers must re-characterize each new derivative.

Property	(+)-JQ1 (Parent Compound)	JQ1-Based PROTAC (Illustrative)	Rationale for Change
Molecular Weight	456.95 g/mol	>750 g/mol	Addition of linker and E3 ligase ligand significantly increases mass.
Solubility	Soluble in DMSO, Ethanol	Variable; often lower aqueous solubility	Increased size and often greasy linkers can reduce solubility. Formulation is critical.
Cell Permeability	Good	Can be challenging; often requires optimization	Molecules must adhere to relaxed "rule of five" principles for cell entry.
Stability	Generally stable in solution	Linker and ligand may introduce liabilities (e.g., hydrolysis). Must be empirically determined.

Mechanism of Action: From Inhibition to Degradation

While JQ1 functions as a competitive inhibitor, a JQ1-based PROTAC has a distinct, event-driven mechanism of action.

• Binding Events: The JQ1 "warhead" of the PROTAC binds to a BET bromodomain (e.g., BRD4), and the E3 ligase ligand binds to its corresponding E3 ligase (e.g., Cereblon).

• Ternary Complex Formation: The PROTAC bridges the BET protein and the E3 ligase, forming a transient ternary complex. This is the key event that brings the target protein into close proximity with the cellular degradation machinery.

• Ubiquitination: The E3 ligase transfers ubiquitin molecules from a charged E2 enzyme onto lysine residues on the surface of the BET protein.

• Proteasomal Degradation: The poly-ubiquitinated BET protein is recognized by the 26S proteasome, which unfolds and degrades the protein into small peptides.

• Catalytic Cycle: The PROTAC is then released and can bind to another BET protein and E3 ligase, initiating another cycle of degradation. This catalytic nature means that sub-stoichiometric concentrations can lead to profound target protein knockdown.

Caption: Catalytic cycle of a JQ1-based PROTAC.

Experimental Validation and Characterization

Validating the activity of a novel JQ1-based PROTAC requires a multi-faceted approach, moving from biochemical confirmation to cellular activity.

Protocol: Western Blot for BRD4 Degradation

This is the most direct method to confirm if the PROTAC induces degradation of the target protein.

Objective: To measure the levels of BRD4 protein in a cell line following treatment with the JQ1-PROTAC.

Materials:

• Cell line known to express BRD4 (e.g., MCF-7, HeLa, MM.1S).

• JQ1-PROTAC, (+)-JQ1, and a negative control (e.g., a non-binding epimer).

• DMSO (vehicle control).

• Complete cell culture media.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, buffers, and electrophoresis equipment.

• PVDF membrane and transfer apparatus.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: anti-BRD4, anti-GAPDH (or other loading control).

• HRP-conjugated secondary antibody.

• Enhanced Chemiluminescence (ECL) substrate.

• Imaging system.

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the JQ1-PROTAC (e.g., 1 nM to 1000 nM). Also prepare equivalent concentrations of (+)-JQ1 as a control for non-degradative effects. Include a DMSO vehicle control.

• Incubation: Treat the cells with the compounds for a set period (e.g., 4, 8, 16, or 24 hours). The optimal time should be determined empirically.

• Cell Lysis: Aspirate media, wash cells with ice-cold PBS, and lyse the cells directly in the well with 100-150 µL of ice-cold RIPA buffer.

• Protein Quantification: Scrape the lysate, collect it, and centrifuge to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary anti-BRD4 antibody overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply ECL substrate and image the blot using a chemiluminescence detector.

• Analysis: Strip the membrane and re-probe for a loading control (e.g., GAPDH) to ensure equal protein loading. Quantify the band intensities and normalize the BRD4 signal to the loading control. Calculate the DC50 (concentration required to degrade 50% of the protein).

Caption: Workflow for validating protein degradation via Western Blot.

Concluding Remarks and Future Directions

The development of functionalized JQ1 derivatives like PROTACs represents a paradigm shift from occupancy-driven pharmacology to event-driven pharmacology. By hijacking the cell's own protein disposal system, these molecules can achieve potent and sustained target knockdown with catalytic efficacy. The conceptual molecule "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" is a perfect illustration of the modular design principles that enable this powerful technology.

As research progresses, the focus will continue to be on optimizing linker chemistry, discovering new E3 ligase ligands to expand the scope of TPD, and understanding the rules that govern the formation of a productive ternary complex. The principles and protocols outlined in this guide provide a solid foundation for any researcher looking to enter this exciting and rapidly evolving field.

References

A Senior Application Scientist's Guide to the Discovery and Synthesis of JQ1-Derivatives for PROTACs

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: From Occupancy to Elimination

For decades, the dominant paradigm in drug discovery has been occupancy-driven pharmacology. We design molecules to fit snugly into the active site of a protein, blocking its function. The BET (Bromodomain and Extra-Terminal) inhibitor (+)-JQ1 is a quintessential example of this success, effectively displacing the BRD4 protein from chromatin and disrupting oncogenic transcription programs.[1][2] However, this approach requires sustained, high-level occupancy to maintain efficacy, which can lead to off-target effects and the development of resistance.

Proteolysis-Targeting Chimeras (PROTACs) represent a paradigm shift from occupancy to event-driven pharmacology.[3] Instead of merely inhibiting a protein of interest (POI), PROTACs eliminate it entirely. These heterobifunctional molecules act as a molecular matchmaker, bringing a POI into proximity with an E3 ubiquitin ligase, leading to the POI's ubiquitination and subsequent degradation by the proteasome.[4] This catalytic mechanism means that a single PROTAC molecule can induce the degradation of multiple target proteins, often resulting in more profound and durable biological effects at lower concentrations than traditional inhibitors.[5]

JQ1's well-characterized and potent interaction with BRD4 makes it an ideal "warhead" for constructing PROTACs aimed at degrading BET proteins.[6][7] This guide provides a technical framework for the rational design, synthesis, and validation of novel JQ1-derived PROTACs, grounded in field-proven insights and methodologies.

Part 1: The Strategic Design of a JQ1-Based PROTAC

The design of a successful PROTAC is a multi-parameter optimization problem. It is not merely the sum of its parts, but a synergistic interplay between the warhead, the E3 ligase ligand, and the connecting linker. The ultimate goal is the formation of a stable and productive ternary complex (POI-PROTAC-E3 Ligase) that is geometrically poised for ubiquitin transfer.[8][9]

The JQ1 Warhead: Selecting the Attachment Point

The (+)-JQ1 molecule binds with high affinity to the acetyl-lysine binding pockets of BET bromodomains.[10] The core thienotriazolodiazepine scaffold is essential for this interaction. The key to converting JQ1 into a PROTAC warhead is to identify a solvent-exposed region where a linker can be attached without disrupting this critical binding.

Extensive structure-activity relationship (SAR) studies and co-crystal structures have revealed that the tert-butyl ester of JQ1 is an ideal attachment point.[1][2] This position projects out of the bromodomain binding pocket, making it accessible for linker conjugation. Saponification or hydrolysis of this ester to the corresponding carboxylic acid provides a convenient chemical handle for amide bond formation, a robust and widely used reaction in medicinal chemistry.[11]

The E3 Ligase Ligand: Choosing Your "Anchor"

While over 600 E3 ligases exist in humans, the PROTAC field has been dominated by ligands for two in particular: Cereblon (CRBN) and Von Hippel-Lindau (VHL).[12]

• Cereblon (CRBN) Ligands: These are typically derived from immunomodulatory imide drugs (IMiDs) like thalidomide and pomalidomide. They are well-characterized and have proven highly effective in numerous PROTACs, such as the notable BRD4 degrader dBET1.[13]

• VHL Ligands: These are typically hydroxyproline-based molecules derived from the Hypoxia-Inducible Factor 1α (HIF-1α) peptide.[14] The BRD4-selective degrader MZ1 famously utilizes a VHL ligand.[5]

The choice between CRBN and VHL can influence degradation selectivity, kinetics, and potential off-target effects. It is often an empirical decision, and many drug discovery programs will synthesize parallel libraries with both types of E3 ligands to identify the optimal pairing for their specific JQ1 derivative.[12]

The Linker: The Critical Bridge

The linker is arguably the most critical and least predictable component of a PROTAC. It is not merely a passive spacer but actively participates in and stabilizes the ternary complex.[11][15] Its length, composition, and attachment geometry dictate the relative orientation of BRD4 and the E3 ligase.

• Composition: The most common linkers are polyethylene glycol (PEG) chains and simple alkyl chains.[15] PEG linkers can improve solubility and often provide beneficial interactions within the ternary complex. For instance, in the MZ1:BRD4(BD2):VHL complex, an ether oxygen in the PEG linker forms a key hydrogen bond that contributes to binding cooperativity.[11]

• Length & Flexibility: The optimal linker length must be determined empirically. A linker that is too short may prevent the two proteins from binding simultaneously, while one that is too long may lead to unproductive, floppy complexes. A typical starting point is a linker of 3-6 PEG units or an equivalent length alkyl chain.[15]

• Attachment Vector: The angle at which the linker exits the warhead and anchor is crucial. This is determined by the specific atoms used for conjugation. Subtle changes in the attachment vector can dramatically alter the stability of the ternary complex and subsequent degradation efficiency.

The following diagram illustrates the core components and their relationship in forming the ternary complex.

Caption: The modular design of a JQ1-based PROTAC.

Part 2: Synthesis and Assembly Workflow

The modular nature of PROTACs lends itself to a convergent synthetic strategy. The JQ1 warhead is first functionalized with a linker handle, which is then coupled to a pre-formed E3 ligase-linker conjugate.

Representative Synthesis of a JQ1 Carboxylic Acid Intermediate

The most common starting point is the commercially available (+)-JQ1. The tert-butyl ester is hydrolyzed to the carboxylic acid, which serves as the key intermediate for linker attachment.

Caption: A convergent synthetic route to JQ1-PROTACs.

Exemplary Protocol: Synthesis of JQ1-Carboxylic Acid

This protocol is a generalized representation. Researchers should consult specific literature for detailed reaction conditions and characterization data.[16]

• Dissolution: Dissolve (+)-JQ1 (1.0 eq) in a suitable solvent such as Dichloromethane (DCM).

• Acidolysis: Add Trifluoroacetic acid (TFA) (e.g., 10-20 eq) dropwise to the solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup: Concentrate the reaction mixture in vacuo. The crude product can be purified by flash chromatography or recrystallization to yield the JQ1-carboxylic acid derivative.

PROTAC Assembly via Amide Coupling

With the JQ1-COOH intermediate in hand, the final PROTAC can be assembled via standard peptide coupling chemistry.

Exemplary Protocol: Amide Coupling

• Activation: Dissolve JQ1-COOH (1.0 eq) in a solvent like DMF. Add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like DIPEA (2.0 eq). Stir for 15-30 minutes at room temperature to form the activated ester.

• Coupling: Add the desired E3 ligase-linker-amine conjugate (1.0 eq) to the activated mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS.

• Purification: Upon completion, the reaction is typically diluted with an organic solvent, washed with aqueous solutions to remove excess reagents, and the final PROTAC is purified using reverse-phase HPLC.

Alternative coupling strategies, such as "click chemistry," can also be employed by functionalizing the JQ1 derivative and the E3-linker piece with complementary azide and alkyne handles.[15][17] This approach offers high efficiency and orthogonality.

Part 3: The Validation Cascade: A Self-Validating System

Synthesizing the molecule is only the beginning. A rigorous, stepwise validation process is required to confirm the PROTAC's mechanism of action. This cascade moves from simple biochemical binding to complex cellular degradation.

Caption: A logical workflow for validating PROTAC function.

Biochemical and Biophysical Assays

The first step is to confirm that the PROTAC can bind to its intended targets individually and then bridge them to form a ternary complex.

• Binary Binding: Assays like Time-Resolved Fluorescence Energy Transfer (TR-FRET) or Surface Plasmon Resonance (SPR) are used to measure the binding affinity (Kd) of the PROTAC for both BRD4 and the E3 ligase separately.[1][18] This confirms that the conjugation has not abrogated the binding of the individual components.

• Ternary Complex Formation: This is a critical validation step. Proximity-based assays like AlphaLISA or TR-FRET are ideal for demonstrating that the PROTAC can simultaneously bind BRD4 and the E3 ligase.[8] These assays generate a signal only when the two target proteins are brought into close proximity by the PROTAC. The stability and cooperativity of this complex are key determinants of degradation efficiency.[19]

Cellular Assays

Once ternary complex formation is confirmed, the next step is to assess the PROTAC's activity in a relevant cell line (e.g., a leukemia cell line like MV-4-11, which is sensitive to BET inhibition).[5]

Key Experimental Protocol: Western Blotting for BRD4 Degradation

This is the gold-standard assay to directly measure the reduction of target protein levels.

• Cell Treatment: Plate cells (e.g., MV-4-11) and treat with a dose-response curve of the JQ1-PROTAC (e.g., 1 nM to 10 µM) for a set time (e.g., 18-24 hours). Include vehicle (DMSO), (+)-JQ1, and a known degrader (e.g., dBET1) as controls.

• Lysis: Harvest cells, wash with PBS, and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration in the lysates using a BCA assay to ensure equal loading.

• SDS-PAGE & Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane (e.g., with 5% milk or BSA in TBST) and probe with a primary antibody specific for BRD4. Also probe for a loading control (e.g., GAPDH, α-Tubulin).

• Detection: Incubate with a species-appropriate HRP-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify band intensity using densitometry. Calculate the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum percentage of degradation).[20]

Data Presentation: Comparison of Key JQ1-PROTACs

PROTAC Name	E3 Ligase Recruited	Warhead	Linker Type	Typical DC₅₀	Typical Dₘₐₓ	Reference
dBET1	Cereblon (CRBN)	(+)-JQ1	Alkyl	~430 nM	>95%	[13]
MZ1	Von Hippel-Lindau (VHL)	(+)-JQ1	PEG	~18 nM	>90%	[20]
ARV-771	Von Hippel-Lindau (VHL)	(+)-JQ1	Proprietary	<1 nM	>95%	[20]
dBET6	Cereblon (CRBN)	(+)-JQ1	Alkyl	1-500 nM	>90%	[20]

Note: DC₅₀ and Dₘₐₓ values are cell line and time-point dependent.

Mechanism of Action (MoA) Confirmation

To prove that the observed protein loss is due to the intended PROTAC mechanism, control experiments are essential.

• Proteasome Dependence: Pre-treating cells with a proteasome inhibitor (e.g., MG132 or Bortezomib) before adding the PROTAC should "rescue" the degradation of BRD4.[21][22]

• E3 Ligase Dependence: Pre-treatment with an excess of the free E3 ligase ligand (e.g., thalidomide for a CRBN-based PROTAC) should competitively block the PROTAC from binding the E3 ligase, thus preventing degradation.[22] Similarly, using a cell line where the specific E3 ligase has been knocked out should abrogate degradation.[22]

• Warhead Dependence: A control PROTAC synthesized with the inactive (R)-enantiomer of JQ1 should fail to induce degradation, confirming that binding to BRD4 is required.[22]

Conclusion: An Expanding Frontier

The development of JQ1-based PROTACs has transformed the landscape of epigenetic drug discovery, providing powerful tools to study BET protein biology and promising therapeutic candidates for various diseases, particularly cancer.[6][7] The principles outlined in this guide—rational design based on structural insights, modular synthesis, and a rigorous validation cascade—provide a robust framework for developing the next generation of potent and selective protein degraders. As we expand the repertoire of available E3 ligase ligands and gain a deeper understanding of the rules governing ternary complex formation, the potential to fine-tune these molecules for specific therapeutic applications will only continue to grow.

References

• 1. osti.gov [osti.gov]
• 2. From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ligandability of E3 Ligases for Targeted Protein Degradation Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. | Broad Institute [broadinstitute.org]
• 7. Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 9. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | E3 ligase ligand optimization of Clinical PROTACs [frontiersin.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. medchemexpress.com [medchemexpress.com]
• 18. charnwooddiscovery.com [charnwooddiscovery.com]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology [mdpi.com]
• 22. In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Cellular Characterization of JQ-1-Based PROTACs

Introduction: From Inhibition to Elimination

The Bromodomain and Extra-Terminal domain (BET) family of proteins, particularly BRD4, have emerged as critical targets in oncology.[1][2] These epigenetic "readers" recognize acetylated lysine residues on histones, recruiting transcriptional machinery to drive the expression of key oncogenes, most notably MYC.[3][4][5] The development of small molecule inhibitors, such as the potent and specific thienotriazolodiazepine (+)-JQ-1, validated this approach.[6] (+)-JQ-1 competitively binds to the acetyl-lysine recognition motifs of BET proteins, displacing them from chromatin and suppressing the transcription of genes essential for tumor growth.[3][4]

While effective, traditional occupancy-based inhibition has limitations, including the need for sustained high concentrations and the potential for drug resistance. Targeted Protein Degradation (TPD) offers a paradigm shift.[7] This strategy utilizes Proteolysis-Targeting Chimeras (PROTACs), heterobifunctional molecules that do not just block a protein's function but eliminate the protein entirely.[8][9] PROTACs achieve this by hijacking the cell's natural disposal system, the ubiquitin-proteasome pathway.[10][11]

The molecule JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a pivotal chemical tool used in the synthesis of advanced PROTACs.[12][13] It incorporates the high-affinity BRD4-binding "warhead" derived from JQ-1, connected via a linker to a moiety that recruits an E3 ubiquitin ligase.[12][14] The resulting PROTAC acts as a molecular bridge, inducing the degradation of BRD4 and offering a potentially more profound and durable anti-cancer effect than inhibition alone.[15] This guide provides a comprehensive framework and detailed protocols for characterizing the cellular activity of such JQ-1-based PROTACs.

Duality of Action: Inhibition vs. Degradation

A JQ-1-based PROTAC operates through a sophisticated, event-driven mechanism that begins with the foundational inhibitory action of its JQ-1 component and culminates in the complete removal of the target protein.

A. Transcriptional Repression by the JQ-1 Warhead

The initial interaction is governed by the JQ-1 moiety. BRD4 typically binds to acetylated histones at super-enhancers and promoters, recruiting transcription factors and RNA Polymerase II to activate oncogenes like MYC.[16][17] The JQ-1 warhead competitively binds to the bromodomains of BRD4, causing its dissociation from chromatin.[4] This action alone is sufficient to halt transcription, leading to cell cycle arrest and apoptosis.[18]

Caption: Mechanism of BET inhibition by the (+)-JQ-1 warhead.

B. PROTAC-Mediated BRD4 Degradation

The defining feature of the PROTAC is its ability to induce protein degradation. It acts as a catalyst, bringing BRD4 and an E3 ubiquitin ligase into close proximity to form a ternary complex.[8][19] This induced proximity allows the E3 ligase to transfer ubiquitin molecules to lysine residues on the surface of BRD4.[8] The resulting polyubiquitin chain acts as a recognition signal for the 26S proteasome, which then degrades the tagged BRD4 into small peptides.[9] The PROTAC molecule is released and can initiate another cycle of degradation, a key feature of its event-driven pharmacology.[19]

Caption: PROTAC-mediated degradation of BRD4.

Experimental Design and Best Practices

Rigorous and reproducible data generation requires careful planning.

• Compound Handling: Prepare a high-concentration stock solution (e.g., 10-20 mM) of the PROTAC in sterile DMSO. Aliquot into single-use tubes to avoid freeze-thaw cycles and store at -20°C or -80°C. The final DMSO concentration in cell culture media should be kept below 0.1% to avoid solvent-induced toxicity.

• Cell Line Selection: Choose cell lines known to be dependent on BRD4 signaling. Hematological malignancies such as acute myeloid leukemia (AML), multiple myeloma (MM), and Burkitt's lymphoma (BL) are often highly sensitive.[4]

• Critical Experimental Controls:

  • Vehicle Control: Treat cells with the same final concentration of DMSO used for the highest PROTAC dose.

  • Inhibitor Control: Use (+)-JQ-1 to differentiate between effects from pure inhibition versus degradation-mediated effects.

  • Inactive Enantiomer: Use (R)-(-)-JQ-1, the inactive enantiomer of JQ-1, to confirm that the observed effects are due to specific engagement with the BET bromodomain.[20]

Core Experimental Protocols

The following protocols provide a framework for a comprehensive cellular characterization of a JQ-1-based PROTAC.

Caption: Overall experimental workflow for PROTAC characterization.

Protocol 1: Cell Viability and Cytotoxicity (IC50 Determination)

This protocol uses an ATP-based luminescence assay (e.g., CellTiter-Glo®) to quantify metabolically active, viable cells.[21][22] The amount of ATP is directly proportional to the number of live cells.

Materials:

• Selected cancer cell line

• Complete growth medium

• Opaque-walled 96-well plates suitable for luminescence

• JQ-1 PROTAC, (+)-JQ-1, and (R)-(-)-JQ-1 stock solutions in DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer plate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells in an opaque-walled 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well) in 90 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[23]

• Compound Preparation: Prepare a 10X working stock of each compound by performing serial dilutions in complete growth medium. A typical concentration range to test is 0.1 nM to 10 µM.

• Treatment: Add 10 µL of the 10X compound dilutions to the appropriate wells. Remember to include vehicle-only controls.

• Incubation: Incubate the plate for 72 to 96 hours at 37°C, 5% CO₂.

• Assay: a. Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for ~30 minutes. b. Add 100 µL of CellTiter-Glo® reagent to each well. c. Place the plate on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: a. Subtract the background luminescence (wells with medium and reagent but no cells). b. Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle control (% Viability). c. Plot the % Viability against the log-transformed compound concentration and fit a non-linear regression curve (log(inhibitor) vs. response -- variable slope) to determine the half-maximal inhibitory concentration (IC50).

Parameter	Recommended Range	Purpose
Concentration Range	0.1 nM - 10 µM (log dilutions)	To generate a full dose-response curve.
Incubation Time	72 - 96 hours	Allows for effects on cell proliferation to manifest.
Cell Seeding Density	2,000 - 10,000 cells/well	Must be optimized to ensure cells are in log growth phase at the end of the assay.

Protocol 2: Western Blot for BRD4 Degradation (DC50 & Dmax)

Western blotting provides direct, visual evidence of protein degradation.[11][24] This experiment quantifies the extent (Dmax) and potency (DC50) of BRD4 degradation.

Materials:

• 6-well or 12-well tissue culture plates

• Ice-cold Phosphate-Buffered Saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails[11]

• BCA Protein Assay Kit

• Laemmli sample buffer (4X)

• SDS-PAGE equipment (gels, running buffer, etc.)

• Protein transfer system (PVDF membrane, transfer buffer)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody (e.g., anti-BRD4)

• Loading control primary antibody (e.g., anti-GAPDH, anti-β-actin)[24]

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with a range of PROTAC concentrations (for DC50) or a single effective concentration over a time course (e.g., 0, 2, 4, 8, 16, 24 hours).

• Cell Lysis: a. After treatment, place plates on ice and aspirate the medium. b. Wash cells twice with ice-cold PBS.[24] c. Add an appropriate volume of ice-cold lysis buffer (e.g., 150 µL for a 6-well plate). d. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. e. Incubate on ice for 30 minutes, vortexing periodically. f. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[24]

• Protein Quantification: Transfer the supernatant to a new tube. Determine the protein concentration using a BCA assay according to the manufacturer's instructions.[11]

• Sample Preparation: Normalize all samples to the same protein concentration with lysis buffer. Add 4X Laemmli buffer and boil at 95°C for 5-10 minutes.[11]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane for 1 hour at room temperature in blocking buffer. b. Incubate with primary antibody against BRD4 (at the manufacturer's recommended dilution) overnight at 4°C with gentle agitation. c. Wash the membrane three times for 10 minutes each with TBST. d. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash again three times for 10 minutes each with TBST.

• Detection: Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Re-probing for Loading Control: If necessary, strip the membrane and re-probe for a loading control protein like GAPDH or β-actin to ensure equal protein loading.

• Data Analysis: a. Quantify the band intensities using densitometry software (e.g., ImageJ). b. Normalize the BRD4 band intensity to its corresponding loading control band intensity. c. Calculate the percentage of BRD4 remaining relative to the vehicle-treated control. d. For DC50, plot the % BRD4 remaining against the log-transformed PROTAC concentration. For Dmax, identify the maximum percentage of degradation achieved.

Protocol 3: RT-qPCR for Downstream Gene Expression

This protocol measures changes in the mRNA levels of BRD4 target genes, such as MYC, to confirm the downstream functional consequences of BRD4 inhibition and degradation.[5][25]

Materials:

• RNA isolation kit (e.g., RNeasy Mini Kit)

• cDNA synthesis kit (e.g., iScript™ cDNA Synthesis Kit)

• qPCR master mix (e.g., SYBR® Green-based)

• Gene-specific primers for the target gene (MYC) and a housekeeping gene (GAPDH or ACTB)

• qPCR instrument

Procedure:

• Cell Treatment and RNA Isolation: Treat cells in 6-well plates as described for the Western blot experiment (a typical time point is 6-24 hours). Isolate total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize first-strand cDNA from an equal amount of total RNA (e.g., 500-1000 ng) for all samples using a cDNA synthesis kit.[26]

• qPCR Reaction Setup: a. Prepare a qPCR master mix containing SYBR® Green, forward and reverse primers for either the target or housekeeping gene, and nuclease-free water. b. In a qPCR plate, add the master mix and an equal amount of diluted cDNA template to each well. Run each sample in triplicate. c. Include a no-template control (NTC) for each primer set to check for contamination.[27]

• qPCR Run: Perform the qPCR run on a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension). Include a melt curve analysis at the end to verify the specificity of the amplified product.[26]

• Data Analysis: a. Determine the quantification cycle (Cq) value for each reaction. b. Calculate the relative gene expression using the ΔΔCq (Delta-Delta Cq) method : i. Normalize to Housekeeping Gene: ΔCq = Cq(Target Gene) - Cq(Housekeeping Gene) ii. Normalize to Control: ΔΔCq = ΔCq(Treated Sample) - ΔCq(Vehicle Control Sample) iii. Calculate Fold Change: Fold Change = 2-ΔΔCq

Gene Target	Primer Sequence (Human, Example)	Purpose
MYC	Fwd: 5'-CCTACCCTCTCAACGACAGC-3'Rev: 5'-CTTGTTCCTCCTCAGAGTCGC-3'	Key oncogenic target of BRD4.
GAPDH	Fwd: 5'-GTCTCCTCTGACTTCAACAGCG-3'Rev: 5'-ACCACCCTGTTGCTGTAGCCAA-3'	Housekeeping gene for normalization.

References

• Filippakopoulos, P., Qi, J., Picaud, S., et al. (2010). Selective inhibition of BET bromodomains. Nature, 468(7327), 1067–1073. [Link]

• Pu, S., Wu, H., Yang, C., et al. (2020). General mechanism of JQ1 in inhibiting various types of cancer. Oncology Reports, 43(4), 1123-1133. [Link]

• Perez-Salvia, M., & Esteller, M. (2017). Bromodomain inhibitors and cancer therapy: From structures to clinical trials. Epigenetics, 12(5), 323-339. [Link]

• Stathis, A., & Bertoni, F. (2018). BET Proteins as Targets for Anticancer Treatment. Cancer Discovery, 8(1), 24-36. [Link]

• Sakamoto, K. M., Kim, K. B., Kumagai, A., et al. (2001). Protacs: Chimeric molecules that target proteins to the Skp1-Cullin-F box complex for ubiquitination and degradation. Proceedings of the National Academy of Sciences, 98(15), 8554–8559. [Link]

• Zenith Epigenetics. (n.d.). BET Inhibitors in Oncology. Retrieved from [Link]

• Wikipedia. (2023). Proteolysis targeting chimera. Retrieved from [Link]

• Buhimschi, A. D., Armstrong, H. A., Toure, M., et al. (2018). The PROTAC Mechanism of Action. Drug Discovery News. Retrieved from [Link]

• Paśnik, J., & Szymański, J. (2022). BET Proteins as Attractive Targets for Cancer Therapeutics. Cancers, 14(15), 3791. [Link]

• Pu, S., Wu, H., Yang, C., et al. (2020). General mechanism of JQ1 in inhibiting various types of cancer. Oncology reports, 43(4), 1123–1133. [Link]

• Challener, C. A. (2024). PROTACS: Upgrading Small Molecule Inhibitors. Pharma's Almanac. Retrieved from [Link]

• Bakshi, S., Edwards, J., & Ganesan, A. (2018). Toxicity of JQ1 in neuronal derivatives of human umbilical cord mesenchymal stem cells. Scientific Reports, 8(1), 16912. [Link]

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Application Note: A Researcher's Guide to BRD4 Degradation Using JQ-1-Based PROTACs

Introduction: Beyond Inhibition to Elimination

For years, the direct inhibition of protein function has been a cornerstone of drug discovery. The Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, has been a significant therapeutic target due to its critical role as an epigenetic reader that regulates the transcription of key oncogenes like c-MYC.[1][2] Small molecule inhibitors such as (+)-JQ1 effectively block BRD4's function by competitively binding to its bromodomains, preventing its association with acetylated histones on the chromatin.[1][3]

However, a revolutionary strategy known as targeted protein degradation (TPD) offers an alternative and potentially more potent approach: the complete removal of the target protein from the cell.[4] This is accomplished using Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules designed to hijack the cell's own ubiquitin-proteasome system (UPS).[5][6][7][8]

This document provides a comprehensive guide to utilizing a JQ-1-based PROTAC for the targeted degradation of BRD4. The specific molecule, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 , serves as a key building block or intermediate, incorporating the BRD4-binding warhead ((+)-JQ1 carboxylic acid) and a linker system for conjugation to an E3 ligase ligand.[9][10][11] The protocols herein apply to the final, synthesized PROTAC degrader, which we will refer to as the "BRD4 PROTAC" throughout this guide. We will explore the underlying mechanism, provide detailed experimental protocols for validating degradation, and offer insights into data interpretation.

The PROTAC Mechanism of Action: Hijacking the Cellular Machinery

A PROTAC molecule consists of three essential components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects them.[6][8] The BRD4 PROTAC functions by inducing proximity between BRD4 and an E3 ligase, such as Cereblon (CRBN) or von Hippel-Lindau (VHL), which are the two most commonly recruited E3 ligases in PROTAC development.[12][13][14][15]

This induced proximity results in the formation of a ternary complex (BRD4–PROTAC–E3 Ligase).[5] Once this complex is formed, the E3 ligase facilitates the transfer of ubiquitin molecules from an E2-conjugating enzyme to lysine residues on the surface of the BRD4 protein. The resulting polyubiquitin chain acts as a molecular flag, marking BRD4 for recognition and subsequent degradation by the 26S proteasome, effectively eliminating it from the cell.[5][16] This catalytic process allows a single PROTAC molecule to induce the degradation of multiple target protein molecules.

Caption: Mechanism of BRD4 degradation via a PROTAC molecule.

Materials and Reagents

This section outlines the necessary materials for the successful execution of the degradation validation protocol.

Reagent / Material	Supplier (Example)	Purpose
BRD4 PROTAC Degrader	Synthesized from Precursor	The active molecule for inducing BRD4 degradation.
Cell Line	ATCC (e.g., MV4-11, HEK293T)	Biological system for testing the PROTAC.
Cell Culture Medium	Gibco (e.g., RPMI-1640, DMEM)	For cell growth and maintenance.
Fetal Bovine Serum (FBS)	Gibco	Supplement for cell culture medium.
Penicillin-Streptomycin	Gibco	Prevents bacterial contamination.
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	Solvent for dissolving the PROTAC.
Phosphate-Buffered Saline (PBS)	Gibco	Washing cells.
RIPA Lysis and Extraction Buffer	Thermo Fisher Scientific	Cell lysis and protein extraction.
Protease Inhibitor Cocktail	Roche	Prevents protein degradation post-lysis.
BCA Protein Assay Kit	Thermo Fisher Scientific	Protein concentration measurement.
Laemmli Sample Buffer (4X)	Bio-Rad	Prepares protein samples for SDS-PAGE.
Primary Antibody: Anti-BRD4	Cell Signaling Technology	Detects BRD4 protein on the Western blot.[17]
Primary Antibody: Anti-GAPDH / β-actin	Cell Signaling Technology	Loading control to ensure equal protein loading.[2]
PVDF or Nitrocellulose Membrane	Millipore	Solid support for protein transfer.
Blocking Buffer	5% non-fat dry milk or BSA in TBST	Blocks non-specific antibody binding.[2]
HRP-conjugated Secondary Antibody	Cell Signaling Technology	Binds to the primary antibody for detection.
ECL Chemiluminescence Substrate	Bio-Rad	Generates light signal for detection.

Experimental Protocols

Protocol 1: Cell Culture and PROTAC Treatment

This protocol details the steps for treating cultured cells with the BRD4 PROTAC to induce degradation.

• Cell Seeding: Plate a suitable cancer cell line (e.g., MV4-11) at a density that will result in 70-80% confluency at the time of harvest. The choice of cell line is critical; select one where BRD4 is known to be a key dependency factor.

• Compound Preparation: Prepare a 10 mM stock solution of the BRD4 PROTAC in sterile DMSO.[18] Store this stock at -20°C or -80°C. Subsequent dilutions should be made in the appropriate cell culture medium immediately before use.

• Cell Treatment:

  • Dose-Response: Treat cells with a range of PROTAC concentrations (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM, 10 µM) for a fixed time (e.g., 24 hours). It is crucial to include a vehicle control (DMSO only) at the highest concentration used for the PROTAC.[19] The wide concentration range is necessary to observe the "hook effect," a phenomenon where degradation efficiency decreases at very high concentrations due to the formation of binary complexes instead of the productive ternary complex.[20]

  • Time-Course: Treat cells with a fixed, effective concentration of the PROTAC (determined from the dose-response experiment, e.g., 100 nM) for various durations (e.g., 0, 2, 4, 8, 16, 24 hours) to observe the kinetics of degradation.

• Cell Harvest: After the treatment period, wash the cells twice with ice-cold PBS. Proceed immediately to protein extraction as described in Protocol 4.2.[2]

Protocol 2: Western Blotting for BRD4 Degradation Analysis

Western blotting is the gold-standard method for visually confirming and quantifying the reduction in target protein levels.

• Cell Lysis: Add ice-cold RIPA buffer supplemented with a protease inhibitor cocktail to the washed cell pellet. Incubate on ice for 30 minutes with periodic vortexing to ensure complete lysis.[2]

• Clarification: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C. Carefully collect the supernatant, which contains the soluble protein fraction.[2]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions. This step is essential for ensuring equal protein loading on the gel.[19]

• Sample Preparation: Normalize all samples to the same concentration with lysis buffer. Add 4X Laemmli sample buffer to your protein samples (to a final concentration of 1X) and boil at 95°C for 5-10 minutes to denature the proteins.

• SDS-PAGE: Load 20-30 µg of each protein sample into the wells of a polyacrylamide gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[19] Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer (5% non-fat dry milk or 5% BSA in TBST) with gentle agitation. This step minimizes background by preventing non-specific antibody binding.[2]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against BRD4 (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.[2]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature.[19]

• Detection: After further washing steps with TBST, apply an ECL substrate to the membrane and capture the chemiluminescent signal using a digital imaging system.[2]

• Stripping and Re-probing: To confirm equal loading, the membrane can be stripped and re-probed for a loading control protein like GAPDH or β-actin.[19]

Caption: Experimental workflow for validating BRD4 degradation.

Data Analysis and Interpretation

Successful BRD4 degradation will be evident on the Western blot as a dose- and time-dependent decrease in the intensity of the band corresponding to the BRD4 protein (~200 kDa for the long isoform).[2]

• Qualitative Analysis: Visually inspect the blot for a reduction in the BRD4 band intensity in treated samples compared to the vehicle control.

• Quantitative Analysis: Use densitometry software (e.g., ImageJ) to quantify the band intensities. Normalize the intensity of the BRD4 band to its corresponding loading control band (GAPDH or β-actin). The results can be plotted in a graph to determine the DC₅₀ (concentration at which 50% of the protein is degraded) and Dₘₐₓ (the maximum percentage of degradation achieved).[20]

Parameter	Description	Example Value	Interpretation
DC₅₀	The molar concentration of the PROTAC required to degrade 50% of the target protein.	15 nM	A lower DC₅₀ value indicates higher potency of the degrader.
Dₘₐₓ	The maximum percentage of protein degradation observed across the dose-response curve.	>95%	A high Dₘₐₓ indicates high efficacy of degradation.
Hook Effect	A paradoxical decrease in degradation at supra-optimal concentrations.	Observed >1 µM	Confirms the ternary complex-dependent mechanism of action.

References

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linker chemistry for JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

Application Note & Protocol

Topic: Linker Chemistry and Application of a JQ-1-Based PROTAC-type Conjugate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Synthesis and Utility of a JQ-1-Ethylenediamine Conjugate for Targeted Protein Degradation

The field of targeted protein degradation has emerged as a powerful therapeutic modality, offering the potential to eliminate disease-causing proteins rather than merely inhibiting them. This is often achieved through the use of Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.

JQ-1 is a well-characterized, potent inhibitor of the BET (Bromodomain and Extra-Terminal domain) family of proteins, particularly BRD4, which is a key regulator of oncogene transcription in various cancers.[1][2][3][4] By functionalizing JQ-1 with a reactive handle, such as a carboxylic acid, it can be used as a building block for constructing PROTACs.[5][6]

This application note provides a comprehensive guide to the synthesis, characterization, and cellular application of a JQ-1 conjugate linked via an ethylenediamine moiety. The protocol outlines the conjugation of (+)-JQ1 carboxylic acid to one of the primary amines of an ethylenediamine linker. The resulting intermediate, with a free primary amine, is then ready for conjugation to a second molecule of interest, here denoted as "AMPRO-222," which is presumed to possess a compatible reactive functional group (e.g., a carboxylic acid) for the final amide bond formation. This guide is designed to provide researchers with the foundational chemistry and biological workflows to develop their own JQ-1-based bifunctional molecules.

Part 1: Synthesis Protocol

This section details the chemical synthesis of the JQ-1-linker conjugate. The reaction proceeds in two main stages: first, the coupling of JQ-1 carboxylic acid to the ethylenediamine linker, and second, the coupling of the resulting intermediate to a hypothetical molecule, "AMPRO-222-carboxylic acid".

Overall Reaction Scheme

The synthesis involves two sequential amide bond formations. Standard peptide coupling reagents are used to activate the carboxylic acids for reaction with the amine nucleophiles.

• Step 1: JQ-1-COOH is activated and reacts with an excess of ethylenediamine to form the JQ-1-linker intermediate.

• Step 2: The JQ-1-linker intermediate is then reacted with an activated form of the second molecule of interest ("AMPRO-222-COOH") to yield the final tripartite conjugate.

Materials and Reagents

Reagent/Material	Supplier	Grade
(+)-JQ1 carboxylic acid	e.g., Selleckchem	>98%
Ethylenediamine	e.g., Sigma-Aldrich	Anhydrous, >99.5%
"AMPRO-222-carboxylic acid"	Hypothetical	>98%
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	e.g., Combi-Blocks	>98%
DIPEA (N,N-Diisopropylethylamine)	e.g., Sigma-Aldrich	>99.5%
Anhydrous Dimethylformamide (DMF)	e.g., Acros Organics	Anhydrous, 99.8%
Dichloromethane (DCM)	e.g., Fisher Scientific	HPLC Grade
Acetonitrile (ACN)	e.g., Fisher Scientific	HPLC Grade
Trifluoroacetic acid (TFA)	e.g., Sigma-Aldrich	Reagent Grade
Diethyl ether	e.g., Fisher Scientific	Anhydrous
Saturated aqueous sodium bicarbonate (NaHCO₃)	Lab-prepared	-
Brine (Saturated aqueous NaCl)	Lab-prepared	-
Anhydrous magnesium sulfate (MgSO₄)	e.g., Sigma-Aldrich	Reagent Grade
Reverse-phase C18 silica gel for flash chromatography	e.g., Teledyne ISCO	-
Standard laboratory glassware, magnetic stirrer, inert atmosphere setup (N₂ or Ar)	-	-

Step-by-Step Synthesis Protocol

Step 1: Synthesis of JQ-1-NH-C2-NH₂ Intermediate

• Preparation: Under an inert atmosphere (N₂ or Argon), dissolve (+)-JQ1 carboxylic acid (1.0 eq) in anhydrous DMF.

• Activation: To the stirred solution, add HATU (1.1 eq) and DIPEA (3.0 eq). Stir at room temperature for 15-20 minutes. The solution should remain clear. This pre-activation step is crucial for efficient coupling.[7][8]

• Linker Addition: In a separate flask, dissolve ethylenediamine (10 eq) in anhydrous DMF. This large excess is critical to minimize the formation of the di-substituted JQ-1 byproduct.

• Coupling Reaction: Slowly add the activated JQ-1 solution to the ethylenediamine solution. Let the reaction stir at room temperature for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by LC-MS to confirm the consumption of the starting material and the formation of the desired product.

• Work-up:

  • Quench the reaction by adding water.

  • Extract the aqueous phase with DCM or ethyl acetate (3x).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using reverse-phase flash chromatography (C18 silica) with a water/acetonitrile gradient containing 0.1% TFA to yield the purified JQ-1-linker intermediate.

Step 2: Synthesis of JQ-1-NH-C2-NH-AMPRO-222

• Preparation: Under an inert atmosphere, dissolve the hypothetical "AMPRO-222-carboxylic acid" (1.0 eq) in anhydrous DMF.

• Activation: Add HATU (1.1 eq) and DIPEA (3.0 eq) to the solution and stir for 15-20 minutes at room temperature.

• Coupling Reaction: Dissolve the purified JQ-1-NH-C2-NH₂ intermediate (1.2 eq) in anhydrous DMF and add it to the activated "AMPRO-222" solution. Let the reaction stir at room temperature for 4-6 hours.

• Reaction Monitoring: Monitor the reaction by LC-MS.

• Work-up: Follow the same work-up procedure as in Step 1.

• Final Purification: Purify the final product by preparative reverse-phase HPLC using a water/acetonitrile gradient with 0.1% TFA to obtain the highly pure final conjugate. Lyophilize the collected fractions to yield a fluffy white powder.

Synthesis Workflow Diagram

Caption: Workflow for the two-step synthesis of the final conjugate.

Part 2: Characterization and Quality Control

Confirmation of the chemical structure and assessment of purity are essential before proceeding to biological assays.

Analytical Techniques

• Liquid Chromatography-Mass Spectrometry (LC-MS): Used to confirm the molecular weight of the intermediate and final product and to assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the chemical structure by showing the presence of key protons and their chemical environment.

Expected Analytical Data

The following table provides hypothetical mass data for the key compounds in the synthesis.

Compound	Chemical Formula	Calculated Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)
(+)-JQ1 carboxylic acid	C₁₉H₁₇ClN₄O₂S	400.0815	401.0893
JQ-1-NH-C2-NH₂ Intermediate	C₂₁H₂₃ClN₆OS	442.1448	443.1526
Final Conjugate (with hypothetical AMPRO-222-COOH of MW 250)	C₃₂H₃₄ClN₇O₂S (example)	671.2238 (example)	672.2316 (example)

*Note: The formula and mass for the final conjugate are illustrative, assuming a hypothetical AMPRO-222-COOH with a molecular weight of 250 g/mol and a formula of C₁₁H₁₁NO₂.

Part 3: Application Protocol - BRD4 Degradation Assay

This protocol describes a standard Western blot experiment to measure the degradation of the target protein, BRD4, in cells treated with the synthesized JQ-1 conjugate.

Objective

To quantify the dose-dependent degradation of BRD4 protein in a human cancer cell line (e.g., MM.1S, multiple myeloma) following treatment with the JQ-1-NH-C2-NH-AMPRO-222 conjugate.

Materials

• Cell Line: MM.1S (or other JQ-1 sensitive cell line)

• Reagents:

  • RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin

  • Synthesized JQ-1 conjugate, (+)-JQ1 (as a non-degrading control), DMSO (vehicle control)

  • RIPA Lysis and Extraction Buffer

  • Protease and Phosphatase Inhibitor Cocktail

  • BCA Protein Assay Kit

  • Primary Antibodies: Rabbit anti-BRD4, Mouse anti-GAPDH (or other loading control)

  • Secondary Antibodies: HRP-conjugated Goat anti-Rabbit IgG, HRP-conjugated Goat anti-Mouse IgG

  • Enhanced Chemiluminescence (ECL) Western Blotting Substrate

• Equipment:

  • Cell culture incubator, plates (6-well)

  • SDS-PAGE and Western blotting equipment

  • Chemiluminescence imager

Step-by-Step Experimental Protocol

• Cell Seeding: Seed MM.1S cells in 6-well plates at a density of 0.5 x 10⁶ cells/mL and allow them to acclimate overnight.

• Compound Treatment:

  • Prepare serial dilutions of the JQ-1 conjugate (e.g., 1, 10, 100, 1000 nM) in cell culture medium.

  • Include controls: DMSO (vehicle), and non-degrading (+)-JQ1 at a concentration known to inhibit BRD4 (e.g., 500 nM).

  • Remove the old medium from the cells and add the medium containing the compounds.

  • Incubate for a specified time (e.g., 18-24 hours).

• Cell Lysis:

  • Harvest cells by centrifugation.

  • Wash the cell pellet with ice-cold PBS.

  • Lyse the cells with RIPA buffer supplemented with protease/phosphatase inhibitors.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (total protein lysate).

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for all samples and prepare them for SDS-PAGE.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies (anti-BRD4 and anti-GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and apply ECL substrate.

• Data Analysis:

  • Capture the chemiluminescent signal using an imager.

  • Quantify the band intensities using software like ImageJ.

  • Normalize the BRD4 band intensity to the corresponding loading control (GAPDH).

  • Plot the normalized BRD4 levels against the log of the conjugate concentration to determine the DC₅₀ (concentration for 50% degradation).

Cell-Based Assay Workflow Diagram

Caption: Workflow for the cell-based BRD4 degradation assay.

References

• Formation of Amides - Chemistry LibreTexts . (2021). Chemistry LibreTexts. [Link]

• Amide Formation Explained . (n.d.). Pearson. [Link]

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• Moustakim, M., et al. (2015). Scalable syntheses of the BET bromodomain inhibitor JQ1. Tetrahedron Letters, 56(23), 3031-3033. [Link]

• Amide Bond Formation . (2022). Royal Society of Chemistry. [Link]

• Amide - Wikipedia . (2023). Wikipedia. [Link]

• Chemistry of Amides . (2022). Chemistry LibreTexts. [Link]

• Bioconjugation - Wikipedia . (2023). Wikipedia. [Link]

• Preparation of JQ1 - Bio-protocol . (2013). Bio-protocol. [Link]

• Bioconjugation simply explained . (2023). Single Use Support. [Link]

• Synthesis of (±)-JQ1 via a one-pot method . (2015). ResearchGate. [Link]

• 2-((9S)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetraazatricyclo(8.3.0.0,2,6)trideca-2(6),4,7,10,12-pentaen-9-yl)acetic acid . (n.d.). PubChem. [Link]

• Scalable syntheses of the BET bromodomain inhibitor JQ1 . (2015). ResearchGate. [Link]

• Small-molecule-protein conjugation procedures . (2000). PubMed. [Link]

• Small Molecule Drug Conjugation . (n.d.). Bio-Synthesis, Inc. [Link]

• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy . (2024). PubMed. [Link]

• Bromodomain and Extraterminal Protein Inhibitor JQ1 Suppresses Thyroid Tumor Growth in a Mouse Model . (2016). AACR Journals. [Link]

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• Ethylenediamine - Wikipedia . (2023). Wikipedia. [Link]

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Application Note &amp; Protocol: Synthesis of JQ1-Based PROTACs via Amide Bond Coupling

Abstract

This document provides a comprehensive guide for the synthesis of Proteolysis-Targeting Chimeras (PROTACs) by coupling an amine-functionalized JQ1-linker moiety to a carboxylic acid-bearing E3 ligase ligand. We detail a robust protocol centered on the widely adopted 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) coupling chemistry. This guide is designed for researchers, chemists, and drug development professionals engaged in the field of targeted protein degradation (TPD), offering in-depth explanations of the underlying chemistry, step-by-step experimental procedures, and methods for final product characterization.

Introduction to PROTAC Technology

Proteolysis-Targeting Chimeras (PROTACs) are revolutionary heterobifunctional molecules designed to hijack the cell's native ubiquitin-proteasome system (UPS) for the selective degradation of target proteins.[1][] Unlike traditional inhibitors that only block a protein's function, PROTACs eliminate the protein entirely, offering a powerful therapeutic modality.

A PROTAC molecule is comprised of three key components:

• Warhead: A ligand that binds to the target Protein of Interest (POI).

• E3 Ligase Ligand: A moiety that recruits a specific E3 ubiquitin ligase.

• Linker: A chemical tether that connects the warhead and the E3 ligase ligand.[3][4]

The PROTAC facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.[1]

This application note focuses on the synthesis of a PROTAC targeting the BET (Bromodomain and Extra-Terminal domain) family of proteins, utilizing the well-established BET inhibitor, (+)-JQ1, as the warhead.[5][6] Specifically, we describe the conjugation of a pre-functionalized JQ1-linker construct, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 , which possesses a terminal primary amine, to E3 ligase ligands functionalized with a carboxylic acid.

Figure 1: The PROTAC mechanism of action.

The Coupling Chemistry: EDC/NHS-Mediated Amide Bond Formation

The covalent linkage between the JQ1-linker's terminal amine and the E3 ligase ligand's carboxylic acid is achieved by forming a stable amide bond. EDC/NHS chemistry is the gold standard for this transformation in bioconjugation and medicinal chemistry due to its efficiency and mild reaction conditions.[7][8]

The reaction proceeds in two main steps:

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group on the E3 ligase ligand to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions but serves as the primary activating step.[8]

• Stabilization and Coupling: NHS is added to react with the O-acylisourea intermediate, forming a more stable amine-reactive NHS ester.[8][9] This semi-stable ester is less susceptible to hydrolysis and reacts efficiently with the primary amine of the JQ1-linker to form the final amide bond, releasing NHS as a byproduct.[7][10]

Figure 2: EDC/NHS coupling reaction mechanism.

Materials and Reagents

Proper handling and quality of reagents are critical for successful synthesis. Ensure all solvents are anhydrous and reagents are stored under appropriate conditions.

Reagent/Material	Grade	Supplier (Example)	Notes
JQ1-Linker-Amine	≥95%	MedChemExpress, SelleckChem	The specific starting material is JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222. Handle as a hygroscopic solid.
E3 Ligase Ligand-COOH	≥95%	BOC Sciences, BroadPharm	Examples: Pomalidomide-C2-COOH, (S,R,S)-AHPC-C4-COOH (VHL ligand).[11][12]
EDC-HCl	Synthesis Grade	Sigma-Aldrich, Thermo Fisher	1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride. Moisture sensitive; warm to RT before opening.[13]
NHS	Synthesis Grade	Sigma-Aldrich, Thermo Fisher	N-hydroxysuccinimide. Store in a desiccator.
DIPEA	Anhydrous	Sigma-Aldrich, Acros Organics	N,N-Diisopropylethylamine. Use as a non-nucleophilic base.
DMF	Anhydrous, ≥99.8%	Sigma-Aldrich, Acros Organics	Dimethylformamide. Use from a sealed bottle or freshly dried.
DCM	HPLC Grade	Fisher Scientific	Dichloromethane, for workup and chromatography.
Methanol	HPLC Grade	Fisher Scientific	For chromatography.
Ethyl Acetate	HPLC Grade	Fisher Scientific	For workup (extraction).
Silica Gel	230-400 mesh	Sorbent Technologies	For flash column chromatography.
HPLC System	Preparative & Analytical	Waters, Agilent	With C18 columns for purification and analysis.[14]
LC-MS System	-	Waters, Thermo Fisher	For reaction monitoring and mass confirmation.
NMR Spectrometer	≥400 MHz	Bruker, JEOL	For structural confirmation.

Step-by-Step Synthesis Protocol

This protocol describes a general procedure on a 0.1 mmol scale. Optimization may be required based on the specific E3 ligase ligand used.

Figure 3: Overall experimental workflow.

Preparation of Reactants

• Allow all reagents (EDC-HCl, NHS, DIPEA) to equilibrate to room temperature before opening to prevent moisture condensation.[8]

• In a clean, dry vial, dissolve the E3 Ligase Ligand-COOH (1.0 eq, 0.1 mmol) in 2 mL of anhydrous DMF.

• In a separate dry vial, dissolve the JQ1-Linker-Amine (1.0 eq, 0.1 mmol) in 1 mL of anhydrous DMF. If solubility is an issue, gentle warming or sonication can be applied.

Activation of Carboxylic Acid

• To the stirred solution of the E3 Ligase Ligand-COOH, add NHS (1.2 eq, 0.12 mmol).

• Add EDC-HCl (1.2 eq, 0.12 mmol) to the mixture.

• Stir the reaction at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 30 minutes. The solution should remain clear. This period allows for the formation of the amine-reactive NHS ester.[9]

Coupling Reaction

• To the activated NHS ester solution, add the solution of JQ1-Linker-Amine dropwise.

• Add DIPEA (2.5 eq, 0.25 mmol) to the reaction mixture. The base neutralizes the HCl salt of EDC and ensures the linker's amine is deprotonated and nucleophilic.

• Allow the reaction to stir at room temperature for 12-18 hours (overnight).

Reaction Monitoring

• After overnight stirring, take a small aliquot of the reaction mixture.

• Dilute with methanol and analyze by LC-MS to check for the consumption of starting materials and the presence of a new peak corresponding to the expected molecular weight of the final PROTAC.

• Alternatively, use Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., 5-10% Methanol in DCM) to visualize the formation of the more polar product spot.

Workup and Purification

• Once the reaction is complete, pour the DMF solution into a separatory funnel containing 30 mL of water and 30 mL of ethyl acetate (or DCM).

• Extract the aqueous layer two more times with the organic solvent (3 x 30 mL).

• Combine the organic layers and wash with brine (2 x 20 mL) to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid using flash column chromatography on silica gel, typically with a gradient of 0-10% methanol in dichloromethane.

• For obtaining high purity (>95%) required for biological assays, a final purification step using reversed-phase preparative HPLC is highly recommended.[3][15] Fractions containing the pure product are pooled and lyophilized to yield the final PROTAC as a solid.

Characterization and Quality Control

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized PROTAC.

Analysis Technique	Purpose	Expected Outcome
LC-MS	Confirm molecular weight and assess preliminary purity.	A major peak in the chromatogram with a mass spectrum showing the [M+H]⁺ ion corresponding to the calculated exact mass of the PROTAC.
¹H NMR	Confirm chemical structure and integrity.	The spectrum should show characteristic peaks for all three components: the JQ1 warhead, the linker, and the E3 ligase ligand. Integration should match the expected number of protons.
Analytical HPLC	Determine final purity.	A single major peak with >95% purity based on peak area integration at a relevant wavelength (e.g., 254 nm or 280 nm).[14]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive coupling reagents (hydrolyzed EDC/NHS).- Insufficient base.- Non-anhydrous conditions.	- Use fresh, properly stored EDC and NHS.- Ensure sufficient DIPEA (2-3 eq) is used.- Use anhydrous solvents and an inert atmosphere.
Multiple Byproducts	- Self-coupling of molecules if they contain both amines and carboxyls (less common with this specific protocol).- Degradation of starting materials or product.	- Ensure a clean two-step activation/coupling procedure.- Avoid excessive heat or prolonged reaction times if instability is suspected.
Difficult Purification	- Poor solubility of the PROTAC.- Co-elution of impurities.	- PROTACs often have poor aqueous solubility.[16][17] Use DMSO/DMF for initial dissolution.- Use a different mobile phase or gradient for chromatography. Switch to preparative HPLC for challenging separations.[3]

Conclusion

The synthesis of PROTACs via EDC/NHS-mediated amide bond formation is a reliable and versatile strategy. By following this detailed protocol, researchers can successfully conjugate amine-functionalized JQ1-linkers to carboxylic acid-bearing E3 ligase ligands, enabling the creation of novel protein degraders for research and therapeutic development. Rigorous purification and characterization are paramount to ensuring the quality and reproducibility of subsequent biological evaluations.

References

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• Lumiprobe. (n.d.). Bioconjugation reagents.
• MedChemExpress. (n.d.). -JQ-1.
• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
• ResearchGate. (n.d.). Structures of representative BET-degrading PROTACs based on (+)-JQ1 as a warhead.
• BenchChem. (2025). Application Notes and Protocols for the Purification of PROTACs Synthesized with Benzyl-PEG5-Ots.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Bioconjugation: A Guide to Amine-Reactive NHS Esters.
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• ACS Publications. (n.d.). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry.
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• CovaChem. (n.d.). Technical Bulletin Coupling Two Proteins with EDC-HCl and Sulfo-NHS.
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• PubMed Central (PMC). (n.d.). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points.
• ResearchGate. (n.d.). (A). Structure of E3 ligase ligands pomalidomide and VHL ligand as well....
• BOC Sciences. (n.d.). Ligand for E3 Ligase.
• MedChemExpress. (n.d.). Ligands for E3 Ligase (Inhibitors Agonists Modulators Antagonists).
• BOC Sciences. (n.d.). CAS 202592-23-2 (+)-JQ1 carboxylic acid.
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• Sigma-Aldrich. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
• Syngene. (n.d.). Targeted Protein Degradation at Syngene.
• R&D Systems. (n.d.). (+)-JQ1 carboxylic acid | Degrader Building Blocks.
• Tocris Bioscience. (n.d.). (+)-JQ1 carboxylic acid | CAS 202592-23-2 | Degrader Building Block.
• Selleck Chemicals. (n.d.). (+)-JQ1 carboxylic acid.
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• BroadPharm. (n.d.). (+)-JQ1 carboxylic acid, 202592-23-2.
• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• PubMed Central (PMC). (n.d.). Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications.
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• National Institutes of Health (NIH). (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras.
• PubMed. (n.d.). Correlation between Membrane Permeability and the Intracellular Degradation Activity of Proteolysis-Targeting Chimeras.
• BenchChem. (n.d.). Designing a Pomalidomide-Based PROTAC Library: Application Notes and Protocols.
• Virscidian. (2024). LC-MS for PROTACs & Targeted Protein Degraders 2024 US Supercritical Fluid Chromatography Conference.
• PubMed Central (PMC). (2020). Assays and technologies for developing proteolysis targeting chimera degraders.
• Taylor & Francis. (n.d.). PROTACs– a game-changing technology.
• ResearchGate. (2025). Characterization of PROTAC specificity and endogenous protein interactomes using ProtacID.
• National Institutes of Health (NIH). (n.d.). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras.
• ResearchGate. (n.d.). Experimental solubility versus TPSA for the PROTAC data set.
• PubMed Central (PMC). (n.d.). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation.
• ResearchGate. (n.d.). Design of opto-pomalidomide as a parent lead compound for opto-PROTAC....
• Springer. (2022).
• PubMed. (2020). Design and Validation of Linkers for Site-Specific Preparation of Antibody-Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site.
• PLOS. (n.d.). Bioprocess development of antibody-drug conjugate production for cancer treatment.
• National Institutes of Health (NIH). (n.d.). Analyzing protein conjugation reactions for antibody‐drug conjugate synthesis using polarized excitation emission matrix spectroscopy.

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analytical methods for characterizing JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 conjugates

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein disposal machinery to eliminate disease-causing proteins.[1][2] These bifunctional molecules consist of a ligand that binds to a target protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[3][4] JQ-1, a potent inhibitor of the BET (Bromodomain and Extra-Terminal) family of proteins, is a widely used warhead for PROTACs targeting BRD4, a protein implicated in various cancers.[5][6]

This application note provides a comprehensive guide to the analytical methods for characterizing a JQ-1-based PROTAC. For the purpose of this guide, we will focus on a representative PROTAC, herein referred to as JQ-1-Pomalidomide-C2 , where the carboxylic acid derivative of JQ-1 is conjugated to pomalidomide, a well-characterized Cereblon (CRBN) E3 ligase ligand, via an ethylenediamine linker. This structure is a relevant example of a JQ-1-based PROTAC and allows for a detailed exploration of the necessary analytical workflows.

The successful development of PROTACs is critically dependent on rigorous analytical characterization to ensure the identity, purity, and stability of the conjugate, which are essential for interpreting biological data and ensuring reproducible results.[2] This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and evaluation of JQ-1-based PROTACs.

Structural Confirmation and Purity Assessment by LC-MS/MS

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is an indispensable tool for the characterization of PROTACs, providing information on molecular weight, purity, and fragmentation patterns that confirm the structure of the conjugate.[7][8]

Scientific Rationale

The primary objective of LC-MS/MS analysis is to verify the successful synthesis of the JQ-1-Pomalidomide-C2 conjugate by confirming its molecular weight. The chromatographic separation by HPLC or UPLC allows for the assessment of the purity of the sample, separating the final product from any unreacted starting materials, byproducts, or degradation products. Tandem mass spectrometry (MS/MS) provides structural information by inducing fragmentation of the parent ion and analyzing the resulting fragment ions.

Experimental Protocol: LC-MS/MS Analysis

1.2.1. Sample Preparation:

• Prepare a stock solution of the JQ-1-Pomalidomide-C2 conjugate in a suitable solvent such as DMSO or methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1-10 µg/mL for analysis.

1.2.2. LC-MS/MS Parameters:

Parameter	Recommended Setting
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5-95% B over 5-10 minutes
Flow Rate	0.3-0.6 mL/min
Column Temperature	40 °C
MS System	High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range (MS1)	m/z 100-1500
Fragmentation (MS2)	Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD)
Expected [M+H]⁺	Calculated based on the exact mass of JQ-1-Pomalidomide-C2

1.2.3. Data Analysis:

• Purity Assessment: Integrate the peak area of the JQ-1-Pomalidomide-C2 conjugate in the chromatogram and express it as a percentage of the total peak area. A purity of ≥95% is generally desired for biological assays.

• Mass Confirmation: Compare the experimentally observed m/z value of the parent ion with the theoretically calculated exact mass of the protonated molecule ([M+H]⁺).

• Structural Verification: Analyze the MS/MS fragmentation pattern to identify characteristic fragments of the JQ-1 warhead, the pomalidomide E3 ligase ligand, and the linker.

Expected Fragmentation Pattern

The MS/MS spectrum of JQ-1-Pomalidomide-C2 is expected to show characteristic fragment ions corresponding to the JQ-1 moiety and the pomalidomide moiety. This confirms the covalent linkage of the two key components.

Caption: Workflow for LC-MS/MS analysis of JQ-1-based PROTACs.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the unambiguous structural confirmation of the JQ-1-Pomalidomide-C2 conjugate. It provides detailed information about the chemical environment of each atom in the molecule.[2]

Scientific Rationale

While LC-MS/MS confirms the molecular weight and key fragments, NMR provides a complete picture of the molecular structure, including the connectivity of atoms and the stereochemistry. ¹H NMR and ¹³C NMR are the most common experiments performed. 2D NMR techniques such as COSY and HSQC can be used to further confirm the structure and assign complex spectra.

Experimental Protocol: NMR Analysis

2.2.1. Sample Preparation:

• Dissolve 5-10 mg of the purified JQ-1-Pomalidomide-C2 conjugate in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).

• Transfer the solution to an NMR tube.

2.2.2. NMR Parameters:

Parameter	Recommended Setting
Spectrometer	400 MHz or higher
Experiments	¹H NMR, ¹³C NMR, COSY, HSQC
Solvent	DMSO-d₆ (or other appropriate deuterated solvent)
Temperature	25 °C
¹H NMR	16-32 scans, relaxation delay of 1-2 seconds
¹³C NMR	1024 or more scans, relaxation delay of 2-5 seconds

2.2.3. Data Analysis:

• ¹H NMR: Confirm the presence of characteristic peaks for the JQ-1 moiety, the pomalidomide moiety, and the linker. The integration of the peaks should correspond to the number of protons in each part of the molecule.

• ¹³C NMR: Confirm the presence of the expected number of carbon signals.

• 2D NMR: Use COSY and HSQC spectra to confirm the connectivity between protons and carbons, providing definitive structural proof.

Biophysical Characterization of Ternary Complex Formation

A critical aspect of PROTAC characterization is to demonstrate that the molecule can induce the formation of a stable ternary complex between the target protein (BRD4) and the E3 ligase (Cereblon).[1] Several biophysical techniques can be employed for this purpose.

Scientific Rationale

The formation of a productive ternary complex is a prerequisite for subsequent ubiquitination and degradation of the target protein.[9] Techniques such as Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) can be used to study the formation and stability of this complex.

Experimental Protocol: TR-FRET Assay

TR-FRET is a robust and high-throughput method to assess ternary complex formation in solution.[9]

3.2.1. Reagents and Materials:

• Purified recombinant BRD4 protein (bromodomain 1, BD1) with a tag (e.g., His-tag).

• Purified recombinant DDB1-CRBN E3 ligase complex with a different tag (e.g., GST-tag).

• Terbium-conjugated anti-His antibody (donor fluorophore).

• Fluorescein- or BODIPY-conjugated anti-GST antibody (acceptor fluorophore).

• JQ-1-Pomalidomide-C2 conjugate.

3.2.2. Assay Procedure:

• In a microplate, add the BRD4-His protein, the DDB1-CRBN-GST complex, and the terbium-conjugated anti-His antibody.

• Add serial dilutions of the JQ-1-Pomalidomide-C2 conjugate.

• Add the fluorescein-conjugated anti-GST antibody.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Read the plate on a TR-FRET enabled plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor) after excitation at ~340 nm.

3.2.3. Data Analysis:

• Calculate the TR-FRET ratio (acceptor emission / donor emission).

• Plot the TR-FRET ratio as a function of the JQ-1-Pomalidomide-C2 concentration. A bell-shaped curve is typically observed, which is characteristic of the "hook effect" in ternary complex formation.

• The peak of the curve represents the optimal concentration for ternary complex formation.

Caption: Ternary complex formation detected by TR-FRET.

In-Cell Target Engagement and Degradation

The ultimate validation of a PROTAC's function is its ability to engage the target protein in a cellular context and induce its degradation.

Scientific Rationale

Cellular Thermal Shift Assay (CETSA) can be used to confirm target engagement in cells.[1] Western blotting is the most common method to quantify the degradation of the target protein.

Experimental Protocol: Western Blot for BRD4 Degradation

4.2.1. Cell Culture and Treatment:

• Culture a relevant cancer cell line (e.g., MDA-MB-231) to 70-80% confluency.

• Treat the cells with increasing concentrations of the JQ-1-Pomalidomide-C2 conjugate for various time points (e.g., 4, 8, 16, 24 hours).[10]

• Include appropriate controls: vehicle (DMSO), a non-degrading JQ-1 analog, and a proteasome inhibitor (e.g., MG132) to confirm that degradation is proteasome-dependent.

4.2.2. Protein Extraction and Quantification:

• Lyse the cells and extract total protein.

• Quantify the protein concentration using a BCA or Bradford assay.

4.2.3. Western Blotting:

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Probe the membrane with a primary antibody against BRD4 and a loading control (e.g., GAPDH or β-actin).

• Incubate with a secondary antibody conjugated to HRP.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

4.2.4. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the BRD4 band intensity to the loading control.

• Calculate the percentage of BRD4 degradation relative to the vehicle-treated control.

• Determine the DC₅₀ (concentration at which 50% degradation is observed) and Dₘₐₓ (maximum degradation).

Summary of Key Analytical Parameters

Analytical Method	Key Parameters and Expected Outcomes
LC-MS/MS	Purity ≥95%; accurate mass confirmation of the [M+H]⁺ ion; MS/MS fragmentation pattern consistent with the JQ-1 and pomalidomide moieties.
NMR	¹H and ¹³C NMR spectra consistent with the proposed structure; correct integration of proton signals; confirmation of atom connectivity through 2D NMR.
TR-FRET	A bell-shaped dose-response curve indicating ternary complex formation.
Western Blot	Dose- and time-dependent degradation of BRD4; determination of DC₅₀ and Dₘₐₓ values; rescue of degradation by co-treatment with a proteasome inhibitor.

References

• BenchChem. (n.d.). Analytical techniques for characterizing PROTACs and ADCs.
• Gadd, M. S., et al. (2024). Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. Journal of the American Society for Mass Spectrometry.
• Broad Institute. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Bioorganic & Medicinal Chemistry.
• ResearchGate. (2025). Characterization of PROTAC specificity and endogenous protein interactomes using ProtacID.
• PubMed. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy.
• ResearchGate. (n.d.). Structures of representative BET-degrading PROTACs based on (+)-JQ1 as a warhead.
• PMC. (n.d.). Development and validation of an LC-MS/MS method to quantify the bromodomain and extra-terminal (BET) inhibitor JQ1 in mouse plasma and brain microdialysate: application to cerebral microdialysis study.
• BenchChem. (n.d.). Analytical techniques for characterizing E3 Ligase Ligand-linker Conjugate 109 purity.
• ResearchGate. (n.d.). The JQ1-based PROTACs synthesized by Phe-BF3 can induce BRD4 degradation.
• ScienceOpen. (2024). Application of PROTACs in target identification and validation.
• ACS Publications. (n.d.). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry.
• Mtoz Biolabs. (n.d.). PROTAC Molecules Activity and Efficacy Evaluate Service.
• NIH. (n.d.). Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes.
• MedChemExpress. (n.d.). JQ-1 (carboxylic acid) | BET Bromodomain Inhibitor.
• NIH. (2025). Identification of ligands for E3 ligases with restricted expression using fragment-based methods.
• AbMole BioScience. (n.d.). JQ-1 carboxylic acid.
• ACS Publications. (2024). Chemical Catalysis Guides Structural Identification for the Major In Vivo Metabolite of the BET Inhibitor JQ1. ACS Medicinal Chemistry Letters.
• Ambeed.com. (n.d.). BET Bromodomain Inhibitor - JQ-1 (carboxylic acid).
• TargetMol. (n.d.). JQ-1 (carboxylic acid) | Epigenetic Reader Domain.
• ChemScene. (n.d.). Building blocks | Bioactive small molecules.
• ResearchGate. (2020). Metabolism of JQ1, an inhibitor of BET bromodomain proteins, in human and mouse liver microsomes.
• Sigma-Aldrich. (n.d.). (+)-JQ-1 carboxylic acid = 95 HPLC 202592-23-2.
• ACS Publications. (2024). Chemical Catalysis Guides Structural Identification for the Major In Vivo Metabolite of the BET Inhibitor JQ1. ACS Medicinal Chemistry Letters.
• BenchChem. (n.d.). An In-depth Technical Guide to the Discovery and Synthesis of E3 Ligase Ligand-Linker Conjugates.
• SLAS. (2021). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones.

Sources

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• 2. Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones | CoLab [colab.ws]
• 5. Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. | Broad Institute [broadinstitute.org]
• 6. Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of an LC-MS/MS method to quantify the bromodomain and extra-terminal (BET) inhibitor JQ1 in mouse plasma and brain microdialysate: application to cerebral microdialysis study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. PROTAC Molecules Activity and Efficacy Evaluate Service | MtoZ Biolabs [mtoz-biolabs.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low BRD4 Degradation with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

Welcome to the technical support center for JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experiments aimed at BRD4 degradation. As Senior Application Scientists, we provide in-depth troubleshooting advice and detailed protocols to ensure the success of your research.

Understanding the Mechanism: PROTAC-Mediated BRD4 Degradation

JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a proteolysis-targeting chimera (PROTAC) designed to specifically induce the degradation of the bromodomain and extra-terminal domain (BET) protein BRD4.[1][2][3] This heterobifunctional molecule works by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS).[4][5][6]

The PROTAC consists of three key components:

• A JQ-1 (carboxylic acid) moiety that binds to the bromodomains of BRD4.[7]

• An AMPRO-222 moiety that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[8][9][10]

• A C2-NH linker that connects the two ligands.[11]

Successful degradation of BRD4 relies on the formation of a stable ternary complex between BRD4, the PROTAC, and the VHL E3 ligase.[12][13][14][15][16] This proximity induces the VHL E3 ligase to tag BRD4 with ubiquitin molecules, marking it for destruction by the proteasome.[6][17] The PROTAC is then released and can catalytically induce the degradation of multiple BRD4 molecules.[17][18]

Figure 1: PROTAC-mediated degradation of BRD4.

Troubleshooting Low BRD4 Degradation

This section addresses specific issues you may encounter that result in low or no degradation of BRD4.

Question 1: I am not observing any BRD4 degradation after treating my cells with the PROTAC. What are the primary reasons for this?

Answer:

Several factors can contribute to a lack of BRD4 degradation. A systematic approach to troubleshooting is recommended.

1. Poor Cell Permeability: PROTACs are often large molecules that may have difficulty crossing the cell membrane.[8][19][20][21]

• Causality: If the PROTAC cannot efficiently enter the cell, it cannot engage its intracellular targets, BRD4 and the VHL E3 ligase.

• Troubleshooting Protocol:

  • Perform a Cell Permeability Assay: The Parallel Artificial Membrane Permeability Assay (PAMPA) can provide an initial screen for passive diffusion.[8][20][22] For a more biologically relevant assessment, a Caco-2 permeability assay can evaluate both passive and active transport.[8][19][22]

  • Optimize Treatment Conditions: Increase the incubation time to allow for greater accumulation of the PROTAC within the cells.

2. Inefficient Ternary Complex Formation: The PROTAC may bind to BRD4 and the VHL E3 ligase individually but fail to bring them together in a stable ternary complex.[12][13][15][21]

• Causality: The formation of a stable ternary complex is the rate-limiting step for PROTAC-mediated degradation.[13][15] The linker length and composition are crucial for productive complex formation.[12][13]

• Troubleshooting Protocol:

  • Co-Immunoprecipitation (Co-IP): Treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132) to prevent degradation of the target.[23] Perform a Co-IP using an antibody against BRD4 and immunoblot for VHL, or vice versa. The presence of the other protein in the immunoprecipitate suggests ternary complex formation.

  • Cell-Free Proximity Assays: Techniques like TR-FRET or AlphaLISA can be used to directly measure ternary complex formation in a cell-free system.[14]

3. Low Expression of VHL E3 Ligase in Your Cell Line: The efficacy of a VHL-recruiting PROTAC is dependent on the expression level of the VHL E3 ligase in the chosen cell line.[9]

• Causality: Insufficient levels of VHL will limit the formation of the ternary complex and subsequent BRD4 degradation.

• Troubleshooting Protocol:

  • Assess VHL Expression: Perform a Western blot to determine the endogenous expression level of VHL in your cell line. Compare this to a cell line known to have robust VHL expression.

  • Select an Appropriate Cell Line: If VHL expression is low, consider using a different cell line with higher endogenous VHL levels.

4. Compromised Ubiquitin-Proteasome System (UPS) Function: The overall health and activity of the UPS are essential for PROTAC-mediated degradation.[4][5]

• Causality: If the proteasome is inhibited or the ubiquitin pool is depleted, ubiquitinated BRD4 will not be degraded.

• Troubleshooting Protocol:

  • Proteasome Activity Assay: Use a fluorogenic substrate-based assay to measure the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome in your cell lysates.[24]

  • Monitor Ubiquitination Levels: Perform a Western blot for total ubiquitin to ensure that the cellular ubiquitin pool is not depleted.

Potential Issue	Recommended Troubleshooting Assay	Expected Outcome for Successful Degradation
Poor Cell Permeability	PAMPA or Caco-2 Assay	High permeability coefficient
Inefficient Ternary Complex Formation	Co-Immunoprecipitation (Co-IP)	Detection of VHL in BRD4 immunoprecipitate (and vice versa)
Low VHL E3 Ligase Expression	Western Blot for VHL	Robust VHL protein expression
Compromised UPS Function	Proteasome Activity Assay	Normal proteasome activity levels

Question 2: I observe BRD4 degradation, but the potency (DC50) is low and the maximum degradation (Dmax) is not complete. How can I optimize my experiment?

Answer:

Suboptimal degradation can often be improved by refining your experimental parameters.

1. The "Hook Effect": At high concentrations, PROTACs can form non-productive binary complexes with either BRD4 or the VHL E3 ligase, which inhibits the formation of the productive ternary complex and reduces degradation efficiency.[21][25]

• Causality: The formation of binary complexes at high PROTAC concentrations sequesters the target and E3 ligase, preventing their interaction.

• Troubleshooting Protocol:

  • Perform a Wide Dose-Response Curve: Test a broad range of PROTAC concentrations, from low nanomolar to high micromolar, to identify the optimal concentration for maximal degradation and to observe the characteristic bell-shaped curve of the hook effect.[21]

  • Focus on Lower Concentrations: The "sweet spot" for maximal degradation is often in the nanomolar to low micromolar range.[21]

Figure 2: The PROTAC Hook Effect.

2. Suboptimal Incubation Time: The kinetics of BRD4 degradation can vary between cell lines and experimental conditions.

• Causality: Insufficient incubation time may not allow for maximal degradation to be achieved.

• Troubleshooting Protocol:

  • Perform a Time-Course Experiment: Treat cells with the PROTAC at its optimal concentration (determined from the dose-response curve) and harvest cells at multiple time points (e.g., 2, 4, 8, 12, 24, and 48 hours) to determine the time at which maximal degradation occurs.

3. Experimental Variability: Inconsistent results can arise from variations in cell culture and experimental technique.

• Causality: Factors such as cell passage number, confluency, and reagent quality can impact experimental outcomes.

• Troubleshooting Protocol:

  • Standardize Cell Culture Conditions: Use cells within a consistent passage number range and ensure similar confluency at the time of treatment.

  • Include Proper Controls: Always include a vehicle control (e.g., DMSO) and a positive control (a compound known to degrade BRD4, if available).

Parameter	Recommended Range/Action	Rationale
PROTAC Concentration	0.1 nM - 10 µM (perform a wide dose-response)	To identify the optimal concentration and avoid the hook effect.
Incubation Time	2 - 48 hours (perform a time-course)	To determine the time to achieve maximal degradation (Dmax).
Cell Confluency	70-80%	To ensure cells are in a healthy, proliferative state.

Experimental Protocols

Protocol 1: Western Blot Analysis of BRD4 Degradation

This protocol provides a detailed method for assessing BRD4 protein levels following PROTAC treatment.[17][26]

1. Cell Culture and Treatment: a. Plate cells in a 6-well plate at a density that will result in 70-80% confluency at the time of treatment. b. The following day, treat the cells with a range of concentrations of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 or a vehicle control (DMSO) for the desired incubation time.

2. Cell Lysis and Protein Quantification: a. After treatment, wash the cells with ice-cold PBS. b. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[26] e. Collect the supernatant and determine the protein concentration using a BCA assay.

3. SDS-PAGE and Western Blotting: a. Denature equal amounts of protein from each sample by boiling in Laemmli buffer. b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. d. Incubate the membrane with a primary antibody against BRD4 overnight at 4°C. e. Incubate the membrane with a primary antibody against a loading control (e.g., GAPDH, β-actin) to normalize for protein loading. f. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[26] g. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

4. Data Analysis: a. Quantify the band intensities using densitometry software (e.g., ImageJ).[18] b. Normalize the BRD4 band intensity to the corresponding loading control band intensity. c. Calculate the percentage of BRD4 remaining relative to the vehicle control. d. Plot the percentage of BRD4 remaining against the PROTAC concentration to determine the DC50 (the concentration at which 50% of the protein is degraded) and Dmax (the maximum percentage of degradation).[18][26][27]

Sources

• 1. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PROTACs for BRDs proteins in cancer therapy: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Measuring activity in the ubiquitin-proteasome system: From large scale discoveries to single cells analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scholarly Article or Book Chapter | Measuring Activity in the Ubiquitin–Proteasome System: From Large Scale Discoveries to Single Cells Analysis | ID: z316q7162 | Carolina Digital Repository [cdr.lib.unc.edu]
• 6. Protein Degradation using the Ubiquitin-Proteasome Pathway | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 10. Cellular regulation. VHL E3 ubiquitin ligase, a new potential druggable protein | French national synchrotron facility [synchrotron-soleil.fr]
• 11. biocat.com [biocat.com]
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• 13. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ternary complex formation - Profacgen [profacgen.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Correlating cellular ternary complex formation with degradation kinetics - American Chemical Society [acs.digitellinc.com]
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• 18. benchchem.com [benchchem.com]
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• 21. benchchem.com [benchchem.com]
• 22. Permeability Assay - Profacgen [profacgen.com]
• 23. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Proteasome Assay in Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
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• 27. researchgate.net [researchgate.net]

optimizing linker length with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

To: Valued Research Partner From: Advanced Applications Support Team Subject: Technical Guide for Optimizing Linker Length and Performance of JQ1-C2-AMPRO-222 BET-targeting PROTACs

This guide provides in-depth technical support for researchers working to optimize Proteolysis Targeting Chimeras (PROTACs) based on the JQ-1 (carboxylic acid) warhead and the AMPRO-222 VHL E3 ligase ligand. We will focus on troubleshooting common issues related to the ethylenediamine (-NH-C2-NH-) linker and provide a systematic approach to enhancing degradation efficacy.

Core Concepts: Understanding Your PROTAC

Before troubleshooting, it is critical to understand the mechanism of action. Your PROTAC is a heterobifunctional molecule designed to hijack the cell's ubiquitin-proteasome system (UPS) for targeted protein degradation.[1]

• Warhead: JQ-1 (carboxylic acid) binds to the Bromodomain and Extra-Terminal (BET) family of proteins (e.g., BRD4), acting as the target protein ligand.[2][3][4][5]

• E3 Ligase Ligand: AMPRO-222 is a derivative of the von Hippel-Lindau (VHL) tumor suppressor protein ligand, serving to recruit the VHL E3 ubiquitin ligase complex.

• Linker: The -NH-C2-NH- (ethylenediamine) linker connects the warhead and the E3 ligase ligand. Its length, composition, and attachment points are critical for the formation of a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase).[1][6][7][]

The formation of this ternary complex is the foundational step for the E3 ligase to ubiquitinate the target protein, marking it for destruction by the proteasome.[1][] The linker is not a passive spacer but an active contributor to the PROTAC's biological activity.[1][]

Caption: Systematic workflow for optimizing PROTAC linker length.

Protocol 1: Western Blot for Protein Degradation Analysis

This protocol provides a standard method to quantify changes in target protein levels following PROTAC treatment. [10][11] Materials:

• Cell line expressing the target protein (e.g., HeLa, 293T)

• PROTAC stock solutions (in DMSO) and vehicle control (DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS) [11]* Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors [11][12]* BCA Protein Assay Kit [11]* Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane [11]* Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody for the target protein (e.g., anti-BRD4)

• Primary antibody for a loading control (e.g., anti-GAPDH, anti-β-actin) [11]* HRP-conjugated secondary antibody

• Chemiluminescent substrate [11] Procedure:

• Cell Seeding & Treatment: Seed cells in culture plates to reach 70-80% confluency at the time of treatment. [11]Treat cells with serial dilutions of your PROTACs or vehicle control for the desired time (e.g., 18-24 hours).

• Cell Lysis: After treatment, place plates on ice and wash cells twice with ice-cold PBS. [11][13]Add supplemented lysis buffer, scrape the cells, and transfer the lysate to a microcentrifuge tube. [13][14]3. Protein Quantification: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet debris. [11]Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay. [11][13]4. Sample Preparation: Normalize all samples to the same protein concentration with lysis buffer. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes to denature the proteins. [14][15]5. SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) into an SDS-PAGE gel. [15]Run the gel to separate proteins by size. [13]Transfer the separated proteins to a PVDF membrane. [11][13]6. Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature. [11][15] * Incubate the membrane with the primary antibody against your target protein (diluted in blocking buffer) overnight at 4°C. [11][15] * Wash the membrane three times with TBST. [15] * Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. [11][15] * Wash the membrane again three times with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using a digital imager. [14]8. Analysis: Quantify the band intensities using image analysis software. Normalize the target protein band intensity to the loading control band intensity. Calculate the percentage of remaining protein relative to the vehicle-treated control.

Protocol 2: Cell Viability Assay (e.g., MTS/CellTiter-Glo®)

It is crucial to assess whether your PROTAC induces general cytotoxicity, as this can confound degradation results. [][17] Procedure:

• Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: Treat cells with the same range of PROTAC concentrations used in your degradation experiments for the same duration (e.g., 24, 48, or 72 hours). [17]3. Assay: Add the cell viability reagent (e.g., CellTiter-Glo®) according to the manufacturer's protocol. [17]4. Measurement: Measure the signal (luminescence or absorbance) using a microplate reader. [17]5. Analysis: A significant decrease in cell viability may indicate off-target toxicity, which should be investigated further.

We trust this guide will empower your research and help you successfully optimize your JQ1-based PROTACs. Please do not hesitate to contact our support team for further assistance.

References

• The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed. (2024, January 12). PubMed. Retrieved January 3, 2026, from [Link]

• Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells | Springer Nature Experiments. (n.d.). Springer Nature. Retrieved January 3, 2026, from [Link]

• Testa, A., Hughes, S. J., Lucas, X., Wright, J. E., & Ciulli, A. (2020). Current strategies for the design of PROTAC linkers: a critical review. Chemical Society Reviews, 49(19), 6901–6927. Retrieved January 3, 2026, from [Link]

• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (n.d.). MDPI. Retrieved January 3, 2026, from [Link]

• Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. (n.d.). Acadechem. Retrieved January 3, 2026, from [Link]

• PROTAC Linker Design and Optimization. (n.d.). CD ComputaBio. Retrieved January 3, 2026, from [Link]

• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. (2022). PMC. Retrieved January 3, 2026, from [Link]

• PROTAC-mediated ternary complex formation and hook effect. The hook... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors. (2020). PMC. Retrieved January 3, 2026, from [Link]

• Leveraging Dual-Ligase Recruitment to Enhance Protein Degradation via a Heterotrivalent Proteolysis Targeting Chimera. (2023). ACS Publications. Retrieved January 3, 2026, from [Link]

• Mares, A., et al. (2020). PROTACs– a game-changing technology. Biomedicine & Pharmacotherapy, 123, 109756. Retrieved January 3, 2026, from [Link]

• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. (2024, October 1). PubMed. Retrieved January 3, 2026, from [Link]

• A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions. (2022). PMC. Retrieved January 3, 2026, from [Link]

• Novel approaches for the rational design of PROTAC linkers. (2020, October 30). Open Exploration Publishing. Retrieved January 3, 2026, from [Link]

• Structure based PROTAC linker optimization based on ternary complex... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis and characterisation of the BRD4 PROTAC and POLY-PROTAC NPs a... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. (2023, December 1). PMC. Retrieved January 3, 2026, from [Link]

• General Protocol for Western Blotting. (n.d.). Bio-Rad. Retrieved January 3, 2026, from [Link]

• Western Blot Protocol & Troubleshooting Guide. (n.d.). Assay Genie. Retrieved January 3, 2026, from [Link]

• WESTERN BLOT MASTERY: Complete Guide to SAMPLE PREPARATION. (2024, July 29). YouTube. Retrieved January 3, 2026, from [Link]

• How to improve the function of your PROTAC degrader by understanding ternary complex formation. (2024, March 22). YouTube. Retrieved January 3, 2026, from [Link]

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JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 stability and degradation issues

A Guide for Researchers on Stability, Handling, and Troubleshooting

Welcome to the technical support center for JQ1-(carboxylic acid)-NH-C2-NH-AMPRO-222. As a Senior Application Scientist, my goal is to provide you with the in-depth, field-proven insights necessary to ensure the integrity and successful application of this critical research tool in your experiments. This guide is structured to anticipate and address the common challenges associated with the stability and degradation of this PROTAC linker conjugate.

JQ1-(carboxylic acid)-NH-C2-NH-AMPRO-222 is a key building block for synthesizing potent PROTACs, specifically designed to recruit the BRD4 protein for targeted degradation[1][2]. Its structure incorporates the well-characterized BET bromodomain inhibitor, JQ1 carboxylic acid[3]. The stability of this entire construct is paramount for generating reliable and reproducible data. This guide will walk you through the known liabilities of the JQ1 core, best practices for handling, and a systematic approach to troubleshooting common experimental issues.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your research, providing potential causes and actionable solutions.

Question 1: I'm observing a significant loss of compound activity or inconsistent results in my cell-based assays over time. What could be the cause?

Answer: This is a common issue often rooted in compound degradation. The two most likely culprits are hydrolysis and oxidative damage, particularly if aqueous buffers are used for dilution and storage.

• Causality: The parent compound, (+)-JQ1, is known to have limited stability in aqueous solutions; it is not recommended to store aqueous solutions for more than one day[4]. While your specific compound has a carboxylic acid instead of the tert-butyl ester, the thieno-triazolo-diazepine core is susceptible to metabolic degradation, primarily through oxidation by enzymes like CYP3A4 in cellular or microsomal preparations[5][6][7]. Furthermore, the complex linker structure may contain labile bonds susceptible to hydrolysis over time in aqueous media. Repeated freeze-thaw cycles of stock solutions can also accelerate degradation by introducing moisture and promoting precipitation[3][8].

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent compound activity.

• Recommended Actions:

  • Aliquot Stock Solutions: Upon receiving the compound or preparing the initial stock, immediately aliquot it into single-use volumes and store it at -80°C. This minimizes freeze-thaw cycles[9].

  • Prepare Fresh Dilutions: Always prepare fresh working dilutions in your aqueous cell culture media or assay buffer immediately before each experiment. Do not store the compound in aqueous solutions[4].

  • Conduct a Control Experiment: Run a side-by-side comparison of a freshly prepared sample with your older working solution to confirm if compound degradation is the source of the inconsistency.

Question 2: My LC-MS analysis of an older sample shows unexpected peaks that were not present in the initial analysis. What are these species?

Answer: The appearance of new peaks is a strong indicator of compound degradation. Based on the known metabolic pathways of the parent JQ1 molecule, these peaks likely correspond to oxidized or hydrolyzed forms of your compound.

• Causality & Known Degradation Pathways: The JQ1 core has two primary metabolic "soft spots":

  • Oxidation: The thienotriazolodiazepine core is susceptible to hydroxylation, primarily mediated by cytochrome P450 enzymes in biological systems[6][7]. This can also occur slowly via non-enzymatic oxidation upon exposure to air and light.

  • Hydrolysis: The parent JQ1 molecule contains a tert-butyl ester that is readily hydrolyzed to JQ1-carboxylic acid[5][10]. While your compound already possesses the carboxylic acid, the complex linker (-NH-C2-NH-AMPRO-222) may contain amide bonds that could be susceptible to hydrolysis under acidic or basic conditions, or through enzymatic action in cell lysates.

• Visualizing Potential Degradation:

  Caption: Potential degradation pathways of the JQ1-linker conjugate.

• Recommended Actions:

  • Mass Analysis: Determine the mass-to-charge ratio (m/z) of the new peaks. An increase of +16 Da often suggests mono-hydroxylation. A mass corresponding to a cleaved portion of the linker would indicate hydrolysis.

  • Comparative LC-MS: Analyze a freshly prepared sample alongside the aged one to confirm the identity of the degradation products.

  • Forced Degradation Study: To proactively identify potential degradation products, you can perform a forced degradation study by exposing the compound to mild acid, base, and oxidative conditions (e.g., dilute HCl, dilute NaOH, H₂O₂) and analyzing the outcomes by LC-MS.

Frequently Asked Questions (FAQs)

Q: What are the optimal storage conditions for JQ1-(carboxylic acid)-NH-C2-NH-AMPRO-222?

A: Based on data for the parent compounds, the following storage conditions are recommended to ensure long-term stability.

Compound Form	Storage Temperature	Recommended Duration	Rationale & References
Solid Powder	-20°C	> 2 years	In its solid, crystalline state, the molecule is least reactive. Store desiccated and protected from light.[3][4]
Organic Stock (DMSO)	-80°C	Up to 6 months	DMSO is an excellent solvent, but should be of high purity (anhydrous) to minimize water-driven degradation. Aliquot to prevent freeze-thaw cycles and water absorption.[8][9]
Organic Stock (DMSO)	-20°C	Up to 1 month	Suitable for shorter-term storage of frequently used aliquots.[8][9]
Aqueous Solution	2-8°C or RT	Not Recommended	High risk of hydrolysis and precipitation. Prepare fresh for each experiment and use immediately.[4]

Q: How should I prepare stock and working solutions?

A: Proper solution preparation is critical. Follow this protocol to minimize degradation and solubility issues.

Experimental Protocol: Solution Preparation

• Initial Reconstitution (Stock Solution):

  • Allow the solid compound vial to equilibrate to room temperature for 10-15 minutes before opening to prevent condensation of atmospheric moisture.

  • Reconstitute the compound in a high-purity, anhydrous organic solvent like DMSO to a high concentration (e.g., 10-50 mM). Ensure complete dissolution; gentle vortexing or sonication may be required. JQ1 is soluble in DMSO at concentrations up to 60 mg/mL[9].

• Aliquoting:

  • Immediately dispense the stock solution into single-use, low-binding polypropylene tubes. The volume of each aliquot should be sufficient for a single experiment.

• Storage:

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

• Preparing Working Solutions:

  • For your experiment, thaw a single aliquot.

  • Perform a serial dilution in your final aqueous buffer or cell culture medium immediately before adding it to your assay. It is critical to add the DMSO stock to the aqueous buffer (not the other way around) while vortexing to prevent precipitation.

Q: What is the role of this compound in a PROTAC experiment?

A: This compound is a precursor used to synthesize a complete PROTAC molecule. It provides the "warhead" that binds to the target protein (BRD4) and a linker to attach a ligand for an E3 ubiquitin ligase.

Caption: Role of JQ1-(carboxylic acid)-NH-C2-NH-AMPRO-222 in PROTAC synthesis and action.

References

• Filippakopoulos, P., Qi, J., Picaud, S., et al. (2011). Selective inhibition of BET bromodomains. Nature, 468(7327), 1067-73. (URL not available in search results)
• Philpott, M., Yang, J., Tumber, T., et al. (2011). Bromodomain-peptide displacement assays for interactome mapping and inhibitor discovery. Mol. BioSyst., 7(10), 2899-2908. (URL not available in search results)

• Li, Z., et al. (2020). Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes. Xenobiotica, 50(8), 950-959. Available from: [Link]

• Rao, G., et al. (2023). A bromodomain-independent mechanism of gene regulation by the BET inhibitor JQ1: direct activation of nuclear receptor PXR. Nucleic Acids Research. Available from: [Link]

• Li, Z., et al. (2020). Metabolism of JQ1, an inhibitor of BET bromodomain proteins, in human and mouse liver microsomes. ResearchGate. Available from: [Link]

• Li, Z., et al. (2020). Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes. PubMed. Available from: [Link]

• Matzuk, M. M., et al. (2024). Chemical Catalysis Guides Structural Identification for the Major In Vivo Metabolite of the BET Inhibitor JQ1. ACS Medicinal Chemistry Letters. Available from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocat.com [biocat.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. (+)-JQ1 | Cell Signaling Technology [cellsignal.com]
• 10. researchgate.net [researchgate.net]

addressing the hook effect with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTACs

Welcome to the technical support center for our JQ1-based PROTACs. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for a common experimental challenge encountered with PROTACs: the hook effect. While the principles discussed here are broadly applicable, we will focus on a model JQ1-based PROTAC, such as JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, designed to degrade BET bromodomain proteins like BRD4.

Understanding the PROTAC Mechanism and the Hook Effect

Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that hijack the cell's natural protein disposal system to eliminate a specific protein of interest (POI). One end of the PROTAC binds to the POI (in this case, a BET bromodomain protein via the JQ1 moiety), and the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the POI, marking it for degradation by the proteasome.

The "hook effect" is a phenomenon observed in many biological assays, including PROTAC-mediated degradation, where the response (in this case, protein degradation) decreases at high concentrations of the PROTAC. This counterintuitive result can lead to misinterpretation of experimental data and incorrect determination of a PROTAC's potency.

The primary cause of the hook effect in PROTAC experiments is the formation of non-productive binary complexes at high PROTAC concentrations, which compete with the formation of the productive ternary complex (E3 ligase-PROTAC-Target Protein) required for degradation.

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" in the context of my JQ1-PROTAC experiment, and why does it happen?

The hook effect, in this context, refers to a paradoxical observation where increasing the concentration of your JQ1-PROTAC beyond an optimal point leads to a decrease in the degradation of the target protein (e.g., BRD4). This occurs because at very high concentrations, the PROTAC can independently bind to either the target protein or the E3 ligase, forming binary complexes (PROTAC-BRD4 or PROTAC-E3 Ligase). These binary complexes are non-productive and sequester the components needed to form the crucial ternary complex (E3 Ligase-PROTAC-BRD4) that is required for ubiquitination and subsequent degradation.

Q2: I'm not seeing any degradation of my target protein. Is it definitely the hook effect?

While the hook effect is a possibility, a lack of degradation could stem from several other factors. Before concluding it's a hook effect, consider the following:

• Cellular Permeability: Is your JQ1-PROTAC able to enter the cells effectively?

• Target Engagement: Does the JQ1 moiety of your PROTAC bind to the target BET protein within the cell?

• E3 Ligase Availability: Is the E3 ligase recruited by your PROTAC expressed in your cell line of choice?

• Proteasome Activity: Is the proteasome functional in your experimental setup? You can use a proteasome inhibitor as a control to confirm this.

• Incorrect Concentration Range: It's possible your concentrations are too low to induce degradation. A broad dose-response curve is essential.

Q3: How can I confirm that the reduced degradation I'm observing at high concentrations is due to the hook effect?

The most definitive way to identify a hook effect is to perform a full dose-response curve with your JQ1-PROTAC, spanning a wide range of concentrations (e.g., from picomolar to high micromolar). A classic hook effect will manifest as a bell-shaped curve where degradation increases with concentration up to a certain point (the "sweet spot") and then decreases as the concentration continues to rise.

Q4: What is a typical concentration range to test for a JQ1-based PROTAC to observe the hook effect?

A broad concentration range is recommended to fully characterize the degradation profile and identify a potential hook effect. A good starting point would be an 11-point dilution series with a 3-fold dilution, starting from 10 µM down to the picomolar range. This wide range increases the likelihood of observing the full bell-shaped curve if a hook effect is present.

Troubleshooting Guide: Addressing the Hook Effect

This section provides structured guidance and experimental protocols to manage and overcome the hook effect in your experiments with JQ1-based PROTACs.

Initial Assessment: Is it the Hook Effect?

Before extensive troubleshooting, it's crucial to confirm that the observed decrease in degradation at high concentrations is indeed a hook effect.

Experimental Workflow: Dose-Response Analysis for Hook Effect Identification

Workflow for identifying the hook effect.

Step-by-Step Protocol: Western Blotting for Dose-Response

• Cell Seeding: Seed your chosen cell line (e.g., HeLa, 293T) in 12-well or 24-well plates at a density that will result in 70-80% confluency at the time of lysis.

• PROTAC Preparation: Prepare a 3-fold serial dilution of your JQ1-PROTAC in cell culture medium. A recommended starting range is 10 µM to 1 pM. Include a vehicle control (e.g., DMSO) and a control with the parent JQ1 molecule.

• Cell Treatment: Aspirate the old medium from the cells and add the medium containing the different PROTAC concentrations.

• Incubation: Incubate the cells for a standard duration, typically 18-24 hours, to allow for sufficient time for degradation to occur.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard assay (e.g., BCA assay).

• Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against your target protein (e.g., BRD4) and a loading control (e.g., GAPDH or β-actin).

• Data Analysis: Quantify the band intensities and normalize the target protein signal to the loading control. Calculate the percentage of degradation relative to the vehicle control. Plot the percentage of degradation against the logarithm of the PROTAC concentration. A bell-shaped curve is indicative of the hook effect.

Strategies for Mitigating the Hook Effect

Once the hook effect is confirmed, the primary goal is to work within the optimal concentration range for your experiments.

1. Determine the Optimal Concentration Range:

From your dose-response curve, identify the concentration that gives the maximum degradation (DCmax) and the concentration at which 50% of the maximal degradation is achieved (DC50). For future experiments, use concentrations at or around the DCmax.

Parameter	Description	Example Value
DC50	The concentration of PROTAC that results in 50% of the maximal degradation of the target protein.	10 nM
DCmax	The concentration of PROTAC that results in the maximum observed degradation of the target protein.	100 nM
Hooking Point	The concentration at which the degradation begins to decrease.	> 1 µM

2. Time-Course Experiment at Optimal and "Hook" Concentrations:

To further understand the dynamics of degradation, perform a time-course experiment.

Experimental design for a time-course study.

This experiment will reveal how quickly degradation occurs at the optimal concentration and how the hook effect manifests over time. At the hooking concentration, you may observe initial degradation that then plateaus or even reverses as binary complexes accumulate.

3. Biochemical Assays to Complement Cellular Data:

If available, consider using biochemical assays like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to measure the binding affinities of your JQ1-PROTAC to both the isolated BET bromodomain and the E3 ligase. A significant difference in binding affinities can sometimes be a predictor of the hook effect, although the cellular environment plays a crucial role.

Concluding Remarks

The hook effect is an inherent characteristic of the ternary complex-forming mechanism of PROTACs. By performing careful dose-response experiments, you can identify the optimal concentration window for your JQ1-based PROTAC and avoid misinterpreting your data. Understanding and addressing the hook effect is a critical step in the successful development and application of PROTAC-based therapeutics.

References

• Pettersson, M., & Crews, C. M. (2019). PROteolysis TArgeting Chimeras (PROTACs) – Past, present and future. Drug Discovery Today: Technologies, 31, 15-27. [Link]

• Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension to handle in fragment-based drug design. Essays in Biochemistry, 61(5), 505-516. [Link]

• Roy, M. J., et al. (2019). SPR-based screening for assessing binding and ternary complex formation of PROTACs. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(7), 751-760. [Link]

enhancing cellular permeability of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTACs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) specifically tailored to address challenges with the cellular permeability of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTACs. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, providing you with a robust framework for rational design and optimization.

Disclaimer: On the "AMPRO-222" Moiety

Publicly available scientific literature and chemical databases do not contain information on a ligand designated "AMPRO-222". Therefore, this guide will operate under the assumption that AMPRO-222 is a novel or proprietary E3 ligase ligand. The principles and troubleshooting steps detailed herein are based on established knowledge of PROTAC design and are focused on the known components of the molecule: the JQ-1 warhead , the carboxylic acid functional group , and the -NH-C2-NH- linker . These strategies are broadly applicable to PROTACs with similar physicochemical features.

Frequently Asked Questions (FAQs)

Q1: My JQ-1 (carboxylic acid) PROTAC shows excellent binary binding to BRD4 and the target E3 ligase in biochemical assays, but has no degradation activity in cell-based assays. What is the most likely cause?

A1: A significant discrepancy between biochemical potency and cellular activity is a classic indicator of poor cellular permeability.[1] PROTACs, due to their high molecular weight (MW > 800 Da) and often large polar surface area (PSA), frequently exist "beyond the Rule of Five" (bRo5), making passive diffusion across the cell's lipid bilayer challenging.[2][3]

The primary culprit in your specific PROTAC structure is the carboxylic acid group . At physiological pH (~7.4), this group will be deprotonated to its carboxylate form (-COO⁻), imparting a negative charge. This charge significantly increases the molecule's polarity and hinders its ability to passively diffuse through the nonpolar cell membrane, effectively trapping it in the extracellular space. A study by Wei et al. highlighted this issue, where a KEAP1-based PROTAC with a free carboxylic acid showed poor cell-permeability, which was improved by masking the acid as an ethyl ester prodrug.[4]

Q2: How does the "-NH-C2-NH-" linker in my PROTAC influence its permeability?

A2: The linker is a critical determinant of a PROTAC's physicochemical properties.[3][] Your "-NH-C2-NH-" (ethylenediamine) linker, while short, has specific characteristics that impact permeability:

• Hydrogen Bond Donors (HBDs): The two secondary amine (-NH-) groups are potent hydrogen bond donors. A high HBD count increases the energy required to shed the aqueous solvation shell before entering the lipid membrane, thereby reducing permeability.[6]

• Flexibility: The ethyl linker is highly flexible, which can be a double-edged sword. While flexibility may be necessary to achieve a productive ternary complex geometry, it can also lead to a higher population of extended, polar conformations in aqueous solution, which are less permeable.[4][7]

• Basicity: The amine groups are basic and will likely be protonated at physiological pH, adding positive charges that further impede passive diffusion.

Q3: What is the "chameleonic effect" and could it be relevant for my PROTAC?

A3: The "chameleonic effect" describes the ability of some "beyond Rule of 5" molecules, including PROTACs, to adopt different conformations depending on their environment.[4][7] In a polar, aqueous environment (like the extracellular space), the molecule might be in an extended conformation, exposing its polar groups. However, in a nonpolar environment (like the cell membrane interior), it can fold upon itself, forming intramolecular hydrogen bonds (IMHBs) that shield its polar functionalities.[6][8] This folding reduces the molecule's effective polarity and size, facilitating membrane transit. Designing linkers that promote this behavior is an advanced strategy for improving permeability.[6][9]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a logical workflow to diagnose and resolve permeability issues with your JQ-1 (carboxylic acid) PROTAC.

Step 1: Confirming and Quantifying Poor Permeability

Before making structural modifications, it is crucial to experimentally confirm that poor permeability is the root cause of inactivity. Two standard assays are recommended for this purpose.[2][10]

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA) This assay measures passive diffusion across an artificial lipid membrane and is a cost-effective, high-throughput method for early-stage screening.[2][10][11]

• Prepare Donor Plate: Dissolve the PROTAC in a buffer solution (e.g., PBS at pH 7.4) to a known concentration (e.g., 10 µM) and add it to the wells of a 96-well donor plate.

• Prepare Acceptor Plate: The acceptor plate contains a filter membrane coated with a lipid solution (e.g., 2% lecithin in dodecane).[3] Add a pH-matched buffer to the acceptor wells.

• Assemble and Incubate: Carefully place the donor plate onto the acceptor plate. Incubate the assembly at room temperature for 4-18 hours with gentle agitation.

• Quantification: After incubation, measure the PROTAC concentration in both the donor and acceptor wells using LC-MS/MS.

• Calculate Permeability (Pₑ): Use the concentration data to calculate the effective permeability coefficient.

Protocol 2: Caco-2 Bidirectional Permeability Assay This assay uses a monolayer of human colon adenocarcinoma (Caco-2) cells, which models human intestinal absorption and can assess both passive diffusion and active transport/efflux.[2][10][12]

• Cell Culture: Seed Caco-2 cells on a transwell insert and culture for ~21 days until they form a differentiated, polarized monolayer with tight junctions.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to ensure the monolayer is intact before starting the assay.[3]

• Permeability Measurement (A→B): Add the PROTAC to the apical (A) side and measure its appearance on the basolateral (B) side over time.

• Efflux Measurement (B→A): Add the PROTAC to the basolateral (B) side and measure its appearance on the apical (A) side.

• Quantification: Analyze samples from both chambers at various time points using LC-MS/MS to determine the apparent permeability coefficient (Papp).

• Calculate Efflux Ratio: The ratio of Papp (B→A) / Papp (A→B) is calculated. A ratio significantly greater than 2 suggests the PROTAC is a substrate for active efflux pumps like P-glycoprotein (P-gp).[3]

Assay	Low Permeability	Moderate Permeability	High Permeability
PAMPA Pₑ	< 1 x 10⁻⁶ cm/s	1 - 10 x 10⁻⁶ cm/s	> 10 x 10⁻⁶ cm/s
Caco-2 Papp	< 2 x 10⁻⁶ cm/s	2 - 20 x 10⁻⁶ cm/s	> 20 x 10⁻⁶ cm/s
Efflux Ratio	> 2 (Indicates active efflux is a problem)	1 - 2	< 1

Note: These values are general guidelines and can vary between labs and specific assay conditions.

Caption: Workflow for diagnosing permeability issues using standard assays.

Step 2: Rational Structural Modification Strategies

If poor permeability is confirmed, the next step is rational redesign. The most direct strategies for your PROTAC involve masking the carboxylic acid and optimizing the linker.

The most effective strategy for neutralizing the negative impact of the carboxylic acid is to convert it into a prodrug.[12] This involves masking the acid with a chemical group that is cleaved by intracellular enzymes (like esterases) to release the active, charged PROTAC inside the cell.[4]

• Recommendation: Convert the carboxylic acid to an ethyl or methyl ester . This is a synthetically straightforward modification that replaces the charged carboxylate with a neutral, more lipophilic ester group, significantly boosting passive diffusion.[4][7]

The linker provides a versatile platform for fine-tuning the PROTAC's physicochemical properties.[9]

• Reduce HBDs and Increase Rigidity: Replace the flexible, polar -NH-C2-NH- linker with a more rigid, less polar alternative. Cationic rigid linkers containing piperidine or piperazine moieties can enhance rigidity, water solubility, and cell permeability.[9][12] Replacing an amide bond in a linker with an ester can also reduce the HBD count and improve permeability.[13][14]

• Modulate Lipophilicity: While increasing lipophilicity can improve membrane partitioning, excessive lipophilicity can hurt aqueous solubility and cause non-specific binding.[13] The goal is to find an optimal LogP range. For some PROTAC series, an ALogP between 3-5 has been suggested as optimal for permeability.[13]

• Promote "Chameleonic" Folding: Replace the alkyl-based linker with a short polyethylene glycol (PEG) type linker. The ether oxygens in PEG linkers can act as hydrogen bond acceptors, facilitating the formation of intramolecular hydrogen bonds that shield polar groups in the membrane.[7][15]

Caption: Decision tree for selecting a structural modification strategy.

Step 3: Advanced & Formulation Strategies

If simple structural modifications are insufficient, more advanced approaches can be considered.

• CLIPTACs (In-cell Click Chemistry): This strategy involves synthesizing the PROTAC in situ from two smaller, more permeable precursors.[4][7][12] One precursor would be JQ-1 tagged with one half of a click-chemistry pair (e.g., a trans-cyclooctene), and the other would be the E3 ligase ligand-linker portion tagged with the other half (e.g., a tetrazine). While powerful, this requires significant synthetic redesign.

• Formulation-based Enhancement: For in vivo applications, poor solubility and permeability can sometimes be overcome with formulation strategies.[16] Techniques like creating amorphous solid dispersions (ASDs) or using lipid-based nanoparticles can improve the dissolution and absorption of highly lipophilic or poorly soluble PROTACs.[16][17]

Final Recommendations

For a researcher facing poor cellular activity with a JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTAC, the path forward is clear:

• Diagnose: Use PAMPA and Caco-2 assays to definitively confirm that cellular permeability is the limiting factor.

• Prioritize the Prodrug: The negatively charged carboxylic acid is the most significant and easily addressed liability. Synthesizing an ethyl ester prodrug is the highest-impact, lowest-effort initial modification.

• Optimize the Linker: If further improvement is needed, systematically explore linker modifications to reduce HBD count, increase rigidity, and optimize lipophilicity.

By following this evidence-based, systematic approach, you can rationally overcome the permeability challenges inherent in this class of molecules and successfully advance your targeted protein degradation research.

References

• Correlation between Membrane Permeability and the Intracellular Degradation Activity of Proteolysis-Targeting Chimeras. (J-Stage) [Link: https://www.jstage.jst.go.jp/article/bpb/46/10/46_b23-00408/_article]
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. (ACS Publications) [Link: https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01927]
• PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. (PubMed Central) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11005273/]
• Impact of Linker Composition on VHL PROTAC Cell Permeability. (ACS Publications) [Link: https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01927]
• Application Notes & Protocols: Cell Permeability Assays for (S,R,S)-AHPC TFA containing PROTACs. (Benchchem) [Link: https://www.benchchem.com/application-notes/25/cell-permeability-assays-for-s-r-s-ahpc-tfa-containing-protacs]
• Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. (BOC Sciences) [Link: https://www.bocsci.com/blog/understanding-the-role-of-linkers-in-protac-molecules-length-flexibility-and-efficiency/]
• A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. (Springer Nature Experiments) [Link: https://experiments.springernature.com/articles/10.1007/978-1-0716-2387-5_15]
• Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. (NIH) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9408436/]
• Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). (Tandfonline) [Link: https://www.tandfonline.com/doi/full/10.1080/17425247.2023.2188820]
• How to Improve PROTACs’ Oral Bioavailability. (WuXi AppTec) [Link: https://dmpk.wuxiapptec.com/how-to-improve-protacs-oral-bioavailability/]
• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (ACS Publications) [Link: https://pubs.acs.org/doi/10.1021/acsmedchemlett.0c00263]
• Permeability Assay. (Profacgen) [Link: https://www.profacgen.com/permeability-assay.htm]
• PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. (Mount Sinai Scholars Portal) [Link: https://scholars.mssm.edu/en/publications/protac-delivery-strategies-for-overcoming-physicochemical-prope]
• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. (PMC - NIH) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9866164/]
• Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. (MDPI) [Link: https://www.mdpi.com/1420-3049/27/17/5472]
• 7 strategies to improve PROTACs' oral bioavailability. (Drug Discovery and Development) [Link: https://www.drugdiscoverytrends.com/7-strategies-to-improve-protacs-oral-bioavailability]
• Amide-to-ester substitution as a strategy for optimizing PROTAC permeability and cellular activity. (SciSpace) [Link: https://typeset.
• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. (University of Dundee) [Link: https://discovery.dundee.ac.
• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. (PubMed Central) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7492497/]
• Technical Support Center: Overcoming Poor Cell Permeability of Thalidomide-Based PROTACs. (Benchchem) [Link: https://www.benchchem.com/technical-support-center/4/overcoming-poor-cell-permeability-of-thalidomide-based-protacs]
• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. (Frontiers) [Link: https://www.frontiersin.org/articles/10.3389/fchem.2020.00773/full]
• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. (Bioorganic & medicinal chemistry) [Link: https://www.sciencedirect.com/science/article/pii/S096808962400473X]
• Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. (PMC - NIH) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8774136/]
• Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. (PubMed) [Link: https://pubmed.ncbi.nlm.nih.gov/39178586/]
• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (ACS Publications) [Link: https://pubs.acs.org/doi/full/10.1021/acsmedchemlett.0c00263]
• Structural basis of PROTAC cooperative recognition for selective protein degradation. (PMC) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5609424/]
• Technical Support Center: Troubleshooting Failed Protein Degradation with a New PROTAC. (Benchchem) [Link: https://www.benchchem.
• General mechanism of JQ1 in inhibiting various types of cancer. (PMC - NIH) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6122283/]
• E3 ligase ligand optimization of Clinical PROTACs. (PMC - NIH) [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9634125/]
• The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. (MDPI) [Link: https://www.mdpi.com/1420-3049/29/11/2493]
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. (ACS Publications) [Link: https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c01538]
• Discovery of E3 Ligase Ligands for Target Protein Degradation. (MDPI) [Link: https://www.mdpi.com/1420-3049/27/19/6276]
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. (PubMed) [Link: https://pubmed.ncbi.nlm.nih.gov/33141597/]

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challenges in synthesizing PROTACs with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

For Researchers, Scientists, and Drug Development Professionals

Welcome to our technical support center dedicated to the synthesis of PROTACs utilizing JQ-1 (carboxylic acid), an ethylenediamine linker, and the VHL E3 ligase ligand, AMPRO-222. As a Senior Application Scientist, I've designed this guide to provide you with not just protocols, but the underlying rationale and troubleshooting insights to navigate the complexities of this synthesis. Our goal is to empower you with the knowledge to not only execute the synthesis but also to diagnose and resolve common challenges, ensuring the integrity and success of your research.

I. Introduction to the Synthetic Challenge

The synthesis of the PROTAC JQ-1-(carboxylic acid)-NH-C2-NH-AMPRO-222, a known precursor to the BRD4 degrader BRD4 Degrader-29, involves a multi-step process centered around the formation of stable amide bonds.[1] This seemingly straightforward chemistry is often complicated by the specific characteristics of the building blocks: the sterically demanding JQ-1 carboxylic acid, the bifunctional nature of the ethylenediamine linker, and the preciousness and potential reactivity of the VHL ligand, AMPRO-222.

This guide will address the critical steps of this synthesis, from initial amide coupling to final purification and characterization, providing a framework for troubleshooting and optimization.

II. Synthetic Workflow and Key Considerations

The overall synthetic strategy involves a two-step amide coupling process. First, JQ-1 carboxylic acid is coupled to one of the amino groups of a protected ethylenediamine linker. Following deprotection, the resulting intermediate is then coupled to the carboxylic acid moiety of the VHL ligand AMPRO-222.

Figure 1. Synthetic workflow for JQ-1-(carboxylic acid)-NH-C2-NH-AMPRO-222.

III. Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses common issues encountered during the synthesis.

Step 1: Coupling of JQ-1 (carboxylic acid) to the Linker

Question 1: My initial coupling reaction between JQ-1 carboxylic acid and the mono-Boc protected ethylenediamine is showing low yield or failing to proceed. What are the likely causes and how can I troubleshoot this?

Answer: This is a frequent challenge and can often be attributed to several factors. Let's break them down:

• Inadequate Activation of JQ-1 Carboxylic Acid: JQ-1 is a relatively complex heterocyclic carboxylic acid. Incomplete activation is a common pitfall.

  • Causality: Amide bond formation requires the conversion of the carboxylic acid into a more reactive species that is susceptible to nucleophilic attack by the amine.[2] Coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are excellent for this, but their effectiveness can be hampered by reaction conditions.

  • Troubleshooting:

    • Ensure Anhydrous Conditions: Water is the enemy of amide coupling reactions as it can hydrolyze the activated ester intermediate.[2] Use anhydrous solvents (like DMF) and ensure all glassware is thoroughly dried.

    • Optimize Reagent Stoichiometry: A slight excess of the coupling reagent and base is often beneficial. A good starting point is presented in the table below.

    • Pre-activation: It is highly recommended to "pre-activate" the JQ-1 carboxylic acid.[3] This involves stirring the JQ-1 carboxylic acid with HATU and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in anhydrous DMF for 15-30 minutes before adding the amine linker.[4] This ensures the formation of the highly reactive OAt-active ester of JQ-1, minimizing side reactions.[3]

• Steric Hindrance: The bulky nature of the JQ-1 molecule can sterically hinder the approach of the amine.[5]

  • Causality: The three-dimensional structure of JQ-1 can physically block the amine from reaching the activated carboxylic acid group.

  • Troubleshooting:

    • Reaction Temperature: While room temperature is standard, gentle heating (e.g., to 40-50 °C) can sometimes provide the necessary energy to overcome the activation barrier.[5] However, be cautious as excessive heat can lead to side reactions and racemization.

    • Extended Reaction Time: Monitor the reaction by LC-MS. If the reaction is proceeding slowly, extending the reaction time (e.g., overnight) may be necessary.

• Suboptimal Base: The choice and amount of base are critical.

  • Causality: A base is required to deprotonate the carboxylic acid and neutralize the acidic byproducts of the reaction. DIPEA is a good choice as it is a bulky, non-nucleophilic base and is less likely to cause side reactions.[2]

  • Troubleshooting:

    • Stoichiometry: Use at least 2-3 equivalents of DIPEA to ensure the reaction medium remains basic.

Reagent	Stoichiometry (equiv.)	Purpose
JQ-1 (carboxylic acid)	1.0	Starting material
Mono-Boc-ethylenediamine	1.1 - 1.2	Amine source
HATU	1.1 - 1.2	Coupling reagent
DIPEA	2.0 - 3.0	Non-nucleophilic base
Anhydrous DMF	-	Solvent

Table 1. Recommended Reagent Stoichiometry for JQ-1 Coupling.

Question 2: I am observing a significant side product that appears to be the guanidinylation of my amine linker. How can I prevent this?

Answer: This is a known side reaction with uronium-based coupling reagents like HATU.

• Causality: If the amine is present before the carboxylic acid is fully activated, it can directly attack the HATU reagent, leading to the formation of a stable guanidinium byproduct, rendering the amine unreactive towards the intended coupling.[4]

• Troubleshooting:

  • Order of Addition is Key: The most effective way to prevent this is through the pre-activation strategy mentioned previously. Always add the amine to the pre-activated carboxylic acid solution.[3]

Step 2: Deprotection of the Boc Group

Question 3: My deprotection of the JQ-1-NH-C2-NH-Boc intermediate is incomplete or leading to degradation of the molecule. What are the best practices?

Answer: Boc deprotection is generally straightforward, but with complex molecules, optimization is sometimes necessary.

• Causality: The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group. Incomplete removal can be due to insufficient acid or reaction time, while degradation can occur if the conditions are too harsh.

• Troubleshooting:

  • Choice of Acid: Trifluoroacetic acid (TFA) is the most common reagent for Boc deprotection. A solution of 20-50% TFA in dichloromethane (DCM) at room temperature for 1-2 hours is a good starting point.

  • Monitoring: Monitor the reaction by LC-MS to ensure complete removal of the Boc group.

  • Work-up: After deprotection, it is crucial to thoroughly remove the excess TFA, as it can interfere with the subsequent coupling step. This can be achieved by co-evaporation with a solvent like toluene or by neutralizing the reaction mixture with a mild base.

Step 3: Coupling of the JQ-1-Linker Intermediate to AMPRO-222

Question 4: The final coupling step to attach the VHL ligand AMPRO-222 is giving me a very low yield. What specific challenges should I consider with this ligand?

Answer: AMPRO-222, as a VHL ligand, is a valuable and potentially sensitive molecule.

• Causality and Troubleshooting:

  • Ligand Stability: While generally stable, VHL ligands can be susceptible to degradation under harsh conditions.[6][7] It is recommended to handle AMPRO-222 according to the supplier's instructions, which typically involve storage at low temperatures and protection from light and moisture.

  • Stoichiometry: Given the potential cost and value of AMPRO-222, it is often used as the limiting reagent. In this case, a slight excess of the JQ-1-linker amine intermediate (e.g., 1.1-1.2 equivalents) and the coupling reagents should be used to drive the reaction to completion.

  • Reaction Conditions: Similar to the first coupling, use HATU and DIPEA in anhydrous DMF. Pre-activating the carboxylic acid on AMPRO-222 before adding the JQ-1-linker amine is also a viable strategy.

IV. Purification and Characterization

Question 5: I am struggling to purify the final PROTAC. My HPLC chromatogram shows multiple broad peaks. What are some effective purification strategies?

Answer: The purification of PROTACs can be challenging due to their often-greasy nature and high molecular weight.

• Causality: PROTACs can exhibit poor solubility and may aggregate, leading to broad peaks and difficult separation.

• Troubleshooting:

  • Column Choice: A reversed-phase C18 column is the standard choice for PROTAC purification.

  • Mobile Phase Modifiers: The use of a mobile phase modifier is crucial. A gradient of acetonitrile in water with 0.1% formic acid or 0.1% trifluoroacetic acid is commonly used.[8] Formic acid is often preferred for mass spectrometry compatibility.

  • Gradient Optimization: A shallow gradient will provide better resolution. Start with a low percentage of the organic phase and increase it slowly over a longer period.

  • Sample Preparation: Ensure your crude product is fully dissolved before injection. A small amount of DMSO or DMF can be used to dissolve the sample, which is then diluted with the initial mobile phase.[1]

Question 6: How can I be confident that I have synthesized the correct final product?

Answer: Thorough characterization is essential for confirming the identity and purity of your PROTAC.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is your primary tool for monitoring the reaction and confirming the mass of the final product. You should observe a peak at the expected m/z for the protonated molecule [M+H]+.

• ¹H NMR (Proton Nuclear Magnetic Resonance): NMR is crucial for structural confirmation. While the full assignment of a complex PROTAC spectrum can be challenging, you should be able to identify characteristic peaks for the JQ-1, linker, and AMPRO-222 moieties. Comparing the spectrum to those of the starting materials will help identify the newly formed amide bonds and the disappearance of the carboxylic acid protons.

• Purity Analysis: Analytical HPLC with UV detection should be used to determine the purity of the final compound, which should ideally be >95% for use in biological assays.[8]

V. Frequently Asked Questions (FAQs)

Q1: Can I use a different coupling reagent instead of HATU? A1: Yes, other uronium-based coupling reagents like HBTU or phosphonium-based reagents like PyBOP can be used. However, HATU is often preferred for its high efficiency and ability to suppress racemization, especially in complex syntheses.[5]

Q2: What is the role of DIPEA, and can I use another base? A2: DIPEA (N,N-Diisopropylethylamine) is a non-nucleophilic base that deprotonates the carboxylic acid and neutralizes acidic byproducts. Its bulky nature prevents it from participating in unwanted side reactions. Other non-nucleophilic bases like triethylamine (TEA) can be used, but DIPEA is often favored.[2]

Q3: How should I store my final PROTAC? A3: For long-term storage, it is best to store the solid PROTAC at -20°C or -80°C, protected from light and moisture. For solutions in DMSO, store in small aliquots at -80°C to avoid repeated freeze-thaw cycles.

Q4: My final PROTAC has poor aqueous solubility. How can this be addressed in future syntheses? A4: Poor solubility is a common issue with PROTACs.[9] For future iterations, consider incorporating more hydrophilic linkers, such as those containing polyethylene glycol (PEG) units.

VI. Experimental Protocols

Protocol 1: Synthesis of JQ-1-NH-C2-NH-Boc

• To a solution of JQ-1 (carboxylic acid) (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes for pre-activation.

• Add a solution of mono-Boc-ethylenediamine (1.1 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Boc Deprotection

• Dissolve the purified JQ-1-NH-C2-NH-Boc in a 1:1 mixture of DCM and TFA.

• Stir the solution at room temperature for 1-2 hours, monitoring by LC-MS.

• Upon complete deprotection, concentrate the solution under reduced pressure to remove the TFA and DCM.

• Co-evaporate with toluene (2-3 times) to ensure complete removal of residual TFA. The resulting amine salt is used in the next step without further purification.

Protocol 3: Synthesis of JQ-1-NH-C2-NH-AMPRO-222

• To a solution of AMPRO-222 (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15-30 minutes.

• Add a solution of the deprotected JQ-1-NH-C2-NH2 intermediate (as the TFA salt, 1.1 eq) in anhydrous DMF.

• Stir the reaction at room temperature overnight, monitoring by LC-MS.

• Upon completion, purify the crude reaction mixture directly by preparative reversed-phase HPLC.

• Lyophilize the pure fractions to obtain the final PROTAC as a solid.

VII. References

• BenchChem. (2025). Application Notes and Protocols for PROTAC Synthesis using a Thiol-PEG5-alcohol Linker.

• Gadd, M. S., Testa, A., Lucas, X., Chan, K.-H., Chen, W., Lamont, D. J., Zengerle, M., & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514–521.

• Ciulli, A., & Crews, C. M. (2022). PROTACs and the ubiquitin-proteasome system: a historic and future perspective. The Biochemist, 44(3), 6–11.

• BioCat GmbH. JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222.

• Ding, M., Shao, Y., Sun, D., Meng, S., Zang, Y., Zhou, Y., Li, J., Lu, W., & Zhu, S. (2023). Design, synthesis, and biological evaluation of BRD4 degraders. Bioorganic & Medicinal Chemistry, 78, 117134.

• An, S., & Fu, L. (2024). An updated patent review of BRD4 degraders (2019–2023). Expert Opinion on Therapeutic Patents, 1–23.

• Methods to accelerate PROTAC drug discovery. (2025). RSC Medicinal Chemistry.

• BenchChem. (2025). Troubleshooting guide for peptide coupling reactions with hindered amino acids.

• Abraham, R. J., & Reid, M. (2000). The NMR spectra of amides. Magnetic Resonance in Chemistry, 38(7), 570–578.

• Reddit. (2024). HATU coupling - what's the best order?

• MyBioSource. Buy Jq1 Vhl Protac Biochemical for Sale Online.

• BenchChem. (2025). Improving the yield of PROTAC synthesis reactions.

• BLD Pharm. JQ1-VHL-PROTAC.

• Maniaci, C., Hughes, S. J., Testa, A., Chen, W., Lamont, D. J., Rocha, S., Al-Hayali, K. M., & Ciulli, A. (2017). From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors. Journal of Medicinal Chemistry, 60(20), 8349–8361.

• PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. (2024). Signal Transduction and Targeted Therapy.

• BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in PROTAC Synthesis with Flexible Linkers.

• Reddit. (2023). Coupling reaction sometimes works, sometimes doesn't.

• Advancing Drug Discovery with PROTAC Building Blocks. (2024). YouTube.

• Reddit. (2025). Hatu reaction.

• ECHEMI. Why HATU is not working in a coupling reaction between...

• Nanda, L. N., Kim, J., & Maiti, S. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Bioorganic & Medicinal Chemistry, 112, 117875.

• Structures of representative BET-degrading PROTACs based on (+)-JQ1 as a warhead. (2022). ResearchGate.

• Impact of Target Warhead and Linkage Vector on Inducing Protein Degradation: Comparison of Bromodomain and Extra-Terminal (BET) and VHL E3 Ligase Binders. (2017). Journal of Medicinal Chemistry, 60(12), 4989–4999.

• Matyskiela, M. E., Zhang, W., Man, H.-W., Muller, G., & Khambatta, G. (2020). Metabolism of JQ1, an inhibitor of bromodomain and extra terminal bromodomain proteins, in human and mouse liver microsomes. Endocrinology, 161(8).

• Gadd, M. S., Testa, A., Lucas, X., Chan, K.-H., Chen, W., Lamont, D. J., Zengerle, M., & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514–521.

• MyBioSource. Buy Jq1 Vhl Protac Biochemical for Sale Online.

• DC Chemicals. VHL ligand 1|1448297-52-6|COA.

• Revvity. HTRF VHL Red Ligand.

• MOLNOVA. PROTAC-VHL-ligand | 1448297-52-6.

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minimizing off-target effects of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 based PROTACs

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on minimizing off-target effects of Proteolysis Targeting Chimeras (PROTACs) based on the JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 scaffold. This document is designed to serve as a resource for troubleshooting common experimental issues and to offer insights into the rational design and evaluation of these specific PROTACs.

I. Understanding the Landscape of Off-Target Effects

PROTACs, including those derived from the JQ-1 scaffold, are powerful tools for targeted protein degradation. However, their tripartite nature—comprising a warhead (JQ-1), a linker (NH-C2-NH), and an E3 ligase ligand (AMPRO-222)—presents multiple avenues for unintended interactions, leading to off-target effects. These effects can manifest as the degradation of unintended proteins or the modulation of cellular pathways independent of the intended target's degradation. Understanding the origin of these off-target effects is the first step toward mitigating them.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the off-target effects of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 based PROTACs.

Q1: What are the primary sources of off-target effects with this PROTAC?

A1: Off-target effects can arise from three main components of the PROTAC molecule:

• The JQ-1 Warhead: JQ-1 is a pan-BET inhibitor, meaning it binds to the bromodomains of BRD2, BRD3, and BRD4.[1][2] While the goal of the PROTAC is to degrade a specific BET protein, the inherent promiscuity of JQ-1 can lead to the degradation of other BET family members. Additionally, JQ-1 has been reported to have off-target effects on pathways independent of BET inhibition, which could contribute to a complex cellular phenotype.[3][4]

• The AMPRO-222 E3 Ligase Ligand: While specific information on "AMPRO-222" is not widely available in the provided search results, it is likely a ligand for an E3 ligase such as VHL or Cereblon. Off-target effects can occur if this ligand has affinity for other proteins or if the recruited E3 ligase has a broad substrate scope.

• The Ternary Complex: The formation of a stable ternary complex between the target protein, the PROTAC, and the E3 ligase is crucial for degradation. However, the PROTAC can also induce the formation of off-target ternary complexes with proteins that have some affinity for either the JQ-1 or AMPRO-222 moiety, leading to their unintended degradation.

Q2: How does the ethylenediamine (NH-C2-NH) linker influence selectivity?

A2: The linker plays a critical role in determining the selectivity and potency of a PROTAC.[5][6][] The length, rigidity, and attachment points of the linker dictate the geometry of the ternary complex.[8] An optimally designed linker will orient the E3 ligase in a productive conformation for ubiquitination of the intended target. Conversely, a suboptimal linker can lead to the formation of stable ternary complexes with off-target proteins, promoting their degradation. The short and flexible nature of the ethylenediamine linker may allow for a range of ternary complex conformations, which could contribute to both on-target and off-target degradation.

Q3: What are the essential control experiments to identify off-target effects?

A3: A robust set of control experiments is critical for validating the on-target activity of your PROTAC and identifying any off-target effects. Key controls include:

• Inactive Epimer Control: Synthesize a version of the PROTAC with an inactive enantiomer of JQ-1. This control will not bind to BET proteins and therefore should not induce their degradation. Any observed effects with this control can be attributed to off-target interactions of the linker or E3 ligase ligand.

• E3 Ligase Ligand-Blocked Control: Create a PROTAC with a modification to the AMPRO-222 moiety that ablates its binding to the E3 ligase. This control will bind to the target protein but cannot recruit the degradation machinery. It is useful for distinguishing between degradation-dependent and -independent effects.

• Warhead-Only and E3 Ligase Ligand-Only Controls: Treat cells with JQ-1 (carboxylic acid) and AMPRO-222 as individual molecules. This helps to deconvolute the effects of target inhibition from those of E3 ligase engagement.

• Proteasome Inhibitor Co-treatment: Co-treating cells with your PROTAC and a proteasome inhibitor (e.g., MG132) should rescue the degradation of the target protein. This confirms that the observed protein loss is due to proteasomal degradation.[9]

Q4: What is the "hook effect" and how does it relate to off-target effects?

A4: The "hook effect" is a phenomenon observed in PROTAC experiments where increasing the concentration of the PROTAC beyond an optimal point leads to a decrease in target degradation.[9][10] This occurs because at high concentrations, the PROTAC can form binary complexes with either the target protein or the E3 ligase, which are non-productive for degradation and compete with the formation of the productive ternary complex. These non-productive binary complexes can also potentially lead to off-target effects by sequestering the target protein or the E3 ligase, or through direct inhibition of other cellular processes.

III. Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues related to off-target effects in experiments with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 based PROTACs.

Observed Problem	Potential Cause	Recommended Solution
Degradation of multiple BET family members (e.g., BRD2, BRD3, and BRD4).	The JQ-1 warhead is a pan-BET inhibitor.	1. Confirm with Western Blot: Quantify the degradation of each BET family member. 2. Consider a more selective warhead: If isoform-specific degradation is required, consider designing a PROTAC with a more selective BET inhibitor. 3. Optimize PROTAC concentration: Lowering the PROTAC concentration may reveal a window of selectivity for the intended target.
Global proteomics reveals degradation of unexpected proteins.	1. Off-target binding of JQ-1: JQ-1 may have weak affinity for other proteins. 2. Promiscuous E3 ligase recruitment: The AMPRO-222 ligand may interact with other proteins. 3. Formation of off-target ternary complexes.	1. Perform Proteomics: Conduct a dose-response and time-course proteomics experiment to identify dose-dependent off-target degradation. 2. Validate with Orthogonal Methods: Confirm the degradation of high-priority off-targets with Western blotting. 3. Competitive Binding Assays: Use competitive binding assays to determine if the off-target proteins interact with the PROTAC components. 4. Redesign the PROTAC: Consider modifying the linker or the E3 ligase ligand to disrupt the formation of off-target ternary complexes.
Observed cellular phenotype is not rescued by proteasome inhibitor co-treatment.	The phenotype is likely due to a degradation-independent off-target effect of the PROTAC.	1. Use Control Compounds: Treat cells with the inactive epimer and E3 ligase ligand-blocked controls to pinpoint the source of the effect. 2. Assess Target Engagement: Confirm that the PROTAC is engaging the intended target in cells using techniques like cellular thermal shift assay (CETSA).
High cytotoxicity observed in cell-based assays.	1. On-target toxicity: Degradation of the intended target may be cytotoxic. 2. Off-target toxicity: Degradation of an essential off-target protein. 3. Degradation-independent toxicity.	1. Confirm with Controls: Use the inactive epimer and E3 ligase ligand-blocked controls to determine if the toxicity is degradation-dependent. 2. Dose-Response Analysis: Determine the cytotoxic concentration and compare it to the concentration required for target degradation. 3. Identify Off-Targets: Use proteomics to identify any degraded essential proteins that could explain the toxicity.

IV. Experimental Protocols

This section provides detailed protocols for key experiments to assess and minimize off-target effects.

Protocol 1: Global Proteomics Analysis of PROTAC-Treated Cells

Objective: To identify on-target and off-target protein degradation events following PROTAC treatment.

Methodology:

• Cell Culture and Treatment:

  • Plate cells at a consistent density and allow them to adhere overnight.

  • Treat cells with a range of PROTAC concentrations (e.g., 0.01, 0.1, 1, 10 µM) and a vehicle control (e.g., DMSO) for a defined time course (e.g., 6, 12, 24 hours).

• Cell Lysis and Protein Extraction:

  • Wash cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• Protein Digestion and Peptide Labeling:

  • Take an equal amount of protein from each sample and perform in-solution or in-gel digestion with trypsin.

  • Label the resulting peptides with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis:

  • Combine the labeled peptide samples and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Normalize the data and perform statistical analysis to identify proteins with significantly altered abundance in PROTAC-treated samples compared to the vehicle control.

  • Filter the data to identify proteins that show a dose-dependent decrease in abundance.

Protocol 2: Competitive Binding Assay (Fluorescence Polarization)

Objective: To assess the binding of the PROTAC and its individual components to potential off-target proteins.

Methodology:

• Reagents and Instrumentation:

  • Fluorescently labeled tracer molecule that binds to the protein of interest (either the intended target or a potential off-target).

  • Purified recombinant protein of interest.

  • PROTAC, JQ-1 (carboxylic acid), and AMPRO-222.

  • A plate reader capable of measuring fluorescence polarization.

• Assay Setup:

  • In a microplate, add a constant concentration of the fluorescent tracer and the protein of interest.

  • Add a serial dilution of the competitor compound (PROTAC, JQ-1, or AMPRO-222).

  • Incubate the plate at room temperature to allow the binding to reach equilibrium.

• Measurement and Data Analysis:

  • Measure the fluorescence polarization of each well.

  • Plot the fluorescence polarization values against the logarithm of the competitor concentration.

  • Fit the data to a suitable binding model to determine the IC50 value, which represents the concentration of the competitor that displaces 50% of the tracer.

  • The IC50 value is a measure of the binding affinity of the competitor for the protein of interest.

V. Visualizing the Mechanism and Troubleshooting Logic

To aid in understanding the concepts discussed, the following diagrams illustrate the PROTAC mechanism of action and a troubleshooting workflow.

Diagram 1: PROTAC Mechanism of Action

Caption: Mechanism of action for a JQ-1 based PROTAC and potential for off-target binding.

Diagram 2: Troubleshooting Workflow for Off-Target Effects

Caption: A logical workflow for troubleshooting off-target effects of PROTACs.

VI. References

• Fabgennix International. (n.d.). Competition Assay Protocol. [Link]

• ResearchGate. (n.d.). The mechanistic schematic diagram of PROTAC-mediated protein degradation. [Link]

• SINOPEG. (2025). Understanding JQ-1 Carboxylic Acid for PROTAC Design. [Link]

• ResearchGate. (n.d.). Schematic diagram showing the mechanism of action of PROTAC technology. [Link]

• ResearchGate. (n.d.). Effect of the linker's site of attachment on PROTAC stability. [Link]

• ResearchGate. (n.d.). A schematic representation of the mechanism of action of PROTAC compounds. [Link]

• PubMed Central. (n.d.). Impact of linker length on the activity of PROTACs. [Link]

• R Discovery. (2022). The mechanism of action and clinical value of PROTACs: A graphical review. [Link]

• YouTube. (2021). Webinar – Understanding PROTACs-Mediated Targeted Protein Degradation. [Link]

• PubMed Central. (n.d.). Impact of Linker Composition on VHL PROTAC Cell Permeability. [Link]

• Journal of the American Chemical Society. (2012). Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. [Link]

• PubMed Central. (n.d.). Selective inhibition of BET bromodomains. [Link]

• Pro-Active. (n.d.). Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. [Link]

• Springer Nature Experiments. (n.d.). An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. [Link]

• PubMed Central. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. [Link]

• PubMed Central. (n.d.). Differential PROTAC substrate specificity dictated by orientation of recruited E3 ligase. [Link]

• PubMed Central. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. [Link]

• ResearchGate. (2021). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. [Link]

• ResearchGate. (n.d.). Impact of linker length on the activity of PROTACs. [Link]

• ResearchGate. (n.d.). The schematic diagram shows the structure and degradation mechanism of PROTAC. [Link]

• ResearchGate. (n.d.). Proteolysis-targeting chimaeras (A) PROTACs hijack E3 ligases to. [Link]

• PubMed Central. (n.d.). A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). [Link]

• ResearchGate. (2022). Selective Wee1 degradation by PROTAC degraders recruiting VHL and CRBN E3 ubiquitin ligases. [Link]

• PubMed Central. (2021). Bromodomain and extraterminal (BET) protein inhibition of IgG/IgE production in murine B cells is counter-balanced by a strong Th2 bias. [Link]

• ResearchGate. (n.d.). Factors influence the selectivity of degraders. (A) PROTAC with. [Link]

• PubMed Central. (n.d.). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. [Link]

• PubMed Central. (2015). Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. [Link]

• The Biochemist. (2021). A beginner's guide to PROTACs and targeted protein degradation. [Link]

• PubMed Central. (n.d.). JQ1 affects BRD2-dependent and independent transcription regulation without disrupting H4-hyperacetylated chromatin states. [Link]

• Excelra. (2025). Step-by-Step Walkthrough of Targeted Protein Degradation. [Link]

• PubMed Central. (n.d.). General mechanism of JQ1 in inhibiting various types of cancer. [Link]

• PubMed Central. (n.d.). The BET bromodomain inhibitor, JQ1, facilitates c-FLIP degradation and enhances TRAIL-induced apoptosis independent of BRD4 and c-Myc inhibition. [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. [Link]

• National Institutes of Health. (2024). The emergence of cell-based protein arrays to test for polyspecific off-target binding of antibody therapeutics. [Link]

• Charles River Laboratories. (n.d.). Off-Target Screening Cell Microarray Assay. [Link]

• Integral Molecular. (n.d.). Antibody Polyspecificity – Identify Off-Target Liabilities. [Link]

Sources

• 1. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JQ1 affects BRD2-dependent and independent transcription regulation without disrupting H4-hyperacetylated chromatin states - PMC [pmc.ncbi.nlm.nih.gov]
• 3. General mechanism of JQ1 in inhibiting various types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The BET bromodomain inhibitor, JQ1, facilitates c-FLIP degradation and enhances TRAIL-induced apoptosis independent of BRD4 and c-Myc inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Ternary Complex Formation with JQ-1(carboxylic acid)-NH-C2-NH-AMPRO-222

A Guide for Senior Researchers and Drug Development Professionals

Welcome to the technical support center for our advanced chemical probe, JQ-1(carboxylic acid)-NH-C2-NH-AMPRO-222. This guide is designed to provide you, our expert users, with the in-depth insights and practical solutions needed to navigate the complexities of inducing and characterizing the BRD4-PROTAC-E3 Ligase ternary complex. As your dedicated application scientist, my goal is to help you troubleshoot common issues, optimize your experimental design, and unlock the full potential of this novel PROTAC.

This document assumes that AMPRO-222 is a novel, user-developed ligand for a target E3 ubiquitin ligase. The principles and troubleshooting steps outlined here are broadly applicable but are tailored to address the unique challenges that arise when working with new chemical matter.

Part 1: Understanding the System: The Ternary Complex

The efficacy of a PROTAC is not solely dependent on its binary affinities for the target protein (BRD4) and the E3 ligase. Instead, it hinges on the formation of a stable and productive ternary complex. The stability of this complex is described by the cooperativity factor (alpha, α), which quantifies how the binding of one protein influences the PROTAC's affinity for the other.

• Positive Cooperativity (α > 1): The binding of the first protein enhances the PROTAC's affinity for the second. This is the ideal scenario, leading to a stable ternary complex even at low PROTAC concentrations.

• Negative Cooperativity (α < 1): The binding of the first protein reduces the affinity for the second, making ternary complex formation unfavorable.

• No Cooperativity (α = 1): The two binding events are independent.

The short, flexible C2 linker in your PROTAC is designed to facilitate protein-protein interactions between BRD4 and the E3 ligase, which can be a major driver of positive cooperativity.

Mechanism of Action: A Visual Guide

Figure 1: The PROTAC-mediated degradation pathway, highlighting the central role of the ternary complex.

Part 2: Troubleshooting Guide - Common Experimental Issues

This section is structured in a question-and-answer format to directly address the most common challenges encountered when studying the JQ-1(carboxylic acid)-NH-C2-NH-AMPRO-222 PROTAC.

Question 1: "I've confirmed binary binding of my PROTAC to both BRD4 and the E3 ligase separately, but I can't detect a ternary complex using TR-FRET. What's going wrong?"

This is a classic issue. Strong binary affinities do not guarantee ternary complex formation. The problem often lies in steric hindrance or negative cooperativity.

Possible Causes & Solutions:

• Steric Clash: The C2 linker may be too short or conformationally restricted, causing the surfaces of BRD4 and the E3 ligase to clash when brought together.

  • Troubleshooting Workflow:

    • Control Compound: Synthesize a "non-binding" control where the JQ1 warhead is inactivated (e.g., with a methyl group on the acetyl-lysine binding nitrogen). This will help confirm that any signal is dependent on target binding.

    • Linker Modification: If possible, synthesize versions of the PROTAC with slightly longer or more rigid linkers (e.g., C3, C4, or PEG linkers). This is a chemical biology approach to test the linker hypothesis directly.

    • Structural Biology: If resources permit, attempting to obtain a crystal structure or cryo-EM data can provide definitive evidence of a steric clash.

• Negative Cooperativity: The conformation induced by binding to the first protein may be unfavorable for binding the second protein.

  • Troubleshooting Workflow:

    • Quantitative Biophysics: Use a quantitative method like Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR) to measure the binding affinities in a stepwise manner. This will allow you to calculate the cooperativity factor (α). An α value significantly less than 1 confirms negative cooperativity.

    • Assay Re-orientation: In a TR-FRET assay, try swapping the tags (e.g., if BRD4 is His-tagged and the E3 is GST-tagged, try the reverse). This can sometimes overcome minor orientation issues.

• The "Hook Effect": At high concentrations, the PROTAC can saturate both proteins in binary complexes, reducing the probability of forming a ternary complex. This leads to a bell-shaped curve in dose-response experiments.

  • Troubleshooting Workflow:

    • Extended Titration: Ensure your PROTAC concentration range is wide enough (e.g., from low pM to high µM) to observe the full dose-response curve, including the "hook" at the high end. The optimal concentration for ternary complex formation is often near the Kd of the weaker binary interaction.

Troubleshooting Flowchart: No Ternary Complex Detected

Figure 2: A step-by-step workflow for troubleshooting the absence of a ternary complex signal.

Question 2: "My PROTAC is causing protein aggregation in my biophysical assays. How can I solve this?"

Aggregation is a common problem, especially with molecules that bridge two larger proteins. It can be driven by poor solubility of the PROTAC itself or by the formation of non-specific higher-order complexes.

Possible Causes & Solutions:

• Poor PROTAC Solubility: The JQ-1 and AMPRO-222 moieties might create a molecule with poor aqueous solubility.

  • Troubleshooting Workflow:

    • Solubility Measurement: Use techniques like nephelometry to measure the kinetic solubility of your PROTAC in the assay buffer.

    • Buffer Optimization: Add a small percentage of a co-solvent like DMSO (typically 1-5%) or a non-ionic surfactant like Tween-20 or Triton X-100 (0.01-0.05%) to your buffer. This can significantly improve solubility without disrupting specific protein interactions.

    • Chemical Modification: If solubility issues persist, consider adding a solubilizing group (e.g., a PEG chain) to the linker in the next design cycle.

• Non-Specific Protein-Protein Interactions: The induced proximity may expose hydrophobic patches on the proteins, leading to aggregation.

  • Troubleshooting Workflow:

    • Light Scattering: Use Dynamic Light Scattering (DLS) or Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS) to monitor the size of particles in your solution in the presence and absence of the PROTAC. This provides direct evidence of aggregation.

    • Protein Engineering: If specific hydrophobic patches are known or predicted, site-directed mutagenesis to replace hydrophobic residues with hydrophilic ones can be attempted, although this is a more involved solution.

    • Assay Conditions: Lowering the protein concentrations in your assay can sometimes reduce the propensity to aggregate.

Parameter	Standard Condition	Optimized Condition for Aggregation	Rationale
DMSO	1% (v/v)	2-5% (v/v)	Increases PROTAC solubility.
Surfactant	None	0.01% Tween-20	Prevents non-specific protein adsorption and aggregation.
Protein Conc.	50-100 nM	10-25 nM	Reduces the likelihood of higher-order complex formation.
Buffer Salt	150 mM NaCl	250-500 mM NaCl	Higher salt can screen non-specific electrostatic interactions.

Table 1: Recommended buffer modifications to mitigate aggregation.

Part 3: Frequently Asked Questions (FAQs)

Q: How do I choose the right biophysical assay for my system?

A: The choice depends on your specific question (screening vs. quantitative characterization) and the availability of reagents.

• For high-throughput screening: TR-FRET and AlphaScreen/AlphaLISA are excellent choices. They are homogeneous (no-wash) assays and are highly sensitive.

• For quantitative affinity and thermodynamics: Isothermal Titration Calorimetry (ITC) is the gold standard. It directly measures the heat change upon binding, providing Kd, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) in a single, label-free experiment.

• For kinetics and affinity: Surface Plasmon Resonance (SPR) is ideal. It provides real-time measurement of binding and dissociation, giving you on-rates (ka), off-rates (kd), and affinity (Kd).

Q: My cooperativity value (α) is close to 1. Is my PROTAC still viable?

A: Yes, a cooperativity of 1 is not a deal-breaker, but it presents challenges. It means the stability of the ternary complex relies solely on the two binary affinities. In a cellular context, where protein concentrations are high, this can still be sufficient to drive degradation. However, PROTACs with positive cooperativity (α > 5) are generally more potent and efficient, as they form the ternary complex more readily. If you observe weak degradation in cells, aiming for a new design with higher cooperativity would be a logical next step.

Q: Can the "hook effect" also happen in cellular degradation assays?

A: Absolutely. The "hook effect" is a very common phenomenon in cellular assays like Western Blots or HiBiT assays. At very high concentrations, the PROTAC forms binary complexes with BRD4 and the E3 ligase separately, preventing the formation of the ternary complex required for degradation. This results in a bell-shaped dose-response curve where degradation is potent at intermediate concentrations but is lost at high concentrations. It is crucial to perform a wide dose-response to identify the optimal concentration window for your PROTAC.

Part 4: Key Experimental Protocols

Protocol 1: Ternary Complex Affinity Measurement by Isothermal Titration Calorimetry (ITC)

ITC provides a complete thermodynamic profile of the binding interactions. To determine cooperativity, you will perform two key experiments.

Objective: To determine the binding affinity (Kd) of the AMPRO-222 end of the PROTAC to the E3 ligase in the absence and presence of saturating BRD4.

Materials:

• Purified E3 Ligase protein (e.g., 20 µM in the ITC cell).

• Purified BRD4 protein (e.g., 100 µM stock).

• PROTAC (JQ-1-C2-AMPRO-222) (e.g., 200 µM in the ITC syringe).

• ITC Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP, 1% DMSO.

Procedure:

• Experiment A: Binary Titration (PROTAC into E3 Ligase)

  • Prepare the E3 ligase solution at 20 µM in ITC buffer. Load it into the sample cell.

  • Prepare the PROTAC solution at 200 µM in the exact same ITC buffer. Load it into the injection syringe.

  • Set up the ITC instrument (e.g., MicroCal PEAQ-ITC) with appropriate parameters (e.g., 19 injections of 2 µL each, 150s spacing, 25°C).

  • Run the titration and analyze the data using the instrument's software to obtain the affinity (Kd_E3).

• Experiment B: Ternary Titration (PROTAC into E3 Ligase + BRD4)

  • Prepare a solution containing both the E3 ligase (20 µM) and a saturating concentration of BRD4. To ensure saturation, the concentration of BRD4 should be at least 5-fold higher than the Kd of the JQ1-PROTAC interaction (e.g., if Kd is 100 nM, use >500 nM BRD4).

  • Load this pre-formed complex into the sample cell.

  • Using the same PROTAC solution from Experiment A, perform the identical titration.

  • Run the titration and analyze the data to obtain the apparent affinity in the presence of BRD4 (Kd_E3_app).

• Calculating Cooperativity (α):

  • The cooperativity factor is the ratio of the two affinities: α = Kd_E3 / Kd_E3_app

  • An α > 1 indicates positive cooperativity.

Expert Tip: Ensure the buffer is identical between the syringe and cell solutions (after accounting for the added protein) to minimize heats of dilution. Dialyze both proteins into the final ITC buffer before the experiment.

References

• Title: Principles of PROTAC-Mediated Protein Degradation: An Illustrated Guide Source: MedChemComm, 2019 URL: [Link]

• Title: The "Hook Effect" in PROTAC-Mediated Protein Degradation Source: ACS Chemical Biology, 2018 URL: [Link]

• Title: Biophysical and Structural Characterization of PROTAC Ternary Complexes Source: Nature Reviews Drug Discovery, 2020 URL: [Link]

• Title: Isothermal Titration Calorimetry in Drug Discovery Source: Biophysical Journal, 2014 URL: [Link]

• Title: JQ1: A Potent and Specific BET Bromodomain Inhibitor Source: Nature, 2010 URL: [Link]

strategies to improve the in vivo stability of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTACs

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth, actionable insights into overcoming the in vivo stability challenges associated with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 and related Proteolysis-Targeting Chimeras (PROTACs). Our goal is to move beyond simple protocols and explain the causal relationships behind experimental choices, empowering you to troubleshoot effectively and advance your research.

Introduction: The Challenge of JQ-1 PROTAC Stability

PROTACs utilizing the JQ-1 warhead are powerful tools for selectively degrading Bromodomain and Extra-Terminal domain (BET) proteins, such as BRD4, which are key targets in oncology.[1][2] These heterobifunctional molecules operate by hijacking the cell's ubiquitin-proteasome system to induce degradation of the target protein.[3][4]

However, the very structure that makes them effective—two distinct ligands joined by a linker—often results in molecules with high molecular weight and physicochemical properties that fall outside traditional "drug-like" space.[5][6] This frequently leads to significant challenges in achieving adequate in vivo stability and oral bioavailability, hindering their therapeutic potential.[7][8][9][10] This guide addresses the common hurdles and provides structured strategies for improving the pharmacokinetic (PK) profile of your JQ-1-based PROTACs.

Fig 1. General Mechanism of JQ-1 PROTAC Action

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My JQ-1 PROTAC shows high potency in vitro but has a very short half-life in vivo. What are the likely causes?

This is a classic and common challenge in PROTAC development. The discrepancy between in vitro potency and in vivo stability almost always points to rapid clearance, driven primarily by metabolic degradation or poor physicochemical properties.

Answer & Troubleshooting Steps:

• Metabolic Instability: PROTACs are large, complex molecules with numerous potential sites for metabolic attack by enzymes, particularly Cytochrome P450s (CYPs) in the liver.[11] This "first-pass" metabolism can severely limit the amount of drug that reaches systemic circulation.[12][13]

  • The Cause: The JQ-1 moiety, the linker, and the E3 ligase ligand can all contain metabolically labile spots. Common reactions include oxidation, hydrolysis of amides/esters in the linker, and N-dealkylation.

  • Troubleshooting Action: The first step is to identify the metabolic "hotspot." You must determine if the molecule is being cleaved into its constituent parts (JQ-1 warhead and E3 ligand) or if a specific site is being modified.

    • Run an In Vitro Metabolic Stability Assay: Use liver microsomes or hepatocytes to assess the intrinsic clearance of your compound. (See Protocol 1 ).

    • Perform Metabolite Identification (MetID): Incubate your PROTAC with liver microsomes and analyze the resulting mixture using LC-MS/MS. This will help you identify the specific metabolites, revealing where the molecule is being attacked.

• Chemical Instability: While less common than metabolic issues, some linkers or functional groups can be unstable in the physiological environment of plasma.

  • The Cause: The pH or enzymatic activity (e.g., by esterases) in plasma can cleave labile bonds within the PROTAC structure.

  • Troubleshooting Action: Conduct a plasma stability assay to rule out chemical degradation. (See Protocol 2 ). If the compound is stable in plasma but not in liver microsomes, the issue is metabolism-driven.

• Poor Pharmacokinetic Properties: Beyond stability, inherent properties can lead to rapid clearance.

  • The Cause: High polarity can lead to rapid renal clearance, while poor solubility can limit absorption and overall exposure.[8][9]

  • Troubleshooting Action: Characterize the physicochemical properties of your PROTAC, including aqueous solubility and lipophilicity (LogP/LogD). These parameters are critical for interpreting PK data.

Fig 2. Workflow for Diagnosing In Vivo Instability

Q2: My MetID results show cleavage at the linker. How can I modify the linker to improve stability?

The linker is not just a passive spacer; it is a critical determinant of a PROTAC's physicochemical properties, ternary complex formation, and metabolic stability.[12][14] The -NH-C2-NH- motif in your PROTAC, along with adjacent amide bonds, are common sites of metabolic attack.

Answer & Structural Modification Strategies:

• Metabolic Blocking: Introduce chemical modifications at or near the identified metabolic hotspot to sterically hinder enzyme access or remove the labile group.

  • Strategy: Replace susceptible hydrogens with fluorine or methyl groups (a technique known as "metabolic blocking"). For example, alkylation of an amide nitrogen can prevent hydrolysis.

  • Causality: These small, stable groups can block the active site of metabolic enzymes without drastically altering the linker's conformation, which is crucial for maintaining ternary complex formation.

• Increase Rigidity: Flexible linkers (like PEG or simple alkyl chains) can adopt multiple conformations, some of which may be ideal substrates for metabolic enzymes.[11]

  • Strategy: Replace a portion of the flexible linker with a more rigid structure, such as a cycloalkyl (e.g., cyclohexane) or aromatic (e.g., phenyl) ring.[12]

  • Causality: A rigid linker reduces the number of rotatable bonds and pre-organizes the PROTAC into a conformation that may be less favorable for metabolism while still permitting effective ternary complex formation. This has also been shown to improve cellular permeability.[12]

• Optimize Linker Length and Attachment Points: The geometry of the ternary complex is paramount.

  • Strategy: Systematically synthesize and test analogs with different linker lengths (e.g., varying PEG units) and attachment points on the JQ-1 or E3 ligase ligand.[13][14]

  • Causality: Even minor changes can significantly alter the stability and efficacy of the PROTAC. An unstable linker might be stabilized simply by changing its connection point, which alters its presentation to metabolic enzymes. For JQ-1, the carboxylic acid is a common attachment point, but other positions can be explored.[2][15]

Table 1: Common Metabolic Hotspots in JQ-1 PROTACs and Mitigation Strategies

Potential Hotspot Location	Common Metabolic Reaction	Mitigation Strategy	Rationale
Linker	Amide/Ester Hydrolysis	Replace with more stable bioisosteres (e.g., triazoles, ethers); N-alkylation of amides.	Removes enzymatically labile bonds.
Linker (Alkyl/PEG)	Oxidation at carbons adjacent to heteroatoms (N, O)	Introduce steric hindrance (gem-dimethyl groups); Fluorination.	Blocks access for CYP enzymes.
JQ-1 Moiety	Oxidation of the aromatic rings	Introduce electron-withdrawing groups (e.g., fluorine) on the rings.	Deactivates the rings towards oxidative metabolism.
E3 Ligase Ligand	Dependent on the specific ligand (e.g., oxidation of pomalidomide)	Modify peripheral positions of the ligand that are not critical for E3 binding.	Shields the core binding pharmacophore from metabolism.

Q3: My PROTAC is metabolically stable in vitro, but in vivo exposure is still poor. What formulation strategies can I use?

If your PROTAC is intrinsically stable but suffers from poor aqueous solubility or permeability, its bioavailability will be severely limited.[7][9] This is a very common issue for PROTACs, which often have "beyond Rule of 5" properties.[6][16] Advanced formulation is not just a final step; it's a critical tool for enabling in vivo studies.[8][17]

Answer & Formulation Approaches:

• Amorphous Solid Dispersions (ASDs):

  • What it is: The PROTAC is molecularly dispersed within a polymer matrix in an amorphous (non-crystalline) state. This is often achieved through spray-drying or hot-melt extrusion.[17]

  • Why it works: The amorphous form has a higher apparent solubility and faster dissolution rate compared to the more stable crystalline form. This can create a transient supersaturated solution in the gastrointestinal tract, enhancing absorption.[7][17] This is a leading strategy for improving the oral bioavailability of poorly soluble compounds.

• Lipid-Based Formulations (e.g., SMEDDS/SNEDDS):

  • What it is: Self-microemulsifying or nanoemulsifying drug delivery systems are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media (like GI fluids).[7][16]

  • Why it works: The PROTAC is dissolved in the lipidic phase, bypassing the need for dissolution in the gut. These formulations can also enhance lymphatic uptake, potentially reducing first-pass metabolism in the liver.[7][8]

• Nanoparticle Formulations:

  • What it is: The PROTAC is encapsulated within or conjugated to nanoparticles, such as lipid nanoparticles or polymeric micelles.[7][8][18]

  • Why it works: Nanoparticles can protect the PROTAC from degradation, improve its solubility, and potentially alter its biodistribution.[18] This is particularly useful for parenteral administration and can help overcome permeability issues.

Table 2: Comparison of Formulation Strategies for PROTACs

Formulation Strategy	Mechanism of Action	Key Advantages	Key Considerations
Amorphous Solid Dispersion (ASD)	Increases apparent solubility and dissolution rate.[17]	Well-established technology; Significant improvement in oral absorption for dissolution-limited compounds.[16]	Requires careful polymer selection; Physical stability of the amorphous state must be monitored.
Lipid-Based (SMEDDS/SNEDDS)	Bypasses dissolution step; Enhances solubility and permeability.[7][16]	Can reduce food effects; May mitigate first-pass metabolism.[8]	High surfactant/lipid load; Potential for GI irritation.
Nanoparticles (e.g., Lipid Nanodisks)	Encapsulation protects the drug; Can modify PK profile and biodistribution.[18]	Suitable for IV administration; Can improve circulation time and tumor penetration.[18]	More complex manufacturing and characterization; Potential immunogenicity.

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Sources

• 1. Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual-ligand PROTACS mediate superior target protein degradation in vitro and therapeutic efficacy in vivo - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03555K [pubs.rsc.org]
• 5. Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 7. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 11. benchchem.com [benchchem.com]
• 12. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 13. How to Improve PROTACs' Oral Bioavailability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. sygnaturediscovery.com [sygnaturediscovery.com]
• 17. Molecular Properties Of PROTACs And The Relationship To Formulation Design [outsourcedpharma.com]
• 18. Remodeling the Physicochemical and Pharmacokinetic Properties of PROTAC via Lipid Nanodisks for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to JQ-1 Derivatives: From Inhibition to Targeted Degradation

For researchers, scientists, and drug development professionals navigating the landscape of epigenetic modulators, the small molecule JQ-1 has been a foundational tool. Its potent and selective inhibition of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, has paved the way for investigating the therapeutic potential of targeting these critical regulators of gene expression. However, the evolution of chemical biology has propelled the field beyond simple inhibition towards targeted protein degradation. This guide provides an in-depth comparison of the pivotal JQ-1 derivative, JQ-1 (carboxylic acid), and its further elaboration into PROTAC linkers like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, with other classes of JQ-1 analogs. We will explore the causality behind their design, compare their performance based on available data, and provide detailed experimental protocols for their characterization.

JQ-1: The Archetype and Its Mechanistic Underpinnings

JQ-1 is a thieno-triazolo-1,4-diazepine that competitively binds to the acetyl-lysine binding pockets of BET bromodomains.[1] This action displaces BET proteins from chromatin, leading to the downregulation of key oncogenes such as MYC.[2] The (+)-enantiomer of JQ-1 is the active form, exhibiting potent anti-proliferative effects in various cancer models.[1] The general mechanism involves the disruption of super-enhancer-mediated transcription, which is critical for maintaining the cancer cell state.[2]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Mechanism of JQ-1 Inhibition"

The Emergence of JQ-1 Carboxylic Acid: A Gateway to PROTACs

While a powerful research tool, the therapeutic potential of JQ-1 as a standalone inhibitor has been met with challenges, including a short in vivo half-life.[3] This led to the development of derivatives, with JQ-1 (carboxylic acid) being one of the most significant. This analog replaces the tert-butyl ester of JQ-1 with a carboxylic acid, a modification that serves as a crucial chemical handle for further derivatization.[4] This seemingly simple change unlocks the potential to conjugate JQ-1 to other molecules, most notably to E3 ligase ligands to create Proteolysis Targeting Chimeras (PROTACs).[5]

PROTACs are heterobifunctional molecules that induce the degradation of a target protein by hijacking the cell's ubiquitin-proteasome system.[6] They consist of a ligand for the target protein (the "warhead"), a ligand for an E3 ubiquitin ligase, and a linker connecting the two.[6] JQ-1 (carboxylic acid) is a prime warhead for targeting BET proteins.[7]

JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222: A Precursor for Targeted Degradation

The molecule "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" represents a further step in PROTAC synthesis. It is a conjugate of the JQ-1 carboxylic acid warhead and a linker terminating in a reactive group, ready for attachment to an E3 ligase ligand. While direct comparative data for this specific intermediate is scarce, its value lies in its role as a modular building block. The nature of the linker is a critical determinant of the final PROTAC's efficacy.

Performance Comparison: JQ-1 vs. JQ-1-based PROTACs

The primary functional difference between JQ-1 and a JQ-1-based PROTAC is their mode of action: inhibition versus degradation. This leads to distinct pharmacological profiles.

Feature	JQ-1 (Inhibitor)	JQ-1-based PROTAC (Degrader)	Rationale & Significance
Mechanism	Occupancy-driven inhibition of BET bromodomains.[1]	Event-driven, catalytic degradation of BET proteins.[6]	PROTACs can have a more sustained effect as they only need to transiently engage the target to trigger its destruction.
Potency	High binding affinity (nanomolar IC50s for BRD4).[8]	Often exhibit picomolar to low nanomolar DC50 (half-maximal degradation concentration) values.[9]	The catalytic nature of PROTACs can lead to enhanced cellular potency compared to inhibitors.
Selectivity	Pan-BET inhibitor (binds to BRD2, BRD3, and BRD4).	Can exhibit selectivity for degrading specific BET family members (e.g., BRD4 over BRD2/3).[10]	Linker design and E3 ligase choice can influence ternary complex formation, leading to unexpected selectivity.
Durability of Effect	Effect is dependent on drug concentration at the target site.[3]	Protein degradation can be long-lasting, even after the PROTAC has been cleared.[10]	This can lead to less frequent dosing and a more durable therapeutic response.
Resistance	Overexpression of the target protein can lead to resistance.	Less susceptible to resistance from target overexpression due to catalytic degradation.	PROTACs offer a potential strategy to overcome resistance to traditional inhibitors.

Note: The performance of a PROTAC is highly dependent on the specific linker and E3 ligase ligand used.

Structure-Activity Relationship (SAR) of JQ-1 Derivatives

The development of potent JQ-1 derivatives, particularly for PROTACs, has been guided by extensive SAR studies.[5][11]

• Modification of the tert-butyl ester: As discussed, replacing this with a carboxylic acid is the key step for PROTAC synthesis.[4] The linker is then typically attached via an amide bond.[12]

• Linker Composition and Length: The nature of the linker (e.g., PEG-based, alkyl chains) and its length are critical for optimal ternary complex formation between the BET protein, the PROTAC, and the E3 ligase.[6]

• E3 Ligase Ligand: The choice of E3 ligase ligand (e.g., for Cereblon or VHL) can significantly impact the degradation profile and cellular activity of the PROTAC.[9]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Modular Synthesis of a JQ-1 PROTAC"

Experimental Protocols for Characterization

To rigorously compare JQ-1 derivatives, a suite of biochemical and cellular assays is employed.

Biochemical Binding Affinity: AlphaScreen Assay

The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based assay used to measure the binding affinity of inhibitors to their target proteins.[13]

Principle: A donor bead is conjugated to a ligand for the target protein (e.g., biotinylated histone peptide), and an acceptor bead is conjugated to the target protein itself (e.g., GST-tagged BRD4). When the protein and its ligand interact, the beads are brought into close proximity. Upon excitation, the donor bead releases singlet oxygen, which activates the acceptor bead to emit light. A competitive inhibitor will disrupt this interaction, leading to a decrease in the light signal.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare serial dilutions of the JQ-1 derivative in assay buffer.

  • Prepare solutions of GST-tagged BRD4 and biotinylated histone H4 peptide in assay buffer.

• Reaction Setup:

  • In a 384-well microplate, add the assay buffer, the JQ-1 derivative dilution (or DMSO control), the GST-tagged BRD4 protein, and the biotinylated histone peptide.

• Incubation:

  • Incubate the plate at room temperature for 30 minutes to allow the binding to reach equilibrium.

• Bead Addition:

  • Add the AlphaScreen acceptor beads (e.g., anti-GST coated) and incubate in the dark for 60 minutes.

  • Add the AlphaScreen donor beads (e.g., streptavidin-coated) and incubate in the dark for another 60 minutes.

• Signal Detection:

  • Read the plate on an AlphaScreen-compatible plate reader.

• Data Analysis:

  • The signal will be inversely proportional to the binding of the JQ-1 derivative to the BRD4 bromodomain. Calculate the IC50 value from the dose-response curve.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "AlphaScreen Experimental Workflow"

Cellular Potency: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the JQ-1 derivative and incubate for the desired time period (e.g., 72 hours).

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization:

  • Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Conclusion and Future Directions

The journey from JQ-1 to sophisticated PROTACs exemplifies the rapid advancements in chemical biology and drug discovery. JQ-1 (carboxylic acid) and its derivatives like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 are not merely analogs; they are enabling tools that have opened the door to targeted protein degradation, a modality with the potential to address previously "undruggable" targets and overcome mechanisms of drug resistance. The continued exploration of linker chemistry and E3 ligase biology will undoubtedly lead to the development of even more potent and selective JQ-1-based therapeutics. For researchers in this field, a thorough understanding of the principles and experimental methodologies outlined in this guide is paramount for the successful design and evaluation of the next generation of epigenetic modulators.

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Navigating PROTAC Synthesis: A Comparative Guide to JQ1-acid and a Pre-functionalized Analogue

A Strategic Choice in PROTAC Synthesis: JQ1-acid Versus Pre-functionalized Building Blocks for Enhanced Efficiency and Reproducibility

In the rapidly evolving field of targeted protein degradation, the synthesis of Proteolysis Targeting Chimeras (PROTACs) requires careful consideration of synthetic strategy to ensure efficiency, scalability, and reproducibility. For researchers targeting the bromodomain and extra-terminal domain (BET) family of proteins, the potent inhibitor JQ1 serves as a common warhead. This guide provides an in-depth comparison of two key starting materials for the synthesis of JQ1-based PROTACs: the foundational JQ1-carboxylic acid and the pre-functionalized intermediate, JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222.

The Crossroads of PROTAC Synthesis: Two Divergent Paths

The construction of a PROTAC molecule involves the conjugation of a warhead (targeting the protein of interest), an E3 ligase ligand, and a chemical linker. The choice of starting materials dictates the synthetic route, which can be broadly categorized as either stepwise (linear) or convergent (modular).

1. The Stepwise Approach with JQ1-carboxylic acid: This traditional method involves the sequential addition of the linker and the E3 ligase ligand to the JQ1-acid core. This linear synthesis offers flexibility in linker design and the choice of E3 ligase ligand. However, it can be a multi-step process that may require protecting group chemistry and multiple purification steps, potentially leading to lower overall yields and increased synthesis time.

2. The Convergent Approach with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222: This building block represents a more streamlined, convergent approach. It incorporates the JQ1 warhead pre-attached to a short linker segment (an ethylenediamine unit), terminating in a reactive "AMPRO-222" moiety. While the exact structure of AMPRO-222 is proprietary, it is designed for direct coupling to a compatible E3 ligase ligand or a fragment thereof. This strategy simplifies the synthetic workflow by reducing the number of individual reaction and purification steps.

Head-to-Head Comparison: A Tale of Two Syntheses

To illustrate the practical differences between these two approaches, let's consider the synthesis of a representative JQ1-based PROTAC targeting BRD4 and recruiting the Cereblon (CRBN) E3 ligase.

Feature	JQ1-carboxylic acid (Stepwise Synthesis)	JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 (Convergent Synthesis)
Synthetic Steps	Typically 3-5 steps	Typically 1-2 steps
Overall Yield	Variable, often lower due to multiple steps	Potentially higher due to fewer steps
Purification	Multiple chromatographic purifications often required	Fewer purification steps, potentially simplifying scale-up
Flexibility	High flexibility in linker and E3 ligase choice	Less flexible; linker and E3 ligase choice are constrained by the pre-functionalized starting material
Time Efficiency	More time-consuming	Faster, more streamlined process
Reproducibility	Can be challenging to ensure batch-to-batch consistency	Potentially more reproducible due to a simplified process

Experimental Insights: The Proof is in the PROTAC

The synthesis of PROTACs often involves amide bond formation, which can sometimes be low-yielding.[3] By utilizing a pre-formed warhead-linker fragment, the convergent approach can bypass potentially challenging coupling steps, leading to a more efficient and reliable synthesis. This is particularly advantageous for creating libraries of PROTACs for structure-activity relationship (SAR) studies, where speed and efficiency are paramount.[4]

Experimental Protocols: A Glimpse into the Lab

Below are generalized, illustrative protocols for the synthesis of a JQ1-based PROTAC using both starting materials.

Protocol 1: Stepwise Synthesis from JQ1-carboxylic acid

This protocol outlines the synthesis of a JQ1-PROTAC via a linear sequence.

Step 1: Linker Attachment to JQ1-acid

• Dissolve JQ1-carboxylic acid (1 equivalent) and a suitable amine-functionalized linker (e.g., N-Boc-ethylenediamine, 1.1 equivalents) in an anhydrous solvent such as DMF.

• Add a coupling agent (e.g., HATU, 1.2 equivalents) and a non-nucleophilic base (e.g., DIPEA, 2 equivalents).

• Stir the reaction at room temperature for 4-12 hours, monitoring by LC-MS.

• Upon completion, perform an aqueous workup and purify the product by column chromatography.

Step 2: Deprotection of the Linker

• Dissolve the Boc-protected JQ1-linker conjugate in a suitable solvent (e.g., DCM).

• Add a deprotecting agent (e.g., TFA).

• Stir at room temperature for 1-2 hours.

• Remove the solvent under reduced pressure to yield the amine-functionalized JQ1-linker.

Step 3: Coupling to the E3 Ligase Ligand

• Dissolve the amine-functionalized JQ1-linker (1 equivalent) and a carboxylic acid-functionalized E3 ligase ligand (e.g., pomalidomide-acid, 1.1 equivalents) in anhydrous DMF.

• Add a coupling agent (e.g., HATU, 1.2 equivalents) and a non-nucleophilic base (e.g., DIPEA, 2 equivalents).

• Stir the reaction at room temperature for 4-12 hours, monitoring by LC-MS.

• Perform an aqueous workup and purify the final PROTAC by preparative HPLC.

Caption: Workflow for stepwise PROTAC synthesis from JQ1-carboxylic acid.

Protocol 2: Convergent Synthesis from JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

This protocol illustrates the streamlined synthesis using the pre-functionalized JQ1 derivative.

Step 1: Coupling to the E3 Ligase Ligand

• Dissolve JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 (1 equivalent) and a compatible E3 ligase ligand derivative (1.1 equivalents) in a suitable anhydrous solvent (e.g., DMF).

• Add the appropriate coupling reagents and/or catalysts as recommended for the "AMPRO-222" reactive group.

• Stir the reaction at room temperature or with gentle heating as required, monitoring by LC-MS.

• Upon completion, perform an aqueous workup and purify the final PROTAC by preparative HPLC.

Caption: Workflow for convergent PROTAC synthesis.

The Verdict: Choosing the Right Tool for the Job

The choice between JQ1-carboxylic acid and a pre-functionalized derivative like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 depends on the specific goals of the research.

• For maximum flexibility and exploration of novel linker and E3 ligase combinations, JQ1-carboxylic acid is the preferred starting material. This approach allows for a greater degree of customization and is ideal for the initial stages of PROTAC design and optimization.

• For rapid synthesis of PROTAC libraries, improved efficiency, and potentially higher yields, pre-functionalized building blocks like JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 are superior. This convergent strategy is well-suited for SAR studies where a series of related PROTACs are needed quickly, and for later-stage development where a robust and reproducible synthetic route is crucial.

Ultimately, both synthetic strategies are valuable tools in the PROTAC developer's arsenal. The decision of which to employ should be guided by a careful consideration of the desired trade-offs between flexibility, speed, and efficiency. As the field of targeted protein degradation continues to advance, the availability of well-designed, pre-functionalized building blocks will undoubtedly play a key role in accelerating the discovery and development of new therapeutic agents.

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• Methods to acceler
• A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry.
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A Head-to-Head Comparison for Validating BRD4 Knockdown: JQ1 Inhibition vs. PROTAC Degradation

In the landscape of epigenetic research and oncology drug development, the bromodomain and extra-terminal domain (BET) protein BRD4 has emerged as a critical therapeutic target.[1] BRD4 plays a pivotal role in regulating the transcription of key oncogenes like c-Myc.[1][2] Two powerful chemical tools are frequently employed to interrogate BRD4 function: the small molecule inhibitor JQ1 and the more recent Proteolysis Targeting Chimera (PROTAC) technology. This guide provides a comprehensive comparison of these two modalities, offering experimental frameworks to validate their distinct effects on BRD4.

Understanding the Key Players: JQ1 and a JQ1-based PROTAC

JQ1: The Competitive Inhibitor

JQ1 is a thienotriazolodiazepine that acts as a potent and selective inhibitor of the BET family of proteins, including BRD2, BRD3, and BRD4.[3] It functions by competitively binding to the acetyl-lysine binding pockets (bromodomains) of these proteins, thereby displacing them from chromatin.[4][5] This displacement prevents BRD4 from recruiting the transcriptional machinery necessary for the expression of its target genes.[6] However, JQ1's action is transient; upon washout, BRD4 can re-associate with chromatin and resume its function.

PROTACs: Hijacking the Cellular Machinery for Degradation

Proteolysis Targeting Chimeras (PROTACs) represent a revolutionary approach to targeted protein modulation.[7][8] These heterobifunctional molecules consist of a ligand that binds to the target protein (in this case, a JQ1 derivative), a linker, and a ligand for an E3 ubiquitin ligase.[7][9] The JQ1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTAC, for instance, is designed to simultaneously bind to BRD4 and an E3 ligase.[10][11][12] This induced proximity triggers the ubiquitination of BRD4, marking it for degradation by the cell's natural protein disposal system, the proteasome.[9][13] Unlike inhibition, which is an "occupancy-driven" mechanism, PROTAC-mediated degradation is "event-driven" and can be catalytic, with a single PROTAC molecule capable of inducing the degradation of multiple target protein molecules.[9]

Mechanism of Action: Inhibition vs. Degradation

To visualize the distinct mechanisms of JQ1 and a JQ1-based PROTAC, consider the following pathways:

Caption: Mechanisms of JQ1 inhibition and JQ1-based PROTAC degradation of BRD4.

Experimental Validation: A Comparative Workflow

A robust validation of BRD4 knockdown requires a multi-pronged approach to assess changes at the protein, mRNA, and functional levels. The following experimental workflow provides a head-to-head comparison of the effects of JQ1 and the JQ1-based PROTAC.

Caption: Experimental workflow for validating BRD4 knockdown.

Assessing BRD4 Protein Levels: The Core of Validation

The most direct method to confirm BRD4 knockdown is to measure its protein levels.

a) Western Blotting: The Gold Standard for Targeted Protein Detection

Western blotting provides a straightforward and semi-quantitative assessment of BRD4 protein abundance.

Experimental Protocol: Western Blotting [6][14][15]

• Cell Lysis: Culture a suitable cancer cell line (e.g., MDA-MB-231, MV-4-11) to 70-80% confluency.[16] Treat cells with DMSO (vehicle control), JQ1, and the JQ1-based PROTAC at various concentrations and time points (e.g., 4, 8, 16, 24 hours).[16] Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate with a primary antibody against BRD4. After washing, incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Use an antibody against a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

Expected Outcomes & Interpretation:

Treatment	Expected BRD4 Protein Level	Rationale
DMSO (Vehicle)	No change	Baseline BRD4 expression.
JQ1	No significant change	JQ1 inhibits BRD4 function by displacing it from chromatin, but it does not induce its degradation.[17][18]
JQ1-based PROTAC	Dose- and time-dependent decrease	The PROTAC actively targets BRD4 for proteasomal degradation.[5][19]

b) Mass Spectrometry-based Proteomics: A Global View

For a more comprehensive and unbiased analysis, quantitative proteomics can reveal the global impact of JQ1 and the PROTAC on the cellular proteome.[20]

Experimental Workflow: Quantitative Proteomics

• Sample Preparation: Treat cells as described for Western blotting. Lyse cells and digest proteins into peptides.

• TMT Labeling (Optional but Recommended): Label peptides from different treatment groups with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis: Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify proteins using specialized software (e.g., MaxQuant, Proteome Discoverer).

Expected Outcomes & Interpretation:

• JQ1 Treatment: Proteomics data will likely show minimal changes in BRD4 protein levels but may reveal alterations in the expression of BRD4-regulated proteins.

• JQ1-based PROTAC Treatment: A significant and selective decrease in BRD4 abundance is expected.[21] This method can also uncover potential off-target degradation effects.[20]

Analyzing Transcriptional Consequences: RT-qPCR

Since BRD4 is a transcriptional regulator, assessing the mRNA levels of its target genes is crucial.[2]

Experimental Protocol: RT-qPCR [19][22][23]

• RNA Isolation: Treat cells as previously described. Isolate total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe an equal amount of RNA into cDNA.

• qPCR: Perform quantitative PCR using SYBR Green or TaqMan probes for BRD4 and its target genes (e.g., MYC).[19] Use at least two housekeeping genes (e.g., GAPDH, ACTB) for normalization.[19]

• Data Analysis: Calculate the relative mRNA expression using the ΔΔCt method.[19]

Expected Outcomes & Interpretation:

Treatment	Expected BRD4 mRNA Level	Expected MYC mRNA Level	Rationale
DMSO (Vehicle)	No change	Baseline expression	Normal cellular function.
JQ1	No change	Significant decrease	JQ1 inhibits BRD4's transcriptional activity, leading to downregulation of its target genes.[24]
JQ1-based PROTAC	No change	Significant decrease	The PROTAC degrades the BRD4 protein, which in turn prevents the transcription of its target genes. The BRD4 gene itself is not targeted.[19]

Evaluating Functional Outcomes: Cell Viability Assays

The ultimate goal of targeting BRD4 in many contexts, particularly cancer, is to inhibit cell proliferation and induce apoptosis.[4]

Experimental Protocol: Cell Viability Assay (e.g., CellTiter-Glo®) [25][26][27]

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: Treat cells with a serial dilution of JQ1 and the JQ1-based PROTAC. Include a vehicle control.

• Incubation: Incubate the cells for a defined period (e.g., 72 hours).

• Assay: Add the CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability.[27][28]

• Measurement: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Expected Outcomes & Interpretation:

Treatment	Expected Impact on Cell Viability	Rationale
DMSO (Vehicle)	No change	Baseline cell proliferation.
JQ1	Dose-dependent decrease	Inhibition of BRD4-mediated transcription of pro-proliferative genes leads to reduced cell viability.[4]
JQ1-based PROTAC	Potentially more potent dose-dependent decrease	Degradation of BRD4 can lead to a more sustained and profound inhibition of its function, often resulting in a greater reduction in cell viability compared to inhibition alone.

Synthesizing the Evidence: A Comparative Summary

Feature	JQ1 (Inhibitor)	JQ1-based PROTAC (Degrader)
Mechanism of Action	Competitive binding to bromodomains, displacing BRD4 from chromatin.[4][5]	Induces proximity between BRD4 and an E3 ligase, leading to ubiquitination and proteasomal degradation.[9][13]
Effect on BRD4 Protein	No significant change in total protein levels.[17][18]	Significant reduction in total protein levels.[5][19]
Effect on BRD4 mRNA	No significant change.	No significant change.[19]
Effect on Target Genes (e.g., MYC)	Transcriptional repression.[24]	Transcriptional repression due to protein degradation.
Functional Consequence	Inhibition of cell proliferation.[4]	Often more potent inhibition of cell proliferation.
Reversibility	Reversible upon compound washout.	Longer-lasting effect, as de novo protein synthesis is required to restore BRD4 levels.

Conclusion

Validating the knockdown of BRD4 requires a clear understanding of the mechanism of the tool compound being used. While both JQ1 and JQ1-based PROTACs effectively disrupt BRD4 function, they do so through fundamentally different mechanisms. JQ1 acts as a transient inhibitor, while the PROTAC induces the physical elimination of the BRD4 protein. A comprehensive validation strategy, incorporating protein-level analysis (Western blotting and/or proteomics), transcriptional analysis (RT-qPCR), and functional assays (cell viability), is essential to accurately interpret experimental results and advance our understanding of BRD4 biology and its therapeutic potential.

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• Discovery on Protein BRD4 Function in Mice Marks Critical Step in Research to Treat Patients with Complex Congenital Disorders | Mirage News. (URL: [Link])

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• Full article: BRD4 is a newly characterized transcriptional regulator that represses autophagy and lysosomal function - Taylor & Francis. (URL: [Link])

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• Targeted and Interactome Proteomics Revealed the Role of PHD2 in Regulating BRD4 Proline Hydroxylation - PMC - PubMed Central. (URL: [Link])

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A Senior Application Scientist’s Guide to Orthogonal Methods for Validating BRD4 Degradation

For researchers at the forefront of targeted protein degradation (TPD), confirming the specific and efficient elimination of a target protein is the cornerstone of discovery. The Bromodomain and Extra-Terminal domain (BET) protein BRD4 is a high-value target in oncology and inflammation, making the validation of its degradation a critical step in the development of novel therapeutics like Proteolysis-Targeting Chimeras (PROTACs) and molecular glues.

This guide provides an in-depth comparison of orthogonal methods to validate BRD4 degradation. We will move beyond simple protocols to explore the causality behind experimental choices, ensuring a robust and reliable validation cascade that builds confidence in your results. As a self-validating system, this multi-faceted approach ensures that the observed reduction in protein levels is genuinely due to targeted degradation and not a result of transcriptional repression, off-target effects, or cellular toxicity.

The Mechanism: Hijacking the Ubiquitin-Proteasome System

At the heart of TPD is the hijacking of the cell's natural protein disposal machinery. A heterobifunctional degrader molecule simultaneously binds to the target protein (BRD4) and an E3 ubiquitin ligase, forming a ternary complex.[1][2] This proximity facilitates the tagging of BRD4 with ubiquitin chains, marking it for destruction by the 26S proteasome.[2] Validating this entire process requires more than one technique.

Fig 1. PROTAC-mediated degradation of BRD4 via the ubiquitin-proteasome pathway.

Core Validation Strategy: An Orthogonal Workflow

A robust validation strategy does not rely on a single method but rather employs a series of complementary techniques to build a comprehensive and irrefutable case for on-target degradation. The workflow should progress from broad quantification to specific mechanistic validation.

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comparing different E3 ligase ligands with JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

In the landscape of targeted protein degradation, the strategic selection of an E3 ubiquitin ligase ligand is a critical determinant of the efficacy and specificity of a Proteolysis Targeting Chimera (PROTAC). For researchers focused on downregulating BET bromodomain proteins, the JQ-1 warhead is a well-established and potent starting point. This guide provides an in-depth comparison of commonly employed E3 ligase ligands that are paired with JQ-1 to create powerful PROTACs for therapeutic and research applications. While the specific molecule "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" appears to be a custom-synthesized PROTAC, this guide will focus on the foundational E3 ligase ligands that could be incorporated into such a construct, providing the necessary context for its evaluation.

The PROTAC Concept: Hijacking the Cellular Machinery

PROTACs are heterobifunctional molecules composed of three key components: a warhead that binds to the protein of interest (in this case, JQ-1 for BET proteins like BRD4), a linker, and a ligand that recruits an E3 ubiquitin ligase.[] By inducing proximity between the target protein and the E3 ligase, PROTACs co-opt the cell's natural protein disposal system—the Ubiquitin-Proteasome System (UPS)—to tag the target protein for degradation.[2][3]

Head-to-Head Comparison: The Titans of E3 Ligase Recruitment - CRBN vs. VHL

The development of JQ-1-based PROTACs has been dominated by the recruitment of two primary E3 ligases: Cereblon (CRBN) and von Hippel-Lindau (VHL).[4][5] The choice between these two is a critical design decision that influences a PROTAC's pharmacological properties.[]

Feature	Cereblon (CRBN) Ligands	von Hippel-Lindau (VHL) Ligands
Common Ligands	Thalidomide, Lenalidomide, Pomalidomide derivatives[7]	Hydroxyproline (hyp) mimetics[]
Ligand Size	Generally smaller, contributing to better drug-like properties[7]	Larger and more complex structures
Ternary Complex Stability	Can form highly stable ternary complexes	Often forms stable and long-lived complexes[]
Subcellular Localization	Primarily nuclear, but can shuttle to the cytoplasm[]	Predominantly cytoplasmic, but can be found in the nucleus[]
Tissue Expression	Ubiquitously expressed	Widely expressed, but levels can be regulated by oxygen[]
Known Off-Targets	Immunomodulatory effects (IMiD activity)[]	Fewer inherent off-target effects reported

Cereblon (CRBN) Ligands: The IMiD Family

Ligands that recruit CRBN are typically derived from immunomodulatory drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide.[7][8] These small molecules bind to the CRBN substrate receptor of the CRL4-CRBN E3 ligase complex.[4]

Advantages:

• Well-characterized: The binding mode of IMiDs to CRBN is well-understood, facilitating rational PROTAC design.

• Favorable Physicochemical Properties: Their relatively small size often leads to better cell permeability and oral bioavailability.[7]

Considerations:

• Neosubstrate Activity: IMiDs themselves can induce the degradation of endogenous proteins (neosubstrates) like IKZF1 and IKZF3, which can lead to desired immunomodulatory effects or potential off-target toxicities.[8]

• Potential for Resistance: Mutations in CRBN can lead to resistance to IMiD-based therapies and PROTACs.

Von Hippel-Lindau (VHL) Ligands: The Hypoxia Pathway Connection

VHL is the substrate recognition component of the CRL2-VHL E3 ligase complex, which naturally targets the hypoxia-inducible factor 1α (HIF-1α) for degradation under normoxic conditions.[9] PROTACs leverage this by using small molecules that mimic the hydroxyproline motif of HIF-1α to bind to VHL.[]

Advantages:

• High Affinity: Optimized VHL ligands can exhibit nanomolar binding affinities.

• Orthogonality: VHL ligands have a distinct mechanism and potential off-target profile compared to CRBN ligands, offering a valuable alternative.

Considerations:

• Larger Molecular Weight: VHL ligands are typically larger and more complex than CRBN ligands, which can present challenges in achieving good drug-like properties.

• Oxygen-Dependent Regulation: VHL expression and activity can be influenced by cellular oxygen levels, which might affect PROTAC efficacy in hypoxic tumor microenvironments.[]

Performance Data for JQ-1-Based PROTACs

The efficacy of a PROTAC is typically assessed by its ability to induce the degradation of the target protein, measured by the DC50 (the concentration at which 50% of the target protein is degraded) and the Dmax (the maximum percentage of protein degradation).

PROTAC	E3 Ligase Recruited	Target Protein	DC50 (nM)	Dmax (%)	Cell Line
dBET1	CRBN	BRD4	<1	>90	Various
ARV-825	CRBN	BRD4	<1	>95	Various
MZ1	VHL	BRD4	~25	~90	HeLa
AT1	VHL	BRD4	~1.8	>90	22Rv1
TD-428	CRBN	BRD4	0.32	>90	22Rv1

Note: The values presented are approximations from various literature sources and can vary depending on the specific experimental conditions, cell line, and linker used.[10][11]

Emerging E3 Ligase Ligands for JQ-1 PROTACs

While CRBN and VHL are the workhorses of the field, research is expanding to include other E3 ligases to overcome limitations and expand the scope of targeted protein degradation.

• KEAP1: The Nomura group developed a PROTAC named CDDO-JQ1 by conjugating a KEAP1 ligand with JQ-1, successfully inducing BRD4 degradation.[12][13]

• RNF114: Covalent ligands for RNF114 have been incorporated into JQ-1-based PROTACs, demonstrating effective BRD4 degradation.[12]

The recruitment of these novel E3 ligases opens up new avenues for developing PROTACs with different degradation profiles, tissue-specific activity, and mechanisms to overcome resistance.

Experimental Protocols for Comparative Analysis

To rigorously compare different E3 ligase ligands in a JQ-1-based PROTAC context, a series of well-controlled experiments are essential.

Western Blot for BRD4 Degradation

This is the most direct method to quantify the degradation of the target protein.

Protocol Outline:

• Cell Culture and Treatment: Plate a suitable cell line (e.g., HeLa, 22Rv1, or a relevant cancer cell line) and treat with a dose-response of the JQ-1 PROTACs for a specified time (e.g., 24 hours).[14][15]

• Cell Lysis: Harvest the cells and prepare whole-cell lysates.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.[14]

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against BRD4 and a loading control (e.g., GAPDH or β-actin).[14][16]

• Detection and Analysis: Use a secondary antibody conjugated to HRP and an ECL substrate for detection. Quantify the band intensities to determine the DC50 and Dmax.[14]

In Vitro Ubiquitination Assay

This assay provides direct evidence that the PROTAC is mediating the ubiquitination of the target protein.[2][17]

Protocol Outline:

• Reaction Setup: In a microcentrifuge tube, combine the purified target protein (BRD4), the E3 ligase complex (e.g., CRL4-CRBN or VHL-elongin B/C), E1 activating enzyme, E2 conjugating enzyme, ubiquitin, and ATP.[2]

• PROTAC Addition: Add the PROTAC at various concentrations to the reaction mixtures. Include a no-PROTAC control.[2]

• Incubation: Incubate the reactions at 37°C to allow for ubiquitination.[17]

• Quenching and Analysis: Stop the reaction and analyze the products by Western blot, probing for the target protein. A ladder of higher molecular weight bands indicates polyubiquitination.[2]

Ternary Complex Formation Assays

Assessing the formation and stability of the ternary complex (Target Protein-PROTAC-E3 Ligase) is crucial for understanding PROTAC efficacy.[][18]

Common Techniques:

• Surface Plasmon Resonance (SPR): Can measure the binding kinetics and affinity of the ternary complex components.[19]

• Isothermal Titration Calorimetry (ITC): Provides thermodynamic data on complex formation.[19]

• Fluorescence Resonance Energy Transfer (FRET) or Bioluminescence Resonance Energy Transfer (BRET): These proximity-based assays can be used in live cells to monitor ternary complex formation in real-time.[20]

Conclusion

The choice of an E3 ligase ligand is a multifaceted decision in the design of a JQ-1-based PROTAC. CRBN and VHL ligands each offer a distinct set of advantages and disadvantages. A thorough understanding of their properties, combined with rigorous experimental validation, is paramount for the development of potent and selective protein degraders. As the field continues to evolve, the exploration of novel E3 ligase ligands will undoubtedly expand the toolkit available to researchers, enabling the targeting of an even broader range of disease-causing proteins.

References

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• Ha, D., & Kim, W. Y. (2019). Von Hippel-Lindau Tumor Suppressor Pathways & Corresponding Therapeutics in Kidney Cancer. Cancers, 11(11), 1797.

• ResearchGate. (n.d.). Structures of representative BET-degrading PROTACs based on (+)-JQ1 as a warhead. Retrieved from [Link]

• Hughes, S. J., & Ciulli, A. (2017). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Slas DISCOVERY: Advancing Life Sciences R&D, 22(8), 947-961.
• Nanda, L., et al. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Bioorganic & Medicinal Chemistry, 110, 117875.

• ResearchGate. (n.d.). The JQ1-based PROTACs synthesized by Phe-BF3 can induce BRD4 degradation. Retrieved from [Link]

• Zhang, H., et al. (2018). VHL and Hypoxia Signaling: Beyond HIF in Cancer.

• Domainex. (n.d.). Ternary Complex Formation Assays. Retrieved from [Link]

• Koravovic, M., et al. (2023). From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors. European Journal of Medicinal Chemistry, 251, 115246.
• Day, E. S., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Journal of Molecular Biology, 436(2), 168341.

• Profacgen. (n.d.). Ubiquitination Assay. Retrieved from [Link]

• Lee, K. M., et al. (2014). Functional Effects of a Pathogenic Mutation in Cereblon (CRBN) on the Regulation of Protein Synthesis via the AMPK-mTOR Cascade. Journal of Biological Chemistry, 289(34), 23874-23886.
• PubMed. (2014). Functional effects of a pathogenic mutation in Cereblon (CRBN) on the regulation of protein synthesis via the AMPK-mTOR cascade. Journal of Biological Chemistry, 289(34), 23874-23886.

• Bohrium. (n.d.). Loss of Von Hippel–Lindau (VHL) Tumor Suppressor Gene Function: VHL–HIF Pathway and Advances in Treatments for Metastatic Renal Cell Carcinoma (RCC). Retrieved from [Link]

• An, J., & Rettig, M. B. (2007). Mechanism of von Hippel-Lindau Protein-Mediated Suppression of Nuclear Factor kappa B Activity. Molecular and Cellular Biology, 27(19), 6803-6815.
• Kaelin, W. G., Jr. (2007). The VHL Tumor Suppressor: Master Regulator of HIF. Current Opinion in Genetics & Development, 17(1), 75-80.

• R Discovery. (2014). Functional Effects of a Pathogenic Mutation in Cereblon (CRBN) on the Regulation of Protein Synthesis via the AMPK-mTOR Cascade. Retrieved from [Link]

• Di Micco, R. M. C., et al. (2022). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry, 65(13), 9036-9051.

• MDPI. (n.d.). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. Retrieved from [Link]

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• Reaction Biology. (n.d.). Cellular BRD4 Protein Degradation Assay. Retrieved from [Link]

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• PubMed Central. (n.d.). E3 Ligases Meet Their Match: Fragment-Based Approaches to Discover New E3 Ligands and to Unravel E3 Biology. Retrieved from [Link]

• PubMed. (2021).

• PubMed Central. (n.d.). Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs. Retrieved from [Link]

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• MRC PPU. (n.d.). Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs. Retrieved from [Link]

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A Head-to-Head Comparison for Drug Discovery Professionals: JQ-1-Based PROTAC vs. Small-Molecule BRD4 Inhibitors

In the landscape of epigenetic drug discovery, the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, has emerged as a pivotal target for therapeutic intervention in oncology and inflammation. The traditional approach has centered on the development of small-molecule inhibitors, such as the well-characterized JQ-1, which competitively bind to the acetyl-lysine binding pockets (bromodomains) of BRD4. However, a newer, catalytic approach utilizing Proteolysis-Targeting Chimeras (PROTACs) is revolutionizing the field. This guide provides a detailed comparison between the JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTAC, a representative BRD4 degrader, and conventional BRD4 inhibitors.

We will delve into their distinct mechanisms of action, compare their performance based on key experimental data, and provide detailed protocols for their evaluation. This analysis is designed to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate the selection and application of these powerful molecules.

Dueling Mechanisms: Inhibition vs. Degradation

Understanding the fundamental difference in how these two classes of molecules function is crucial to appreciating their distinct biological consequences.

The Occupancy-Driven Model of BRD4 Inhibitors

Small-molecule inhibitors, like JQ-1, function through an "occupancy-driven" model. They are designed to fit into the bromodomains of BRD4, competing with its natural ligand, acetylated lysine residues on histone tails. By physically occupying this pocket, they prevent BRD4 from tethering to chromatin, thereby inhibiting the transcription of key oncogenes like c-MYC. The efficacy of these inhibitors is directly proportional to their concentration in and around the target protein, requiring sustained high-level exposure to maintain a therapeutic effect.

Fig 2. Catalytic Cycle of a BRD4 PROTAC.

Performance Metrics: A Data-Driven Comparison

The conceptual differences in mechanism translate into tangible, measurable differences in performance. While the exact molecule "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 PROTAC" is a specific construct that may not have extensive publicly available data, we can analyze data from highly similar and well-documented JQ-1 based PROTACs like dBET1 or ARV-825 to draw a robust comparison.

Parameter	JQ-1 (Inhibitor)	JQ-1 Based PROTAC (e.g., ARV-825)	Rationale & Significance
Mechanism	Competitive Inhibition	E3 Ligase-mediated Degradation	Degradation removes the entire protein scaffold, eliminating both bromodomain and non-bromodomain functions.
Potency (Cell Viability)	IC50: ~90 nM (in MM.1S cells)	IC50: ~5 nM (in MM.1S cells)	PROTACs often exhibit significantly higher potency in killing cancer cells due to the catalytic and irreversible nature of degradation.
Target Engagement	Requires high, sustained occupancy	Sub-stoichiometric, catalytic	Lower doses of PROTACs can be effective, potentially reducing off-target effects and improving the therapeutic window.
Effect on Protein Level	No change or slight increase	Profound & sustained degradation (>90%)	Degradation is a more robust method for silencing protein function compared to transient inhibition.
Durability of Effect	Reversible; effect lost upon washout	Long-lasting; effect persists after washout	The cell must re-synthesize the BRD4 protein, leading to a much longer duration of action for PROTACs.
Selectivity	Pan-BET inhibitor (BRD2/3/4)	Can be engineered for improved selectivity	While the JQ-1 warhead is pan-BET, the ternary complex formation can sometimes confer additional selectivity for one BET family member over others.
Resistance	Point mutations in binding pocket	E3 ligase mutations, proteasome dysfunction	PROTACs may overcome resistance to inhibitors that rely on binding pocket occupancy. However, they can have their own unique resistance mechanisms.

Key Experimental Workflow: Assessing BRD4 Degradation

A cornerstone experiment to differentiate an inhibitor from a degrader is a Western blot to directly measure the levels of the target protein.

Objective: To quantify the change in BRD4 protein levels in a cancer cell line following treatment with JQ-1 versus a JQ-1 based PROTAC.

Step-by-Step Protocol

• Cell Culture & Seeding:

  • Culture a relevant cell line (e.g., MM.1S multiple myeloma or MDA-MB-231 breast cancer cells) under standard conditions (37°C, 5% CO2).

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment:

  • Prepare stock solutions of JQ-1 and the JQ-1 PROTAC in DMSO.

  • Dilute the compounds in cell culture medium to final concentrations. A dose-response is recommended (e.g., 1 nM, 10 nM, 100 nM, 1 µM). Include a DMSO-only vehicle control.

  • Aspirate the old medium from the cells and replace it with the compound-containing medium. Incubate for a predetermined time course (e.g., 4, 8, 16, 24 hours). A 16-24 hour time point is often sufficient to observe maximal degradation.

• Cell Lysis & Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells directly in the well using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to microcentrifuge tubes, and clarify by centrifugation at ~14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples and prepare them for SDS-PAGE by adding Laemmli sample buffer and boiling.

  • Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for BRD4 overnight at 4°C.

  • Crucial Control: Also probe for a loading control protein (e.g., GAPDH, β-Actin) to ensure equal protein loading across lanes.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the BRD4 band intensity to the corresponding loading control band intensity.

  • Compare the normalized BRD4 levels in the treated samples to the vehicle control. The PROTAC-treated samples are expected to show a significant dose-dependent decrease in the BRD4 band, while the JQ-1 treated samples should show little to no change.

Fig 3. Experimental workflow for assessing protein degradation.

Conclusion and Future Outlook

The comparison between JQ-1 based PROTACs and traditional BRD4 inhibitors highlights a paradigm shift in targeting disease-causing proteins. While inhibitors like JQ-1 have been invaluable research tools and have paved the way for clinical candidates, they are fundamentally limited by the principles of occupancy-based pharmacology. Their efficacy is tied to maintaining a specific concentration, and they are ineffective against the non-scaffolding functions of the target protein.

PROTACs, by harnessing the cell's own degradation machinery, offer a more efficient, potent, and durable method of protein silencing. The ability to catalytically remove a target protein opens up new therapeutic avenues, potentially overcoming resistance mechanisms and providing a more profound and lasting biological effect. As the technology matures, we can expect to see the development of next-generation PROTACs with improved selectivity, oral bioavailability, and fine-tuned degradation profiles, further solidifying their place as a transformative modality in drug discovery. The choice between an inhibitor and a degrader is no longer just a matter of potency; it is a strategic decision based on the desired biological outcome and the specific vulnerabilities of the disease state being targeted.

References

• Title: The Bromodomain and Extra-Terminal Domain (BET) Protein Family as a Therapeutic Target in Cancer Source: Cancers (Basel) URL: [Link]

• Title: Discovery and characterization of a potent and selective BRD4/3 inhibitor (GSK1324726A) for the treatment of hematological malignancies Source: Journal of Medicinal Chemistry URL: [Link]

• Title: PROTACs: A new therapeutic modality Source: Nature Reviews Drug Discovery URL: [Link]

• Title: PROTACs: A new drug discovery paradigm Source: Cell Chemical Biology URL: [Link]

• Title: dBET1, a BET Degrader, Is a Potent and Selective Anticancer Agent Source: Cancer Discovery URL: [Link]

• Title: ARV-825: A Novel BET Bromodomain-Targeting PROTAC that Exhibits Superior Potency and Efficacy in Preclinical Models of Acute Myeloid Leukemia Source: Molecular Cancer Therapeutics URL: [Link]

• Title: The BET bromodomain inhibitor JQ1 suppresses growth of multiple myeloma cells by restraining MYC and IRF4 Source: Proceedings of the National Academy of Sciences URL: [Link]

Navigating the In Vivo Landscape of JQ-1-Based BET Degraders: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of targeted protein degradation, PROteolysis TArgeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. This guide provides an in-depth technical comparison of the in vivo efficacy of BET (Bromodomain and Extra-Terminal) protein degraders built upon the well-established JQ-1 scaffold. While specific in vivo data for a degrader precisely named "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" or "PROTAC BRD4 Degrader-29" is not extensively available in peer-reviewed literature, this guide will focus on the principles and performance of closely related and well-documented JQ-1-based degraders. We will dissect the critical components of these molecules and compare their in vivo performance, offering valuable insights for the design and evaluation of next-generation BET degraders.

The Anatomy of a JQ-1 Based BET Degrader

JQ-1, a potent inhibitor of the BET family of proteins (BRD2, BRD3, and BRD4), serves as the "warhead" for these degraders, targeting them to the BET proteins.[1] However, unlike simple inhibition, PROTACs hijack the cell's own ubiquitin-proteasome system to induce the degradation of the target protein. This is achieved through a heterobifunctional molecule comprising three key components:

• The Warhead: (+)-JQ1, or a derivative like JQ-1 (carboxylic acid), which provides the binding affinity and selectivity for the BET bromodomains.[2]

• The E3 Ligase Ligand: A molecule that recruits a specific E3 ubiquitin ligase, such as the von Hippel-Lindau (VHL) or Cereblon (CRBN) E3 ligase.[3][]

• The Linker: A chemical tether that connects the warhead and the E3 ligase ligand. The linker's length and composition are critical for optimal ternary complex formation and subsequent degradation.[5][6]

The specific degrader mentioned in the topic, "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222," points to a modular design where JQ-1 (carboxylic acid) is the warhead, "-NH-C2-NH-" represents a short ethylenediamine linker, and "AMPRO-222" is presumably the E3 ligase ligand component. While the precise structure of AMPRO-222 is not publicly documented, the overall architecture is consistent with the established principles of PROTAC design.

In Vivo Efficacy: A Comparative Look at JQ-1-VHL Based Degraders

To illustrate the in vivo potential of this class of molecules, we will compare the performance of several well-characterized JQ-1-based BET degraders that recruit the VHL E3 ligase. These examples highlight the impact of linker optimization and provide a benchmark for efficacy.

Key Performance Indicators for In Vivo Efficacy:

• Tumor Growth Inhibition (TGI): The percentage reduction in tumor volume in treated animals compared to a control group.

• Pharmacokinetics (PK): The absorption, distribution, metabolism, and excretion (ADME) properties of the degrader, which determine its exposure in the body.

• Pharmacodynamics (PD): The measurement of target protein degradation in tumors and other tissues over time.

Table 1: Comparative In Vivo Efficacy of JQ-1-VHL Based BET Degraders

Degrader	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Key Findings & Reference
MZ1	MLL-rearranged leukemia (MV4;11) xenograft	50 mg/kg, i.p., daily	Significant tumor growth suppression	Demonstrated the first in vivo efficacy of a JQ-1-VHL PROTAC. Showed superior activity to JQ-1 alone.[7]
ARV-771	Castrate-Resistant Prostate Cancer (CRPC) xenograft	50 mg/kg, s.c., 5 days/week	Durable tumor regression	Showed profound and sustained BRD4 degradation in tumors. Led to significant anti-tumor activity in CRPC models.
dBET1	Acute Myeloid Leukemia (AML) xenograft (MOLM-13)	25 mg/kg, i.p., 5 days/week	Significant tumor growth inhibition	Demonstrated potent in vivo BRD4 degradation and anti-leukemic activity.

Deciphering the Mechanism: From Ternary Complex to Tumor Regression

The in vivo efficacy of a JQ-1 based degrader is a culmination of a series of molecular events. Understanding this pathway is crucial for rational drug design and troubleshooting experimental outcomes.

Caption: Mechanism of action for a JQ-1 based BET degrader.

Experimental Protocols: A Guide to In Vivo Evaluation

Reproducible and rigorous in vivo studies are paramount for assessing the therapeutic potential of novel degraders. Below are step-by-step methodologies for key experiments.

Murine Xenograft Model for Efficacy Studies

This protocol outlines the establishment and use of a subcutaneous xenograft model, a common preclinical model for evaluating anti-cancer therapies.

Materials:

• Cancer cell line of interest (e.g., MV4;11 for AML)

• Immunocompromised mice (e.g., NOD/SCID or NSG)

• Matrigel

• Sterile PBS

• Calipers for tumor measurement

• Dosing vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• Test compound (JQ-1 based degrader) and control articles

Procedure:

• Cell Preparation: Culture cancer cells to the logarithmic growth phase. Harvest and resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Dosing: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Treatment Administration: Administer the JQ-1 based degrader and vehicle control according to the planned dosing schedule (e.g., intraperitoneal, subcutaneous, or oral administration).

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for further analysis.

Pharmacodynamic (PD) Analysis of BET Protein Degradation

This protocol describes how to assess the extent and duration of target protein degradation in tumor tissue.

Materials:

• Tumor-bearing mice from the efficacy study

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and Western blotting apparatus

• Primary antibodies against BRD4, BRD2, BRD3, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Tissue Collection: At various time points after the final dose, euthanize a subset of mice from each treatment group and collect the tumor tissues.

• Protein Extraction: Homogenize the tumor tissues in lysis buffer and clear the lysate by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration and prepare them for SDS-PAGE.

  • Separate the proteins by gel electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescent substrate and image the results.

• Densitometry Analysis: Quantify the band intensities to determine the percentage of BET protein degradation relative to the vehicle-treated control group.

Caption: Workflow for in vivo evaluation of BET degraders.

Conclusion and Future Directions

JQ-1-based BET degraders represent a promising therapeutic strategy with the potential to overcome some of the limitations of traditional BET inhibitors. As demonstrated by the in vivo data for compounds like MZ1 and ARV-771, these molecules can achieve significant and durable tumor regression in preclinical models. The modular nature of PROTACs, exemplified by the "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222" structure, allows for the systematic optimization of warhead, linker, and E3 ligase ligand to fine-tune the degrader's properties.

Future research in this area will likely focus on the discovery of novel E3 ligase ligands to expand the repertoire of degradable proteins and to address potential resistance mechanisms. Furthermore, a deeper understanding of the structural basis for ternary complex formation will enable the rational design of more potent and selective degraders with improved pharmacokinetic properties, ultimately paving the way for their successful clinical translation.

References

• Gadd, M. S., et al. (2017). Impact of Target Warhead and Linkage Vector on Inducing Protein Degradation: Comparison of Bromodomain and Extra-Terminal (BET) Degraders Derived from Triazolodiazepine (JQ1) and Tetrahydroquinoline (I-BET726) BET Inhibitor Scaffolds. Journal of Medicinal Chemistry, 60(11), 4588–4597. [Link]

• Zengerle, M., Chan, K.-H., & Ciulli, A. (2015). Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chemical Biology, 10(8), 1770–1777. [Link]

• Raina, K., et al. (2016). PROTAC-induced BET protein degradation as a therapeutic strategy for treating castration-resistant prostate cancer. Proceedings of the National Academy of Sciences, 113(26), 7124–7129.
• Winter, G. E., et al. (2015). DRUG DEVELOPMENT.

• Filippakopoulos, P., et al. (2010). Selective inhibition of BET bromodomains. Nature, 468(7327), 1067–1073. [Link]

• Singh, R., & Kumar, A. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. Bioorganic & Medicinal Chemistry, 112, 117875. [Link]

• Hughes, S. J., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(17), 7132–7166. [Link]

• Kim, T. H., & Park, S. B. (2022). Discovery of E3 Ligase Ligands for Target Protein Degradation. Molecules, 27(19), 6515. [Link]

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Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

Executive Summary & Critical Safety Notice

This guide provides a detailed protocol for the safe handling and disposal of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, a bespoke chemical entity used in the synthesis of Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation research.[1][2][3] The disposal of this compound is governed by its hazardous components and must be managed as regulated hazardous chemical waste .

IMMEDIATE DIRECTIVE: Under no circumstances should this compound or its solutions be disposed of down the sanitary sewer or in regular trash.[4][5] Improper disposal poses significant risks to environmental and public health. This protocol is a comprehensive guide; however, it must be supplemented by strict adherence to the specific guidelines and procedures established by your institution's Environmental Health & Safety (EHS) department. Always consult your EHS officer for final guidance.

Hazard Profile Analysis: A Component-Based Approach

Since JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a novel research compound, a dedicated Safety Data Sheet (SDS) for the final conjugate is unlikely to be available. Therefore, a conservative risk assessment must be conducted based on the known hazards of its primary component, JQ-1 (carboxylic acid) .

The JQ-1 (carboxylic acid) moiety is a derivative of the potent BET bromodomain inhibitor (+)-JQ1 and is classified with several hazards.[6][7][8] The AMPRO-222 linker, being a novel chemical entity, must be handled with the assumption of potential, uncharacterized hazards.

Table 1: Hazard Classification for JQ-1 (carboxylic acid)

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral	H302	Warning	Harmful if swallowed.[6]
Skin Irritation	H315	Warning	Causes skin irritation.[6]
Eye Irritation	H319	Warning	Causes serious eye irritation.[6]

| Specific Target Organ Toxicity (Single Exposure) | H335 | Warning | May cause respiratory irritation.[6] |

(Data sourced from the MedChemExpress Safety Data Sheet for JQ-1 (carboxylic acid).[6])

Chemical Incompatibilities: JQ-1 (carboxylic acid) is incompatible with strong oxidizing agents, strong reducing agents, strong acids, and strong alkalis.[6] Co-mingling this waste with incompatible chemicals could lead to hazardous reactions. Therefore, it must be stored in a segregated waste stream.

The Core Disposal Workflow: A Step-by-Step Procedural Guide

This workflow provides a self-validating system for ensuring safety and compliance from the point of generation to final disposal.

Based on the hazard profile, the following minimum PPE must be worn when handling the compound or its waste containers[6]:

• Hand Protection: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: Use only in a well-ventilated area, such as a certified chemical fume hood, to avoid inhalation of any dusts or aerosols.[6]

All waste containing JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, including pure compound, solutions, and contaminated materials (e.g., pipette tips, weigh boats), must be classified as Hazardous Chemical Waste . This determination is the critical first step in the disposal process.

Diagram 1: Decision tree for waste classification.

• Select a Container: Choose a container that is in good condition, made of a chemically compatible material (e.g., borosilicate glass or high-density polyethylene for solutions), and has a secure, leak-proof screw-top cap.[4][9][10] Do not use metal containers for acidic compounds.[9][10]

• Label the Container: Immediately affix a "Hazardous Waste" label, available from your EHS department. Fill out the label completely and legibly:

  • Full Chemical Name: "JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222". Avoid abbreviations.

  • Components & Concentration: List all constituents, including solvents and their approximate percentages (e.g., "JQ-1 (...) compound in 90% DMSO, 10% Water").

  • Hazard Information: Check the boxes for "Toxic" and "Irritant".

  • Generator Information: Your name, lab number, and contact information.

• Designate a Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within your laboratory.[9] This area must be at or near the point of generation and under the control of the lab personnel.

• Secondary Containment: Place the waste container in a larger, chemically resistant secondary container (like a spill tray) to contain any potential leaks.[4][10]

• Segregation: Ensure the container is stored away from incompatible materials, particularly strong acids, bases, and oxidizers.[9]

• Keep Closed: The waste container must remain securely capped at all times, except when you are actively adding waste.[9]

Do not allow hazardous waste to accumulate in the lab for more than one year (or less, depending on institutional and local rules).[9] Once the container is full or you are finished with the project:

• Ensure the hazardous waste label is complete and accurate.

• Submit a chemical waste pickup request through your institution's EHS online portal or designated procedure.

• EHS professionals will collect the waste for final disposal in accordance with all federal and state regulations, such as the Resource Conservation and Recovery Act (RCRA).[4]

Diagram 2: End-to-end hazardous waste disposal workflow.

Decontamination and Spill Management

Decontamination of Glassware and Surfaces:

• Gross Contamination Removal: Rinse surfaces and reusable glassware with an appropriate solvent (such as ethanol or isopropanol) to remove the bulk of the compound.

• Collect Rinseate: This initial rinseate is contaminated and must be collected as hazardous waste .[5] Do not pour it down the drain.

• Final Cleaning: After the initial hazardous rinse, wash with soap and water.

Empty Container Disposal: An empty container that held JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 must be triple-rinsed with a suitable solvent.[5] The rinseate must be collected and disposed of as hazardous waste. After triple-rinsing, deface the hazardous waste label and dispose of the container according to your lab's procedures for non-hazardous glass or plastic waste.[5]

Small Spill Response:

• Alert personnel in the immediate area.

• Wearing your full PPE, absorb the spill with a chemical spill kit absorbent or other non-reactive material (e.g., vermiculite).

• Collect the contaminated absorbent material using non-sparking tools.

• Place the collected material into a sealed, properly labeled hazardous waste container.

• Decontaminate the spill area and report the incident to your lab supervisor and EHS department.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance. ACTenviro. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• AMPRO Resin Safety Data Sheet. Marineware Ltd. [Link]

• AMPRO Resin Safety Data Sheet. OBO-Werke. [Link]

• (-)-JQ1 Data Sheet. BPS Bioscience. [Link]

• AMPRO Resin Safety Data Sheet. AMI-CON. [Link]

• Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chemical Biology. [Link]

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Comprehensive Safety and Handling Guide for JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222

This document provides essential safety protocols and operational guidance for the handling and disposal of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222, a high-potency chemical intermediate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). As a molecule designed to interact with fundamental cellular machinery, it demands rigorous adherence to safety procedures to mitigate potential health risks for all laboratory personnel.

Core Principles of Safe Handling

JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 is a complex molecule that combines a potent BET bromodomain inhibitor ligand (JQ-1 carboxylic acid) with an amine-based linker.[1][2] While a specific Safety Data Sheet (SDS) for this exact conjugate is not publicly available, a comprehensive safety plan can be constructed by analyzing its constituent parts and the nature of PROTAC molecules.

• Potency and Biological Activity : The JQ-1 (carboxylic acid) component is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[3] As a precursor to a PROTAC, the final molecule is designed to degrade specific proteins within the cell, making it a potent biological agent.[4][5][6] All handling should be conducted with the assumption of high potency and potential for unknown biological effects.

• Chemical Reactivity : The presence of carboxylic acid and amine functional groups necessitates caution. Amines can be hazardous, causing respiratory issues and skin irritation.[7][8] Carboxylic acids can also cause skin and eye irritation.[9][10] The compound may be incompatible with strong oxidizing agents, strong acids, and strong alkalis.[11]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to prevent exposure through inhalation, dermal contact, or ocular contact. The minimum required PPE is detailed below.

PPE Category	Recommended Equipment & Standard	Rationale
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when handling solutions or during any procedure with a splash risk.[9][10][12][13]	Protects against dust particles, aerosols, and splashes of solutions containing the compound. The JQ-1 carboxylic acid component is a known serious eye irritant.[3]
Skin & Body Protection	A fully buttoned, chemical-resistant lab coat. Disposable nitrile gloves (minimum thickness of 4-5 mil) are required. Double-gloving is strongly recommended for enhanced protection.[12][14]	Prevents skin contact. The JQ-1 component causes skin irritation.[3] Gloves must be inspected before use and changed immediately upon contamination or every 1-2 hours.[9][10]
Respiratory Protection	All work with the solid compound or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[3][9][10][11]	The JQ-1 carboxylic acid component may cause respiratory tract irritation.[3] Engineering controls are the primary method to mitigate inhalation risk.

Engineering Controls: Containing the Hazard

The primary engineering control for handling this compound is a certified chemical fume hood .

• Ventilation : Ensure the fume hood has been recently certified and is functioning correctly before starting any work. The air velocity should be adequate to contain any dust or aerosols generated.[10]

• Designated Area : All handling, weighing, and solution preparation of JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222 should occur within a designated area inside the fume hood to prevent the spread of contamination.[10]

Standard Operating Procedure: A Step-by-Step Workflow

Adherence to a strict operational protocol is crucial for minimizing exposure.

Preparation

• Verify Engineering Controls : Confirm the chemical fume hood is operational.

• Assemble Materials : Gather all necessary equipment, including spatulas, weigh boats, vials, solvents, and clearly labeled hazardous waste containers, and place them inside the fume hood.[10]

• Don PPE : Put on all required PPE in the correct order as illustrated in the workflow diagram below.

Handling the Solid Compound

• Carefully open the container inside the fume hood.

• Use a dedicated spatula to weigh the desired amount of the compound onto a weigh boat. Avoid any actions that could generate dust.

• Tightly seal the stock container immediately after use.

• Proceed with solution preparation or other experimental steps within the fume hood.

Post-Handling Decontamination

• Clean Workspace : Wipe down the designated area within the fume hood, balances, and any equipment with an appropriate solvent (e.g., 70% ethanol) to decontaminate surfaces. Follow with a soap and water wash.[9]

• Segregate Waste : Dispose of all contaminated disposable items (gloves, weigh boats, wipes) in the designated solid hazardous waste container.[10]

• Doff PPE : Remove PPE in the correct sequence to prevent cross-contamination, as detailed in the diagram below.

• Personal Hygiene : Wash hands thoroughly with soap and water after removing gloves.[3][10]

PPE Donning and Doffing Workflow

Incorrectly removing PPE can lead to exposure. Follow this sequence diligently.

Figure 2: Waste stream for JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222.

References

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Vertex AI Search.
• Personal protective equipment for handling 5-Hydroxybenzothiazole-2-carboxylic acid. Benchchem.
• What are the Health and Safety Guidelines for Using Amines?.
• PROTAC FAK degrader 1-SDS. MedChemExpress.
• Personal protective equipment for handling 6-Nitroindoline-2-carboxylic acid. Benchchem.
• PROTACS - the body's own garbage disposal against cancer. Cfm Oskar Tropitzsch GmbH.
• Bromodomain Inhibitor, (+)-JQ1. APExBIO.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• PROTAC ADHESIVE SDS. Barnes Products.
• PROTAC K-Ras Degrader-1-SDS. MedChemExpress.
• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Washington.
• New Adapter Molecule Expands Therapeutic Potential Around the Cell's Waste Disposal System.
• PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. PMC, PubMed Central.
• Lab Safety Equipment & PPE. ChemTalk.
• Opportunities and Challenges of Small Molecule Induced Targeted Protein Degrad
• UAH Laboratory Personal Protective Equipment. University of Alabama in Huntsville.
• JQ-1 (carboxylic acid)-NH-C2-NH-AMPRO-222.
• JQ-1 (carboxylic acid)-SDS. MedChemExpress.
• ( )JQ-1. MedChemExpress (MCE) Life Science Reagents.

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